(R)-ethyl 4-oxooxetane-2-carboxylate

• CAS: 107285-64-3

Core Science & Biosynthesis

The Enantioselective Synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate: A Technical Guide for Advanced Practitioners

Abstract

(R)-ethyl 4-oxooxetane-2-carboxylate is a chiral four-membered heterocyclic compound, commonly known as a β-lactone, that serves as a highly valuable and versatile building block in modern organic and medicinal chemistry. Its inherent ring strain facilitates a variety of stereospecific ring-opening reactions, providing access to a diverse array of enantiomerically pure molecules, including β-hydroxy acids and their derivatives. The precise stereochemistry at the C2 position is frequently a critical determinant for the biological activity of more complex target molecules, making its enantioselective synthesis a topic of significant interest for researchers in drug discovery and process development. This guide provides an in-depth exploration of the primary synthetic pathways to (R)-ethyl 4-oxooxetane-2-carboxylate, focusing on the mechanistic rationale behind key transformations and offering detailed, field-proven experimental protocols.

Introduction: The Strategic Importance of a Strained Chiral Synthon

The oxetane ring, particularly in its activated 4-oxo (β-lactone) form, is more than a mere structural curiosity. It is a potent synthetic intermediate whose high ring strain energy (~106 kJ/mol) can be strategically harnessed for stereocontrolled bond formation.[1] The incorporation of oxetane motifs has become an increasingly popular strategy in drug discovery to modulate key physicochemical properties such as aqueous solubility, lipophilicity, and metabolic stability.[1] (R)-ethyl 4-oxooxetane-2-carboxylate, specifically, provides a compact, chiral scaffold that can introduce stereochemical complexity early in a synthetic sequence, often serving as a precursor to components of anti-hypertension drugs and other pharmacologically active agents.

The principal challenge in its synthesis lies in controlling the absolute stereochemistry at the C2 position. This guide will focus on the most robust and widely adopted strategy for achieving this: the asymmetric [2+2] cycloaddition of a ketene or ketene equivalent with an activated carbonyl compound, ethyl glyoxylate.

Core Synthesis Pathway: Asymmetric [2+2] Cycloaddition

The most direct and powerful method for constructing the 4-oxooxetane ring is the [2+2] cycloaddition between a ketene and an aldehyde. To render this transformation enantioselective, the reaction must be conducted under the influence of a chiral catalyst, which can be either a Lewis acid or a Lewis base.

Mechanistic Rationale: Orchestrating Chirality

The catalytic asymmetric [2+2] cycloaddition of a ketene with ethyl glyoxylate proceeds through a coordinated, yet asynchronous, transition state. The role of the chiral catalyst is to orchestrate the facial selectivity of the approach of the two reactants.

• Chiral Lewis Acid Catalysis : A chiral Lewis acid activates the aldehyde (ethyl glyoxylate) by coordinating to its carbonyl oxygen. This coordination lowers the energy of the aldehyde's LUMO (Lowest Unoccupied Molecular Orbital) and creates a chiral environment around the carbonyl carbon. The ketene then approaches from the less sterically hindered face of the aldehyde-catalyst complex, leading to the enantioselective formation of the β-lactone.

• Chiral Lewis Base (Organocatalysis) : A chiral Lewis base, such as a tertiary amine or an N-heterocyclic carbene (NHC), activates the ketene precursor. For instance, a cinchona alkaloid can react with a ketene to form a chiral zwitterionic enolate.[2] This nucleophilic enolate then attacks the aldehyde in a stereocontrolled manner, dictated by the chiral scaffold of the catalyst, before cyclizing to release the catalyst and the β-lactone product.[2][3]

The following workflow illustrates the general principle of Lewis Acid-catalyzed asymmetric cycloaddition.

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An In-depth Technical Guide to the Physicochemical Properties of (R)-ethyl 4-oxooxetane-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

(R)-ethyl 4-oxooxetane-2-carboxylate is a chiral building block of significant interest in medicinal chemistry and drug discovery. Its unique strained four-membered oxetane ring, combined with a β-keto ester functionality, offers a distinct three-dimensional scaffold that can be exploited to modulate the physicochemical and pharmacological properties of bioactive molecules. This guide provides a comprehensive overview of the known and predicted physicochemical properties of (R)-ethyl 4-oxooxetane-2-carboxylate, offering insights into its handling, stability, and analytical characterization. Due to the limited availability of specific experimental data for this particular enantiomer in publicly accessible literature, this guide also incorporates data from structurally related compounds to provide a broader context and predictive analysis.

Introduction: The Significance of the Oxetane Motif

The oxetane ring has emerged as a valuable structural motif in modern drug design. Its incorporation into small molecules can lead to improved aqueous solubility, metabolic stability, and lipophilicity, while also influencing molecular conformation.[1][2][3] (R)-ethyl 4-oxooxetane-2-carboxylate, in particular, presents a synthetically versatile scaffold for the introduction of these desirable properties. As a chiral molecule, it allows for stereospecific interactions with biological targets, a critical consideration in the development of selective therapeutics.

Chemical Identity and Structure

The fundamental identification of (R)-ethyl 4-oxooxetane-2-carboxylate is established through its unique chemical identifiers and structural formula.

Identifier	Value	Source
IUPAC Name	ethyl (2R)-4-oxooxetane-2-carboxylate	LGC Standards[4]
CAS Number	107285-64-3	LGC Standards[4], Pharmaffiliates[5]
Molecular Formula	C₆H₈O₄	LGC Standards[4], Pharmaffiliates[5]
Molecular Weight	144.13 g/mol	Pharmaffiliates[5]
Canonical SMILES	CCOC(=O)[C@H]1CC(=O)O1	LGC Standards[4]
InChI	InChI=1S/C6H8O4/c1-2-9-6(8)4-3-5(7)10-4/h4H,2-3H2,1H3/t4-/m1/s1	LGC Standards[4]
Related CAS Numbers	(S)-isomer: 353302-29-1, Racemic: 150196-71-7	Pharmaffiliates[5]

Physicochemical Properties: Experimental and Predicted Data

A comprehensive understanding of the physicochemical properties is paramount for the effective use of (R)-ethyl 4-oxooxetane-2-carboxylate in a research and development setting. While specific experimental data for this compound is scarce, the following table summarizes the available information and provides predicted values based on its structural features and data from analogous compounds.

Property	Value	Comments and Comparative Analysis
Appearance	Not explicitly reported. Likely a liquid or low-melting solid.	Structurally similar, non-chiral keto esters are often liquids at room temperature.[6]
Melting Point	Data not available.	For comparison, ethyl oxazole-4-carboxylate has a melting point of 48°C.[2]
Boiling Point	Data not available.	Ethyl 2-methyl-4-oxocyclohex-2-ene-1-carboxylate has a boiling point of 272°C.[7] Due to the lower molecular weight of the target compound, a lower boiling point is expected.
Solubility	Data not available.	As a polar molecule with hydrogen bond acceptors, it is expected to be soluble in a range of organic solvents such as alcohols, ethyl acetate, and dichloromethane. The oxetane motif is known to enhance aqueous solubility.[1]
Stability	Expected to be sensitive to heat, strong acids, and strong bases.	The β-keto ester functionality can be prone to hydrolysis and decarboxylation under certain conditions. The strained oxetane ring can undergo ring-opening reactions, particularly in the presence of strong nucleophiles or acids.[8][9]
Storage	Recommended storage at 2-8°C in a refrigerator.	Pharmaffiliates[5]

Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a quartet and a triplet), and diastereotopic protons of the methylene group and the methine proton on the oxetane ring. The chemical shifts will be influenced by the neighboring carbonyl and ester functionalities.

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for the two carbonyl carbons (ketone and ester), the methine and methylene carbons of the oxetane ring, and the carbons of the ethyl group.

For illustrative purposes, the ¹H and ¹³C NMR data for a related compound, ethyl 6-methyl-2-oxo-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, are provided in the supporting information of a study by The Royal Society of Chemistry.[4]

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by strong absorption bands corresponding to the carbonyl stretching vibrations of the ketone and the ester groups, typically in the region of 1700-1750 cm⁻¹. The C-O stretching of the oxetane ring and the ester will also be prominent.

Mass Spectrometry (MS)

Mass spectrometry will provide information on the molecular weight and fragmentation pattern. The molecular ion peak ([M]⁺ or [M+H]⁺) corresponding to a mass of approximately 144.13 Da is expected.

Chiral Analysis

Confirming the enantiomeric purity of (R)-ethyl 4-oxooxetane-2-carboxylate is critical. This is typically achieved using chiral chromatography techniques.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common method for separating and quantifying enantiomers.[10][11] A suitable chiral stationary phase (CSP) would be required to resolve the (R) and (S) enantiomers.

• Chiral Gas Chromatography (GC): If the compound is sufficiently volatile, chiral GC can also be employed for enantiomeric separation.[11]

Stability and Handling

The stability of (R)-ethyl 4-oxooxetane-2-carboxylate is a key consideration for its storage and use in chemical reactions.

Chemical Stability

The presence of both a strained oxetane ring and a β-keto ester moiety suggests potential instability under certain conditions.

• pH Sensitivity: Oxetanes can be susceptible to ring-opening under acidic conditions.[9] The ester functionality is prone to hydrolysis under both acidic and basic conditions.

• Thermal Stability: While specific data is unavailable, heating may promote decarboxylation or other decomposition pathways.

• Reactivity: The ketone and ester functionalities can undergo a variety of chemical transformations. The oxetane ring can be opened by strong nucleophiles.

Safe Handling and Storage

Given the limited specific safety data, a cautious approach to handling is recommended, following standard laboratory safety procedures for new or uncharacterized chemicals.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[6][12]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood.[12]

• Storage: Store in a tightly sealed container in a cool, dry place.[5] Recommended storage is at 2-8°C.[5]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[6]

Experimental Protocols: A General Framework

While specific, validated protocols for (R)-ethyl 4-oxooxetane-2-carboxylate are not available, the following provides a general framework for the determination of key physicochemical properties, based on standard laboratory methods.

Determination of Solubility

A qualitative assessment of solubility can be performed by adding a small, measured amount of the compound to a known volume of solvent and observing its dissolution.

Synthesis and Purification

The synthesis of oxetane-containing compounds often involves cyclization reactions.[9] Purification of the final product would likely be achieved through standard techniques such as column chromatography on silica gel.

Conclusion

(R)-ethyl 4-oxooxetane-2-carboxylate is a valuable chiral building block with significant potential in drug discovery. While a comprehensive experimental dataset for its physicochemical properties is not yet available in the public domain, this guide provides a foundational understanding based on its chemical structure, data from analogous compounds, and established chemical principles. Further experimental investigation is warranted to fully characterize this promising molecule and facilitate its broader application in the scientific community.

References

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Topic: (R)-ethyl 4-oxooxetane-2-carboxylate: A Guide to Structural and Conformational Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The oxetane ring has emerged as a privileged structural motif in modern medicinal chemistry, prized for its ability to modulate key physicochemical properties such as solubility, metabolic stability, and lipophilicity.[1][2][3][4] As a bioisostere for gem-dimethyl and carbonyl groups, it offers a unique three-dimensional scaffold that is increasingly sought after in drug discovery campaigns.[1][5][6] This guide focuses on (R)-ethyl 4-oxooxetane-2-carboxylate, a chiral building block of significant interest. We provide a comprehensive framework for its structural and conformational analysis, integrating experimental techniques with computational modeling. This document serves as a technical resource for researchers, offering not just protocols, but the scientific rationale required to fully characterize this and similar strained heterocyclic systems.

Introduction: The Significance of the Substituted Oxetane Core

The utility of the oxetane ring in drug design stems from a unique combination of physical and chemical properties. Its inherent ring strain, approximately 106 kJ·mol⁻¹, makes it a reactive yet sufficiently stable synthon.[4][7] The presence of the oxygen heteroatom introduces polarity and hydrogen bond accepting capabilities, often superior to other cyclic ethers and even comparable to carbonyl groups.[7][8]

(R)-ethyl 4-oxooxetane-2-carboxylate presents a more complex analytical challenge than simple oxetanes. The key structural features dictating its conformation and reactivity are:

• The Oxetane Ring: A four-membered ring that can exist in either a planar or a puckered conformation. The degree of puckering is highly influenced by its substituents.[1][2][7]

• The C4-Ketone: The sp²-hybridized carbon introduces planar geometry at one corner of the ring, influencing the overall ring strain and conformation.

• The C2-Ester: This bulky substituent at a chiral center plays a critical role in defining the lowest energy conformation of the ring. Its orientation relative to the ring is a key conformational question.

• The (R)-Stereocenter: The fixed stereochemistry at the C2 position reduces the number of possible stereoisomers but dictates a specific spatial arrangement that must be confirmed and understood.

This guide outlines a multi-pronged strategy to build a comprehensive model of this molecule's structure, beginning with foundational experimental workflows and culminating in high-level computational analysis.

A Unified Workflow for Structural Characterization

A robust understanding of a molecule like (R)-ethyl 4-oxooxetane-2-carboxylate requires the integration of multiple analytical techniques. No single method provides a complete picture. X-ray crystallography offers an unambiguous view of the solid-state structure, NMR spectroscopy reveals the dominant conformation and dynamics in solution, and computational modeling bridges the gap, providing energetic insights into conformational preferences.

Caption: Unified workflow for the structural analysis of (R)-ethyl 4-oxooxetane-2-carboxylate.

Experimental Determination of Structure

X-Ray Crystallography: The Definitive Solid-State Structure

X-ray crystallography provides unequivocal proof of atomic connectivity, configuration, and the preferred conformation in the solid state. The resulting electron density map serves as the ultimate benchmark for all other methods.

Rationale for Experimental Choices: The choice of solvent for crystallization is critical. A systematic screen of solvents with varying polarities (e.g., isopropanol, ethyl acetate, hexane, and mixtures thereof) using techniques like slow evaporation or vapor diffusion is necessary to obtain single crystals of sufficient quality for diffraction.

Step-by-Step Protocol: Single-Crystal X-Ray Diffraction

• Crystallization: Prepare saturated solutions of the purified compound in a range of solvents. Set up crystallization trials (e.g., slow evaporation, solvent layering, vapor diffusion) at both room temperature and 4°C.

• Crystal Mounting: Identify a suitable single crystal (clear, well-defined facets, >0.1 mm in all dimensions) under a microscope. Mount the crystal on a goniometer head using cryo-oil.

• Data Collection: Mount the crystal on the diffractometer. Cool the crystal to a low temperature (typically 100 K) using a nitrogen stream to minimize thermal motion. Screen the crystal for diffraction quality.

• Data Processing: Collect a full sphere of diffraction data. Integrate the raw data and apply corrections for absorption and other experimental factors.

• Structure Solution and Refinement: Solve the structure using direct methods or Patterson analysis to locate the atoms. Refine the structural model against the experimental data using full-matrix least-squares methods to optimize atomic positions, and thermal parameters.[9]

• Validation: Analyze the final refined structure for geometric reasonability and validate it using standard crystallographic software. Deposit the final structure in a crystallographic database (e.g., CCDC).

Data Presentation: Expected Crystallographic Parameters While specific data for the title compound is not publicly available, the following table presents a template of expected parameters based on analyses of similar functionalized heterocyclic compounds.[9][10][11][12]

Parameter	Expected Value / Information
Chemical Formula	C₇H₈O₄
Formula Weight	156.14 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	e.g., P2₁/c, Pbca
a, b, c (Å); β (°)	Unit cell dimensions
V (ų)	Unit cell volume
Z	Number of molecules per unit cell
Puckering Angle (°)	Quantitative measure of the oxetane ring's deviation from planarity.
Key Dihedral Angles (°)	e.g., O1-C2-C3-C4, defining the ring conformation.
Hydrogen Bonds	Presence of any intermolecular C-H···O interactions.

NMR Spectroscopy: Probing the Solution-State Conformation

NMR is the most powerful tool for determining the structure and conformational dynamics in solution, which is more biologically relevant than the solid state. A combination of 1D and 2D NMR experiments is required for a complete assignment and conformational analysis.

Rationale for Experimental Choices: Deuterated chloroform (CDCl₃) or acetone-d₆ are common choices for initial analysis due to their ability to dissolve many organic molecules.[13] For conformational studies, 2D NOESY or ROESY experiments are essential. ROESY is often preferred for molecules of this size as it avoids the potential for zero-crossing of the Nuclear Overhauser Effect (NOE), which can lead to ambiguous results.

Step-by-Step Protocol: Comprehensive NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a high-quality NMR tube.

• 1D Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} NMR spectra.

• 2D Homonuclear Correlation: Acquire a ¹H-¹H COSY (Correlation Spectroscopy) spectrum to establish proton-proton coupling networks within the ethyl group and the oxetane ring.

• 2D Heteronuclear Correlation: Acquire a ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) spectrum to assign each proton to its directly attached carbon atom.

• Conformational Analysis (NOE/ROE): Acquire a 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy) spectrum with a suitable mixing time (e.g., 200-400 ms). Analyze cross-peaks to identify protons that are close in space (< 5 Å). This is critical for determining the relative orientation of the ester group and the puckering of the ring.[1]

• Coupling Constant Analysis: Carefully analyze the multiplicities and measure the ³JHH coupling constants from the high-resolution ¹H spectrum. These values can be used with a Karplus-type relationship to estimate dihedral angles, providing quantitative data on the ring's pucker.

Computational Modeling: The Energetic Landscape

Computational chemistry provides a theoretical framework to understand the relative stabilities of different conformations and to predict structural parameters that can validate experimental results.

Rationale for Method Selection: Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP or M06-2X) and basis set (e.g., 6-311+G(d,p)) offers a robust balance of accuracy and computational cost for a molecule of this size. The inclusion of a solvent model (e.g., PCM) is crucial for comparing computed results with solution-phase NMR data.

Caption: Workflow for the computational analysis of (R)-ethyl 4-oxooxetane-2-carboxylate.

Step-by-Step Protocol: DFT-Based Conformational Analysis

• Initial Structure Generation: Build the 3D structure of (R)-ethyl 4-oxooxetane-2-carboxylate, ensuring the correct (R)-stereochemistry at C2.

• Conformational Search: Perform a systematic or stochastic conformational search using a molecular mechanics force field to explore the rotational space of the ethyl ester and the puckering coordinates of the oxetane ring.

• DFT Optimization: Take the lowest energy conformers from the search and perform full geometry optimization using a DFT method (e.g., B3LYP/6-311+G(d,p)) including a solvent model.

• Frequency Analysis: Perform a vibrational frequency calculation on each optimized structure. The absence of imaginary frequencies confirms that the structure is a true energy minimum.

• Energy Analysis: Compare the relative energies (Gibbs free energy) of the stable conformers to determine the most likely structure(s) present in solution. A small energy difference (< 2 kcal/mol) suggests a dynamic equilibrium between conformers.

• Parameter Prediction (Optional but Recommended): Calculate NMR shielding constants to predict chemical shifts and coupling constants. Comparing these theoretical values with experimental data provides powerful validation for the computed conformation.[14]

Data Presentation: Predicted Conformational Data

Conformer	Relative Energy (ΔG, kcal/mol)	Puckering Angle (°)	C2-Ester Dihedral (O1-C2-C=O) (°)	Key Predicted ³JHH (Hz)
1	0.00	Value	Value	Values
2	ΔE	Value	Value	Values

Synthesis of Findings and Conclusion

The structural analysis of (R)-ethyl 4-oxooxetane-2-carboxylate is a case study in modern chemical characterization. By combining the definitive solid-state picture from X-ray crystallography, the dynamic solution-state view from advanced NMR spectroscopy, and the energetic insights from DFT calculations, a complete and self-validating structural model can be constructed.

The conformation of the oxetane ring—whether it adopts a puckered or a nearly planar geometry—and the spatial orientation of the ethyl ester group are the primary determinants of the molecule's overall shape.[1][7] This shape, in turn, governs how the molecule interacts with biological targets and its utility as a chiral building block in complex syntheses. The protocols and analytical frameworks presented in this guide provide a clear path for researchers to elucidate the structure of this and other important heterocyclic molecules, enabling more rational and effective drug design.

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Spectroscopic Data of (R)-ethyl 4-oxooxetane-2-carboxylate: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characteristics of (R)-ethyl 4-oxooxetane-2-carboxylate, a valuable chiral building block in medicinal chemistry and drug development. Due to the limited availability of published experimental spectra for this specific enantiomer, this document leverages high-quality predicted spectroscopic data alongside established principles of spectral interpretation. It is designed to serve as a practical resource for researchers, scientists, and professionals in drug development, offering insights into the structural elucidation of this and similar oxetane derivatives through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) techniques. The guide includes detailed analyses of predicted spectra, proposed experimental protocols for data acquisition, and a discussion of the underlying scientific principles.

Introduction

(R)-ethyl 4-oxooxetane-2-carboxylate (CAS 107285-64-3) is a stereochemically defined heterocyclic compound of significant interest in the synthesis of novel therapeutic agents. The oxetane ring, a four-membered ether, is increasingly utilized as a bioisostere for carbonyl and gem-dimethyl groups, often conferring improved metabolic stability, aqueous solubility, and lipophilicity to drug candidates. The presence of both a ketone and an ester functionality, along with a chiral center, makes (R)-ethyl 4-oxooxetane-2-carboxylate a versatile scaffold for creating complex molecular architectures.

Accurate structural characterization is paramount in drug discovery and development. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for confirming the identity, purity, and stereochemistry of synthesized compounds. This guide provides a detailed examination of the expected spectroscopic data for (R)-ethyl 4-oxooxetane-2-carboxylate, offering a foundational understanding for researchers working with this molecule.

Molecular Structure and Predicted Spectroscopic Data

The structural features of (R)-ethyl 4-oxooxetane-2-carboxylate are key to understanding its spectroscopic behavior. The molecule contains a strained four-membered ring, a ketone at the 4-position, an ethyl ester at the 2-position, and a chiral center at the C2 carbon.

Diagram: Molecular Structure of (R)-ethyl 4-oxooxetane-2-carboxylate

Caption: A typical workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Frequencies for (R)-ethyl 4-oxooxetane-2-carboxylate

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Intensity
~1785	C=O (ketone in a strained ring)	Stretching	Strong
~1745	C=O (ester)	Stretching	Strong
~1200-1000	C-O	Stretching	Strong
~2980-2850	C-H (aliphatic)	Stretching	Medium

Interpretation:

• Carbonyl Stretches: The most prominent features in the IR spectrum will be the two strong absorption bands for the carbonyl groups. The ketone in the strained four-membered ring is expected to absorb at a higher frequency (~1785 cm⁻¹) compared to a typical acyclic ketone. The ester carbonyl will also show a strong absorption band around 1745 cm⁻¹.

• C-O Stretches: Strong absorptions corresponding to the C-O stretching vibrations of the ether in the oxetane ring and the ester group are expected in the fingerprint region.

• C-H Stretches: Medium intensity bands for the aliphatic C-H stretching vibrations will be observed just below 3000 cm⁻¹.

Experimental Protocol for IR Data Acquisition

• Sample Preparation:

  • Neat Liquid: If the sample is a liquid, a thin film can be prepared between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

  • Solution: Alternatively, dissolve a small amount of the compound in a suitable solvent (e.g., chloroform) that has minimal absorption in the regions of interest.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder (or the solvent).

  • Record the sample spectrum.

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can aid in its structural elucidation.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 144.04 (corresponding to the molecular formula C₆H₈O₄)

• Key Fragmentation Pathways: Beta-keto esters are known to undergo characteristic fragmentation patterns.

  • Loss of the ethoxy group (-OCH₂CH₃): [M - 45]⁺, leading to an acylium ion at m/z 99.

  • Loss of the ethyl group (-CH₂CH₃): [M - 29]⁺, m/z 115.

  • McLafferty Rearrangement: While less common for cyclic ketones, a rearrangement involving the ethyl ester is possible, leading to the loss of ethene (C₂H₄) from a fragment ion.

  • Decarbonylation: Loss of carbon monoxide (CO) from fragment ions is also a possibility.

Diagram: Predicted Mass Spectrometry Fragmentation

Caption: Plausible fragmentation pathways in EI-MS.

Experimental Protocol for MS Data Acquisition

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via a suitable inlet system (e.g., direct infusion or coupled with gas chromatography).

• Ionization: Use Electron Ionization (EI) for fragmentation analysis or a soft ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI) to primarily observe the molecular ion.

• Mass Analysis: Use a mass analyzer (e.g., quadrupole, time-of-flight) to separate the ions based on their mass-to-charge ratio.

• Detection: Detect the ions to generate the mass spectrum.

Conclusion

This technical guide has presented a detailed overview of the predicted spectroscopic data for (R)-ethyl 4-oxooxetane-2-carboxylate. By combining predicted NMR, IR, and MS data with established principles of spectral interpretation, a comprehensive analytical profile of this important chiral building block has been constructed. The provided experimental protocols offer a practical framework for researchers to acquire and analyze their own spectroscopic data. A thorough understanding of the spectroscopic characteristics of (R)-ethyl 4-oxooxetane-2-carboxylate is crucial for ensuring the quality and integrity of this compound in its various applications in drug discovery and development.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• NMRDB.org. (n.d.). Predict ¹H and ¹³C NMR spectra. Retrieved January 15, 2026, from [Link]

• Burakevych, A., et al. (2016). Oxetanes in drug discovery: a perspective. Journal of Medicinal Chemistry, 59(21), 9571-9585. [Link]

• Weiler, L. (1972). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 50(12), 1975-1979. [Link]

Enantioselective Synthesis of Ethyl 4-Oxooxetane-2-carboxylate: A Senior Application Scientist's In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the principal methodologies for the enantioselective synthesis of ethyl 4-oxooxetane-2-carboxylate, a valuable chiral building block in medicinal chemistry and drug development. The guide is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the causality behind experimental choices, self-validating protocols, and authoritative scientific grounding. We will delve into two cutting-edge catalytic strategies: a dirhodium(II) carboxamidate-catalyzed [2+2] cycloaddition and a cinchona alkaloid-catalyzed asymmetric synthesis. This guide will furnish detailed experimental protocols, mechanistic insights, and comparative data to empower researchers in the application of these powerful synthetic transformations.

Introduction: The Significance of Chiral Oxooxetanes

Oxetanes are increasingly recognized as privileged structural motifs in medicinal chemistry. Their unique physicochemical properties, including the ability to act as polar and metabolically stable isosteres for gem-dimethyl and carbonyl groups, have led to their incorporation into a wide array of clinical and preclinical drug candidates targeting diseases ranging from cancer to neurodegenerative conditions.[1] The 4-oxooxetane (or β-lactone) moiety, in particular, serves as a highly versatile synthetic intermediate, amenable to a variety of stereospecific ring-opening reactions to access a diverse range of functionalized chiral molecules.

The enantioselective synthesis of ethyl 4-oxooxetane-2-carboxylate presents a formidable challenge, as the stereocenter at the C2 position is often crucial for the desired biological activity of its downstream derivatives. This guide will focus on two powerful and distinct catalytic approaches that have emerged as state-of-the-art for achieving high levels of enantiocontrol in the synthesis of this key intermediate.

Dirhodium(II) Carboxamidate-Catalyzed [2+2] Cycloaddition: A High-Fidelity Approach

The [2+2] cycloaddition of a ketene with an aldehyde is a direct and atom-economical route to β-lactones. Chiral dirhodium(II) carboxamidates have emerged as exceptionally effective Lewis acid catalysts for a variety of asymmetric transformations. In the context of ethyl 4-oxooxetane-2-carboxylate synthesis, a highly effective strategy involves the reaction of trimethylsilylketene with ethyl glyoxylate, catalyzed by a chiral dirhodium(II) complex, with the remarkable enhancement of enantioselectivity achieved through the use of a quinine-derived co-catalyst.

Mechanistic Rationale and the Role of Cooperative Catalysis

The dirhodium(II) catalyst acts as a chiral Lewis acid, activating the ethyl glyoxylate by coordinating to the carbonyl oxygen, thereby lowering the LUMO energy and rendering it more susceptible to nucleophilic attack by the ketene. The chiral ligands on the dirhodium center create a stereochemically defined environment, directing the facial approach of the ketene.

The addition of quinine as a co-catalyst introduces a cooperative catalytic system. While the dirhodium complex activates the aldehyde, the quinine, a chiral Lewis base, is thought to interact with the trimethylsilylketene, forming a chiral ketene enolate. This dual activation strategy, where both the electrophile and the nucleophile are activated by distinct chiral catalysts, leads to a highly organized transition state, resulting in a dramatic increase in enantioselectivity.

Caption: Dual activation in the dirhodium-catalyzed synthesis.

Data Presentation: Performance of the Dirhodium(II) Catalytic System

Catalyst (mol%)	Co-catalyst (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
Rh₂(S-PTTL)₄ (1.0)	None	CH₂Cl₂	-78	N/A	83	[2]
Rh₂(azetidinone)₄ (1.0)	Quinine (10)	CH₂Cl₂	-78	High	99	[2]

Experimental Protocol: Dirhodium(II)-Catalyzed Enantioselective [2+2] Cycloaddition

Note: This protocol is a representative procedure based on literature precedents for similar transformations and should be adapted and optimized for specific laboratory conditions.

Materials:

• Dirhodium(II) tetrakis[N-phthaloyl-(S)-tert-leucinate] (Rh₂(S-PTTL)₄) (A practical synthesis is described in Chem. Pharm. Bull.2005 , 53, 1366-1368.[3][4][5])

• Quinine

• Ethyl glyoxylate (freshly distilled)

• Trimethylsilylketene (handle with care due to its reactivity)

• Anhydrous dichloromethane (CH₂Cl₂)

• Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the dirhodium(II) catalyst (1.0 mol%) and quinine (10 mol%).

• Add anhydrous dichloromethane to dissolve the catalysts.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add freshly distilled ethyl glyoxylate (1.0 equiv) to the cooled catalyst solution.

• Slowly add trimethylsilylketene (1.2 equiv) dropwise to the reaction mixture over a period of 1 hour.

• Stir the reaction mixture at -78 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of a few drops of methanol.

• Allow the mixture to warm to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the enantiomerically enriched ethyl 4-oxooxetane-2-carboxylate.

• Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC).

Cinchona Alkaloid-Catalyzed Asymmetric Synthesis: An Organocatalytic Approach

Organocatalysis, using small chiral organic molecules to induce asymmetry, offers a powerful metal-free alternative for the synthesis of chiral compounds. Cinchona alkaloids and their derivatives are among the most versatile and widely used organocatalysts. For the synthesis of ethyl 4-oxooxetane-2-carboxylate, a cinchona alkaloid derivative can be employed to catalyze the [2+2] cycloaddition of a ketene, generated in situ from an acyl chloride, with ethyl glyoxylate.

Mechanistic Rationale: The Role of the Chiral Amine Catalyst

In this organocatalytic approach, the cinchona alkaloid serves a dual role. Firstly, it acts as a base to dehydrochlorinate the acyl chloride (e.g., acetyl chloride) to generate the highly reactive ketene in situ. Secondly, the chiral amine of the alkaloid is believed to form a chiral zwitterionic enolate with the ketene. This chiral enolate then undergoes a stereocontrolled [2+2] cycloaddition with the aldehyde (ethyl glyoxylate), which is activated through hydrogen bonding with the hydroxyl group of the cinchona alkaloid. This bifunctional activation is key to achieving high enantioselectivity.

Caption: Bifunctional activation in cinchona alkaloid catalysis.

Data Presentation: Representative Performance of Cinchona Alkaloid Catalysis

Ketene Precursor	Aldehyde	Catalyst (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
Phenylacetyl chloride	Chloral	Quinine (10)	Toluene	-50	95	98	Wynberg, H. et al.
Acetyl chloride	Pivaldehyde	TMSQ (10) / LiClO₄	Et₂O/CH₂Cl₂	-78	71	91	[6]

Experimental Protocol: Cinchona Alkaloid-Catalyzed Asymmetric [2+2] Cycloaddition

Note: This is a generalized protocol based on the work of Nelson and others for similar asymmetric acyl halide-aldehyde cyclocondensations and requires optimization.

Materials:

• O-Trimethylsilylquinine (TMSQ)

• Lithium perchlorate (LiClO₄), anhydrous

• Ethyl glyoxylate (freshly distilled)

• Acetyl chloride (freshly distilled)

• N,N-Diisopropylethylamine (Hünig's base), distilled

• Anhydrous diethyl ether (Et₂O) and dichloromethane (CH₂Cl₂)

• Standard inert atmosphere glassware

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add O-trimethylsilylquinine (10 mol%) and anhydrous lithium perchlorate (30 mol%).

• Add a mixture of anhydrous diethyl ether and dichloromethane.

• Cool the solution to -78 °C.

• Add N,N-diisopropylethylamine (2.5 equiv) followed by freshly distilled ethyl glyoxylate (1.0 equiv).

• Slowly add a solution of acetyl chloride (2.0 equiv) in dichloromethane to the reaction mixture via syringe pump over 4 hours.

• Stir the reaction at -78 °C for an additional 12 hours.

• Quench the reaction at -78 °C by adding excess diethyl ether and filter the mixture through a pad of silica gel, eluting with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired product.

• Determine the enantiomeric excess by chiral HPLC analysis.

Product Characterization

• ¹H NMR: Distinctive signals for the ethyl ester protons (a quartet around 4.2-4.4 ppm and a triplet around 1.2-1.4 ppm), and signals for the oxetane ring protons. The proton at C2 would likely appear as a doublet of doublets.

• ¹³C NMR: A signal for the lactone carbonyl carbon around 170 ppm, a signal for the ester carbonyl carbon around 165-170 ppm, and signals for the carbons of the oxetane ring and the ethyl group.

• IR: A strong absorption band for the strained β-lactone carbonyl group around 1820-1840 cm⁻¹, and a band for the ester carbonyl around 1740-1760 cm⁻¹.

• Specific Rotation: A non-zero value, the sign and magnitude of which would depend on the absolute configuration of the enantiomer produced.

Conclusion and Future Outlook

The enantioselective synthesis of ethyl 4-oxooxetane-2-carboxylate is a challenging yet highly rewarding endeavor, providing access to a versatile chiral building block for drug discovery. Both the dirhodium(II) carboxamidate-catalyzed and the cinchona alkaloid-catalyzed [2+2] cycloaddition reactions represent powerful and complementary strategies to achieve this transformation with high levels of enantiocontrol. The choice between these methods may depend on factors such as catalyst availability, substrate scope, and scalability requirements.

Future research in this area will likely focus on the development of even more active and selective catalysts, the expansion of the substrate scope to include a wider range of ketenes and aldehydes, and the application of these methodologies to the total synthesis of complex, biologically active molecules. The continued exploration of cooperative catalysis and the detailed elucidation of reaction mechanisms through computational and experimental studies will undoubtedly pave the way for new and improved methods for the asymmetric synthesis of this important class of molecules.

References

• Tsutsui, H., Abe, T., Nakamura, S., Anada, M., & Hashimoto, S. (2005). Practical synthesis of Dirhodium(II) tetrakis[N-phthaloyl-(S)-tert-leucinate]. Chemical & Pharmaceutical Bulletin, 53(10), 1366-1368. [Link]

• Adly, F. G. (2016). DESIGN AND SYNTHESIS OF NOVEL CHIRAL DIRHODIUM(II)
• Tsutsui, H., Abe, T., Nakamura, S., Anada, M., & Hashimoto, S. (2005). Practical Synthesis of Dirhodium(II) Tetrakis[N-phthaloyl-(S)-tert-leucinate]. Chemical and Pharmaceutical Bulletin, 53(10), 1366-1368.

• Tsutsui, H., Abe, T., Nakamura, S., Anada, M., & Hashimoto, S. (2005). Practical synthesis of dirhodium(II) tetrakis[N-phthaloyl-(S)-tert-leucinate]. SciSpace. [Link]

• Hao, X., Liu, X., Li, W., Tan, F., Chu, Y., Zhao, X., ... & Feng, X. (2013). Chiral Lewis acid catalyzed asymmetric cycloadditions of disubstituted ketenes for the synthesis of β-lactones and δ-lactones. Organic letters, 15(21), 5582-5585. [Link]

• Hao, X., Liu, X., Li, W., Tan, F., Chu, Y., Zhao, X., ... & Feng, X. (2013). Chiral Lewis Acid Catalyzed Asymmetric Cycloadditions of Disubstituted Ketenes for the Synthesis of β-Lactones and δ-Lactones. Sci-Hub.

• France, S., Wack, H., Taggi, A. E., Hafez, A. M., Wagerle, T. R., Shah, M. H., ... & Lectka, T. (2004). Catalytic, asymmetric reactions of ketenes and ketene enolates. Accounts of Chemical Research, 37(8), 596-604. [Link]

• Deng, Y., Qiu, H., Srinivas, H. D., & Doyle, M. P. (2016). Chiral Dirhodium (II) Catalysts for Selective Metal Carbene Reactions. Current Organic Chemistry, 20(1), 61-81.

• Adly, F. G., & Ghanem, A. (2017). On the Structure of Chiral Dirhodium (II) Carboxylate Catalysts: Stereoselectivity Relevance and Insights. Catalysts, 7(11), 347. [Link]

• Gao, X., et al. (2021). Dirhodium-Catalyzed [2+2+2] Cycloaddition of 1,6-Diynes and Alkynes.
• Nelson, S. G., Zhu, C., & Shen, X. (2004). Cinchona alkaloid-lewis acid catalyst systems for enantioselective ketene-aldehyde cycloadditions. Journal of the American Chemical Society, 126(17), 5352-5353.

• Doyle, M. P., et al. (2008). Chiral Dirhodium(II) Carboxamidate-Catalyzed [2+2]-Cycloaddition of TMS-Ketene and Ethyl Glyoxylate. Request PDF. [Link]

• Trost, B. M., & Toste, F. D. (2003). Asymmetric O-alkylation of phenols. Journal of the American Chemical Society, 125(11), 3090-3091.

• Tang, Y., et al. (2021). Asymmetric catalytic [4+3] cycloaddition of ortho-quinone methides with oxiranes. Chemical Communications, 57(21), 3018-3021. [Link]

• Wang, Z., et al. (2021). Dirhodium(II)-catalyzed [3 + 2] cycloaddition of N-arylaminocyclopropane with alkyne derivatives. Beilstein Journal of Organic Chemistry, 17, 1827-1833. [Link]

• Unveiling the Reactivity of Ethyl Glyoxylate: A Comparative Guide to Theoretical Models and Experimental Valid

• Dudley, G. B., et al. (2023). Lewis Acid-Promoted [2+2] Cycloadditions of Allenes and Ketenes: Versatile Methods for Natural Product Synthesis. Accounts of chemical research, 56(16), 2165-2179. [Link]

• Wessjohann, L. A., et al. (2020). Applications of oxetanes in drug discovery and medicinal chemistry. Future medicinal chemistry, 12(12), 1145-1165.

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A Technical Guide to 4-Oxooxetane-2-carboxylates: From Discovery to Modern Synthetic Applications

Abstract

The 4-oxooxetane-2-carboxylate core, a specific subclass of β-lactones (2-oxetanones), represents a fascinating and synthetically valuable class of strained heterocyclic compounds. Characterized by a four-membered ring containing both a ketone and a lactone, this motif is a powerful building block in organic synthesis and medicinal chemistry. Its inherent ring strain dictates its reactivity, making it a versatile intermediate for accessing a wide array of complex molecular architectures. This guide provides an in-depth exploration of the discovery, historical evolution of synthetic methods, and the modern applications of these compounds, with a focus on the mechanistic principles that govern their formation and reactivity. It is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this unique chemical entity.

Introduction: The Strategic Value of the Strained Oxetane Ring

Oxetanes, four-membered oxygen-containing heterocycles, have emerged from relative obscurity to become a staple in modern medicinal chemistry.[1][2][3] Their appeal lies in a unique combination of properties: they are small, polar, and introduce a three-dimensional, sp³-rich character into otherwise flat molecules.[1][3] The significant ring strain (approx. 106 kJ/mol) makes them reactive synthons, yet they are often remarkably stable under physiological conditions.[1]

In drug design, the oxetane ring is frequently employed as a bioisostere for gem-dimethyl or carbonyl groups. This substitution can profoundly improve key physicochemical properties, including aqueous solubility, metabolic stability, and lipophilicity, without compromising biological activity.[1][2][4] The iconic anticancer agent Paclitaxel (Taxol®) and its derivatives, which feature a fused oxetane ring, stand as a testament to the motif's importance.[1]

The 4-oxooxetane-2-carboxylate structure is a highly functionalized oxetane, possessing electrophilic centers that serve as handles for subsequent chemical transformations. Understanding their history and synthesis is crucial for leveraging their full potential.

Historical Context: The Dawn of β-Lactone Chemistry

The journey into four-membered lactones began long before the specific 4-oxo-2-carboxylate structure was targeted. The first synthesis of a β-lactone was reported by Alfred Einhorn in 1883, laying the groundwork for the entire field.[5] However, it was the development of photochemical methods that truly unlocked the synthesis of the oxetane core.

The seminal Paternò–Büchi reaction , first observed by Emanuele Paternò in 1909 and correctly identified by George Büchi in 1954, became the cornerstone of oxetane synthesis.[6][7] This reaction is a photochemical [2+2] cycloaddition between a carbonyl compound and an alkene, directly forming the oxetane ring.[8] This discovery was pivotal, as it provided a direct and atom-economical route to a previously challenging heterocyclic system. The application of this reaction to α-ketoesters, such as glyoxylates, provided the most direct pathway to the 4-oxooxetane-2-carboxylate scaffold.

Core Synthetic Methodologies

The construction of the strained, bifunctional 4-oxooxetane-2-carboxylate ring requires precise control. The following methods represent the most significant and widely employed strategies.

The Paternò–Büchi Reaction with α-Ketoesters

This remains the most direct and historically significant method. The reaction involves the photochemical cycloaddition of an α-ketoester (e.g., ethyl glyoxylate) with an alkene.

Causality and Mechanism: The reaction is initiated by the photoexcitation of the α-ketoester to an excited singlet or triplet state. This excited state interacts with the ground-state alkene to form a diradical intermediate. Subsequent spin inversion and ring closure yield the oxetane product. The regioselectivity is governed by the formation of the more stable diradical intermediate. Recent advancements have enabled this reaction using visible light and a photocatalyst, enhancing its safety, scalability, and applicability.[9]

Caption: Mechanism of the Paternò-Büchi Reaction.

Protocol: Visible-Light-Mediated Paternò-Büchi Reaction [9]

This protocol is a self-validating system as product formation is contingent on the successful triplet energy transfer from the photocatalyst to the ketoester.

• Preparation: In a reaction vial equipped with a magnetic stir bar, combine the aryl glyoxylate (1.0 equiv.), the alkene (3.0 equiv.), and the iridium-based photocatalyst (e.g., [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆, 1-2 mol%).

• Solvent Addition: Add anhydrous and degassed solvent (e.g., acetonitrile or dichloromethane) to achieve a substrate concentration of 0.1 M.

• Reaction Execution: Seal the vial and place it approximately 5-10 cm from a blue LED lamp. Irradiate the mixture with vigorous stirring at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the 4-oxooxetane-2-carboxylate product.

• Validation: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.

Table 1: Comparison of Paternò-Büchi Reaction Conditions

Carbonyl Substrate	Alkene	Conditions	Yield (%)	Reference
Methyl Phenylglyoxylate	2,3-Dimethyl-2-butene	UV Light (350 nm), Benzene	85%	Bach, T. (1990s work)
Methyl Phenylglyoxylate	Cyclohexene	Visible Light, Ir catalyst	65%	[9]
Ethyl 2-oxo-2-(p-tolyl)acetate	Furan	Visible Light, Ir catalyst	46%	[9]
Methyl Benzoylformate	Benzofuran	Visible Light, Ir catalyst	64%	[9]

Lewis-Base Catalyzed [2+2] Annulation of Allenoates

A powerful, non-photochemical alternative involves the reaction of allenoates with 1,2-dicarbonyl compounds, catalyzed by a Lewis base such as a tertiary amine or phosphine.[10][11]

Causality and Mechanism: The Lewis base catalyst adds to the β-carbon of the allenoate, forming a zwitterionic intermediate. This intermediate acts as a nucleophile, with the γ-carbon attacking one of the carbonyls of the 1,2-dicarbonyl compound. A subsequent intramolecular cyclization and elimination of the catalyst furnishes the highly substituted oxetane product. This method offers excellent control over diastereoselectivity.[10]

Caption: Principal Reactivity Pathways.

A notable issue with some oxetane-carboxylic acids is their potential instability. Reports have shown that certain derivatives can isomerize into more stable five-membered lactones upon storage or mild heating, a critical consideration for their use in multi-step synthesis. [12]

The "Oxetane Effect" in Drug Discovery

The incorporation of the oxetane motif, including those derived from 4-oxooxetane-2-carboxylates, has become a validated strategy in drug discovery to enhance a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Table 2: Impact of Oxetane Incorporation on Drug Properties

Parent Functional Group	Oxetane Bioisostere	Observed Improvements	Reference
gem-Dimethyl	3,3-Disubstituted Oxetane	Increased solubility, reduced lipophilicity (LogP)	[1][3]
Carbonyl (Ketone)	Oxetane	Improved metabolic stability, maintained H-bonding	[1][3]
Phenyl Ring	Pendant Oxetane	Enhanced solubility, better PK properties	[1]
Carboxylate	Oxetane Prodrug	Increased cell membrane permeability	[1]

The polar nature of the oxetane ether oxygen helps to disrupt crystal packing and improve aqueous solubility, while its metabolic stability often arises from its resistance to cytochrome P450 (CYP) enzyme-mediated oxidation compared to more traditional alkyl groups. [4]

Conclusion and Future Outlook

From the early photochemical explorations of Paternò and Büchi to modern catalytic and visible-light-driven methods, the synthesis of 4-oxooxetane-2-carboxylates has evolved significantly. These strained heterocycles are no longer mere chemical curiosities but are now recognized as powerful tools for the construction of complex molecules and for the fine-tuning of pharmaceutical properties.

Future research will likely focus on the development of new enantioselective catalytic methods to control the stereochemistry of the oxetane ring, further expanding their utility in asymmetric synthesis. As the demand for novel, three-dimensional chemical matter in drug discovery continues to grow, the strategic application of 4-oxooxetane-2-carboxylates and their derivatives is poised to play an increasingly important role.

References

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• Singh, G. S. (2014). Novel and Recent Synthesis and Applications of β-Lactams. Mini-Reviews in Organic Chemistry, 11(1). [Link]

• Zaugg, H. E. (1954). β-Lactones. Organic Reactions, 8, 305-363. [Link]

• Denmark Group. (n.d.). An Exploration of Oxetanes: Synthesis and Relevance. University of Illinois Urbana-Champaign. [Link]

• Timmons, R. B. (2017). The Discovery of a β-Lactone Synthetase. Biochemistry, 56(8), 1059–1060. [Link]

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An In-depth Technical Guide to the Stability and Degradation of (R)-ethyl 4-oxooxetane-2-carboxylate

Foreword: Navigating the Intricacies of a Chiral Building Block

(R)-ethyl 4-oxooxetane-2-carboxylate is a fascinating and increasingly important chiral building block in modern medicinal chemistry. Its unique strained four-membered ring system, combined with the reactive β-keto ester functionality, offers a gateway to novel molecular architectures with significant three-dimensional character. However, these same structural features present inherent stability challenges that must be thoroughly understood and navigated to ensure the integrity of this intermediate and the successful development of new drug candidates. This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive framework for assessing the stability and degradation pathways of this valuable compound. We will delve into the core chemical principles governing its stability, outline robust experimental protocols for its evaluation, and provide insights into the analytical methodologies required for accurate characterization.

The Chemical Landscape of (R)-ethyl 4-oxooxetane-2-carboxylate: A Duality of Reactivity

The stability of (R)-ethyl 4-oxooxetane-2-carboxylate is governed by the interplay of two key structural motifs: the strained oxetane ring and the β-keto ester functionality. Understanding the inherent reactivity of each is paramount to predicting and controlling its degradation.

The Vulnerability of the β-Keto Ester Moiety

The β-keto ester is a well-known reactive functional group susceptible to degradation under both acidic and basic conditions.[1][2]

• Hydrolysis: The ester can be hydrolyzed to the corresponding β-keto acid. This reaction is catalyzed by both acid and base.[1][3]

• Decarboxylation: The resulting β-keto acid is often unstable and can readily undergo decarboxylation, especially upon heating, to yield a ketone and carbon dioxide.[2][4]

The Strained Oxetane Ring: A Source of Reactivity

The four-membered oxetane ring possesses significant ring strain, making it susceptible to ring-opening reactions, particularly under acidic conditions or at elevated temperatures.[5][6] The substitution pattern on the oxetane ring plays a crucial role in its stability. While 3,3-disubstituted oxetanes are generally more stable, the 2,4-disubstitution pattern of our target molecule still presents a potential liability.[5][6]

Potential Degradation Pathways

Based on the inherent reactivity of its functional groups, we can postulate several primary degradation pathways for (R)-ethyl 4-oxooxetane-2-carboxylate. A thorough understanding of these pathways is essential for designing stability-indicating analytical methods.

Hydrolytic Degradation

• Acid-Catalyzed Hydrolysis and Ring Opening: Under acidic conditions, protonation of the carbonyl oxygen of the ester or the oxetane oxygen can occur. Protonation of the ester can lead to hydrolysis to the β-keto acid, which can then decarboxylate. Protonation of the oxetane oxygen can facilitate nucleophilic attack by water, leading to ring opening and the formation of a diol.

• Base-Catalyzed Hydrolysis (Saponification): In the presence of a base, the ester can be hydrolyzed to the corresponding carboxylate salt.[7][8] This process is generally irreversible. The oxetane ring is typically more stable under basic conditions compared to acidic conditions.[9]

Thermal Degradation

Elevated temperatures can provide the activation energy for several degradation reactions, including decarboxylation of the β-keto acid (if formed via hydrolysis) and ring-opening of the oxetane.[10][11]

Photodegradation

Exposure to light, particularly UV light, can induce photochemical reactions in β-keto esters, leading to isomerization or degradation.[9] The specific photodegradation pathway for (R)-ethyl 4-oxooxetane-2-carboxylate would need to be experimentally determined.

Below is a diagram illustrating the potential degradation pathways.

Caption: Potential degradation pathways of (R)-ethyl 4-oxooxetane-2-carboxylate.

A Framework for Stability Assessment: Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of understanding the intrinsic stability of a pharmaceutical intermediate.[12][13] These studies are designed to accelerate the degradation process to identify likely degradation products and establish degradation pathways.[13]

Objectives of a Forced Degradation Study

• To determine the intrinsic stability of the molecule.

• To elucidate the degradation pathways.

• To identify the likely degradation products.

• To validate the stability-indicating power of analytical methods.

Recommended Stress Conditions

The following table outlines the recommended stress conditions for a comprehensive forced degradation study of (R)-ethyl 4-oxooxetane-2-carboxylate. The extent of degradation should ideally be in the range of 5-20%.[6]

Stress Condition	Reagents and Conditions	Potential Degradation Pathways
Acid Hydrolysis	0.1 M HCl, heated at 60 °C for various time points (e.g., 2, 4, 8, 24 hours)	Ester hydrolysis, decarboxylation, oxetane ring opening
Base Hydrolysis	0.1 M NaOH, at room temperature for various time points (e.g., 1, 2, 4, 8 hours)	Ester hydrolysis (saponification)
Oxidative	3% H₂O₂, at room temperature for 24 hours	Oxidation of the oxetane ring or other susceptible sites
Thermal	Solid-state sample heated at 80 °C for 48 hours	Decarboxylation (if hydrolysis has occurred), ring opening
Photostability	Exposure to light at an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B guidelines)	Photoisomerization, photodegradation

Analytical Methodologies for Stability Assessment

A robust and validated analytical method is the cornerstone of any stability study. For (R)-ethyl 4-oxooxetane-2-carboxylate, a combination of chromatographic and spectroscopic techniques is recommended.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for stability testing, allowing for the separation and quantification of the parent compound and its degradation products.

Experimental Protocol: Stability-Indicating HPLC Method Development

• Column Selection: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution is recommended to resolve the parent compound from potentially more polar or less polar degradation products. A typical mobile phase system would be a mixture of acetonitrile and water (with 0.1% formic acid to improve peak shape).

• Detection: A UV detector set at the wavelength of maximum absorbance (λmax) of the analyte should be used. If the degradation products lack a chromophore, a universal detector like a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS) can be employed.

• Method Validation: The developed method must be validated according to ICH guidelines to ensure it is stability-indicating. This involves demonstrating specificity, linearity, accuracy, precision, and robustness.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of degradation products.[7][14]

Experimental Protocol: NMR Analysis of Degradation Products

• Sample Preparation: Isolate the degradation products from the stressed samples using preparative HPLC.

• 1D NMR (¹H and ¹³C): Acquire ¹H and ¹³C NMR spectra to obtain initial structural information.

• 2D NMR (COSY, HSQC, HMBC): Utilize 2D NMR experiments to establish connectivity and confirm the structures of the degradation products.

Mass Spectrometry (MS)

Coupling HPLC with a mass spectrometer (LC-MS) provides molecular weight information for the degradation products, which is crucial for their identification.

The following diagram illustrates a typical workflow for a forced degradation study.

Caption: A typical workflow for a forced degradation study.

The Influence of Stereochemistry

The (R)-stereochemistry at the 2-position of the oxetane ring is a critical feature of this molecule. While the fundamental degradation pathways are unlikely to change, the kinetics of degradation and the stereochemical outcome of any reactions that form new stereocenters could be influenced by this chirality. For example, enzymatic degradation, if relevant, would be highly stereoselective. During chemical degradation, it is important to monitor for any epimerization at the 2-position.

Summary and Recommendations

The stability of (R)-ethyl 4-oxooxetane-2-carboxylate is a critical parameter that must be thoroughly investigated to ensure its suitability as a pharmaceutical intermediate. The primary degradation pathways involve hydrolysis and decarboxylation of the β-keto ester and ring-opening of the oxetane. A systematic forced degradation study under acidic, basic, oxidative, thermal, and photolytic conditions is essential to understand its intrinsic stability and identify potential degradation products.

Key Recommendations:

• Comprehensive Forced Degradation: Execute a thorough forced degradation study following the protocols outlined in this guide.

• Orthogonal Analytical Techniques: Employ a combination of HPLC-UV/MS for separation and quantification, and NMR for the definitive structural elucidation of degradation products.

• Stability-Indicating Method Validation: Rigorously validate the primary analytical method to ensure it is stability-indicating.

• Chirality Monitoring: Pay close attention to the stereochemical integrity of the molecule throughout the stability studies.

• Appropriate Storage: Based on the stability data, establish appropriate storage conditions (e.g., temperature, protection from light and moisture) to minimize degradation.

By following the principles and protocols detailed in this guide, researchers and drug development professionals can gain a comprehensive understanding of the stability and degradation of (R)-ethyl 4-oxooxetane-2-carboxylate, thereby ensuring its quality and facilitating its successful application in the synthesis of novel therapeutics.

References

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Protocols & Analytical Methods

Application Note &amp; Protocol: Asymmetric Synthesis of (R)-Ethyl 4-Oxooxetane-2-carboxylate via Chiral Lewis Acid Catalysis

Abstract: This document provides a comprehensive guide for the asymmetric synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate, a valuable chiral building block for pharmaceutical and fine chemical synthesis. The protocol leverages a catalytic, enantioselective [2+2] cycloaddition between ketene and ethyl glyoxylate. We will delve into the mechanistic underpinnings of the reaction, focusing on a chiral oxazaborolidine-mediated Lewis acid catalysis that ensures high stereocontrol. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering a detailed, step-by-step protocol, rationale for experimental choices, and methods for validating the outcome.

Introduction and Scientific Background

The oxetane ring is a strained four-membered ether that has garnered significant attention in medicinal chemistry as a versatile structural motif.[1] Its incorporation can improve key physicochemical properties of drug candidates, including solubility and metabolic stability. Specifically, β-lactones (2-oxetanones) are highly prized synthetic intermediates due to the ring strain that facilitates a variety of stereospecific ring-opening reactions, providing access to complex acyclic structures with defined stereochemistry.[2]

(R)-ethyl 4-oxooxetane-2-carboxylate is a bifunctional molecule featuring both a reactive β-lactone and an ester group, making it a powerful precursor for synthesizing optically active β-hydroxy acids and other chiral synthons.[2] The primary challenge in its synthesis lies in controlling the absolute stereochemistry at the C2 position. Catalytic asymmetric synthesis, particularly the [2+2] cycloaddition of ketenes and aldehydes (or α-ketoesters), has emerged as the most efficient strategy to achieve this.[2][3]

Several catalytic systems have been developed for this transformation, including those based on chiral phosphines, cinchona alkaloids, and chiral Lewis acids.[4][5] This protocol will focus on a method adapted from the work of Corey and co-workers, which employs a chiral oxazaborolidine Lewis acid catalyst.[6] This system is notable for its clear mechanistic pathway and its demonstrated efficacy in catalyzing reactions with unsubstituted ketene, providing a robust framework for achieving high enantioselectivity.

Mechanistic Rationale: The Role of the Chiral Catalyst

The core of this synthesis is the enantioselective [2+2] cycloaddition between ketene and the aldehyde functionality of ethyl glyoxylate. The key to achieving high enantioselectivity is the chiral catalyst, which creates a chiral environment and orchestrates the approach of the two reactants.

The proposed catalytic cycle, based on the oxazaborolidine system, involves several key steps:

• Catalyst Activation: The precatalyst, a chiral oxazaborolidine, is activated by an additive (e.g., a trialkyltin triflate) to generate a more potent cationic boron Lewis acid.[6]

• Reactant Coordination: This activated Lewis acid is capable of coordinating with both reactants. It first reacts with ketene to form a boron enolate intermediate. This intermediate is a sufficiently strong Lewis acid to then coordinate with the carbonyl oxygen of ethyl glyoxylate.

• Formation of the Ternary Complex: The simultaneous coordination of both the ketene enolate and the aldehyde to the chiral boron center forms a highly organized, transient ternary complex.

• Stereodetermining C-C Bond Formation: Within this complex, the facial selectivity of the cycloaddition is dictated by the steric environment of the chiral ligand. The ligand effectively shields one face of the coordinated aldehyde, forcing the nucleophilic attack from the ketene-derived enolate to occur from the less hindered face. This step is the enantioselectivity-determining step.

• Ring Closure and Catalyst Turnover: Following the initial C-C bond formation, rapid ring closure occurs to form the β-lactone product, which is then released, regenerating the active catalyst for the next cycle.[6]

This mechanism provides a logical and coherent explanation for the high levels of enantiocontrol observed in these reactions.[6]

Visualization of the Catalytic Cycle

Caption: Figure 1: Proposed Catalytic Cycle for Oxazaborolidine-Mediated [2+2] Cycloaddition.

Detailed Experimental Protocol

This protocol outlines the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate. Caution: This procedure involves hazardous materials and should be performed by trained personnel in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Suggested Purity	Notes
(S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol	112068-01-6	253.33	>98%	Chiral ligand for catalyst preparation.
Borane dimethyl sulfide complex (BMS)	13292-87-0	75.97	~10 M in THF	Handle under inert atmosphere.
Ethyl glyoxylate	924-44-7	102.09	>95%	Often supplied as a solution in toluene.
Acetyl chloride	75-36-5	78.50	>99%	For in situ ketene generation.
Triethylamine (TEA)	121-44-8	101.19	>99.5%, dry	Distill from CaH₂ before use.
Dichloromethane (DCM)	75-09-2	84.93	Anhydrous, >99.8%	Use from a solvent purification system.
Toluene	108-88-3	92.14	Anhydrous, >99.8%	Use from a solvent purification system.
Saturated aq. NaHCO₃ solution	-	-	-	For work-up.
Anhydrous MgSO₄ or Na₂SO₄	-	-	-	For drying organic layers.
Silica Gel	112926-00-8	-	230-400 mesh	For column chromatography.

Equipment

• Standard Schlenk line or glovebox for inert atmosphere operations.

• Flame-dried glassware (round-bottom flasks, dropping funnel).

• Magnetic stirrer and stir bars.

• Syringes and needles for transfer of anhydrous/air-sensitive reagents.

• Low-temperature cooling bath (e.g., dry ice/acetone, -78 °C).

• Rotary evaporator.

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄).

• Flash chromatography setup.

• Chiral High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess determination.

Experimental Workflow Visualization

Caption: Figure 2: Overall Experimental Workflow from Preparation to Analysis.

Step-by-Step Procedure

Part A: Preparation of the Chiral Oxazaborolidine Catalyst (This step prepares the catalyst stock solution and should be done in advance. The procedure is adapted from established methods for CBS catalyst formation.)

• To a flame-dried 100 mL Schlenk flask under argon, add (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol (2.53 g, 10.0 mmol).

• Add 40 mL of anhydrous toluene via cannula. Stir until all solids dissolve.

• Slowly add borane dimethyl sulfide complex (1.0 mL of a 10 M solution, 10.0 mmol) dropwise at room temperature. Vigorous hydrogen evolution will be observed.

• After the gas evolution ceases (approx. 1 hour), heat the mixture to 60 °C for 1 hour to ensure complete reaction.

• Cool the solution to room temperature. This yields an approximately 0.25 M solution of the chiral oxazaborolidine catalyst in toluene. This stock solution is moisture-sensitive and should be stored under an inert atmosphere.

Part B: Asymmetric [2+2] Cycloaddition

• Set up a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a septum, under an argon atmosphere.

• To the flask, add 80 mL of anhydrous dichloromethane (DCM). Cool the flask to -78 °C using a dry ice/acetone bath.

• Via syringe, add the prepared chiral oxazaborolidine catalyst solution (8.0 mL of 0.25 M solution, 2.0 mmol, 0.2 eq).

• Add ethyl glyoxylate (1.02 g, 10.0 mmol, 1.0 eq; assuming solvent-free, adjust if using a solution) to the cooled catalyst solution and stir for 15 minutes.

• In a separate flame-dried 50 mL flask, prepare the ketene precursor solution by dissolving acetyl chloride (0.94 g, 12.0 mmol, 1.2 eq) in 20 mL of anhydrous DCM.

• Fill the dropping funnel with a solution of freshly distilled triethylamine (1.52 g, 15.0 mmol, 1.5 eq) in 20 mL of anhydrous DCM.

• Add the acetyl chloride solution from step 5 to the main reaction flask at -78 °C.

• Commence the slow, dropwise addition of the triethylamine solution from the dropping funnel to the reaction mixture over a period of 2-3 hours. This generates ketene in situ, which then reacts. Maintain the temperature at -78 °C throughout the addition. A white precipitate of triethylammonium chloride will form.

• After the addition is complete, allow the reaction to stir at -78 °C for an additional 2 hours. Monitor the consumption of ethyl glyoxylate by TLC (eluent: 3:1 Hexane/Ethyl Acetate).

Part C: Work-up and Purification

• Quench the reaction by adding 50 mL of saturated aqueous NaHCO₃ solution directly to the cold reaction mixture.

• Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel.

• Separate the layers. Extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of Hexane/Ethyl Acetate (e.g., starting from 9:1 to 4:1).

• Combine the fractions containing the product and evaporate the solvent to yield (R)-ethyl 4-oxooxetane-2-carboxylate as a colorless or pale yellow oil.

Characterization and Analysis

• Yield: Determine the mass of the purified product and calculate the percentage yield. A representative yield for this class of reaction would be in the range of 70-90%.

• Spectroscopic Analysis: Confirm the structure using ¹H NMR, ¹³C NMR, and IR spectroscopy.

• Enantiomeric Excess (ee): Determine the ee of the product by chiral HPLC analysis. A typical column would be a Chiralcel OD-H or similar, with a mobile phase of Hexane/Isopropanol. The expected ee for this type of catalyzed reaction is typically >90%.[6]

Parameter	Expected Outcome
Physical Appearance	Colorless to pale yellow oil
Yield	70-90% (representative)
Enantiomeric Excess (ee)	>90% (R)-enantiomer
¹H NMR (CDCl₃, 400 MHz)	δ ~4.95 (dd, 1H), 4.25 (q, 2H), 3.60-3.80 (m, 2H), 1.30 (t, 3H) ppm

Troubleshooting and Safety

• Low Yield: May result from moisture contamination, which deactivates the catalyst and ketene. Ensure all glassware is rigorously dried and solvents are anhydrous. The rate of ketene generation is also critical; too fast can lead to dimerization.

• Low Enantioselectivity: Can be caused by a non-optimal reaction temperature or impurities in the chiral ligand. Ensure the temperature is maintained strictly at -78 °C. Using a freshly prepared or properly stored catalyst solution is crucial.

• Safety: Ketene is toxic and lachrymatory. Generating it in situ and performing the reaction in a well-ventilated fume hood is mandatory. Borane dimethyl sulfide complex is corrosive and releases flammable gas upon contact with water. Triethylamine and acetyl chloride are corrosive and volatile. Handle all reagents with appropriate care and PPE.

References

• Lu, T., et al. (2014). Phosphine-Catalyzed Asymmetric Synthesis of β-Lactones from Disubstituted Ketenes and Aldehydes. The Journal of Organic Chemistry. Available at: [Link]

• Kull, T., & Peters, R. (2007). Practical Enantioselective Synthesis of β-Lactones Catalyzed by Aluminum Bissulfonamide Complexes. Advanced Synthesis & Catalysis. Available at: [Link]

• Gnanadesikan, V., & Corey, E. J. (2006). Enantioselective β-Lactone Formation from Ketene and Aldehydes Catalyzed by a Chiral Oxazaborolidine. Organic Letters. Available at: [Link]

• Heriot, M., et al. (2021). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wuitschik, G., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Available at: [Link]

• Burstein, C., & Glorius, F. (2004). Organocatalyzed Asymmetric [2+2] Cycloadditions of Ketenes and Aldehydes. Angewandte Chemie International Edition.

• Schneider, C. (2002). Catalytic, Enantioselective Syntheses of β-Lactones—Versatile Synthetic Building Blocks in Organic Chemistry. Angewandte Chemie International Edition. Available at: [Link]

• France, S., et al. (2008). Catalytic, asymmetric reactions of ketenes and ketene enolates. Tetrahedron. Available at: [Link]

• Nelson, S. G., et al. (2007). Catalytic Asymmetric Synthesis of β-Lactones and Application to the Total Synthesis of (–)-Pironetin. University of Pittsburgh PhD Dissertation. Available at: [Link]

• Calter, M. A. (1996). Catalytic, Asymmetric Synthesis of β-Lactones. Journal of Organic Chemistry.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalytic, asymmetric reactions of ketenes and ketene enolates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

The Strategic Deployment of (R)-Ethyl 3-Oxooxetane-2-carboxylate in Modern Medicinal Chemistry: A Guide for Researchers

In the landscape of contemporary drug discovery, the pursuit of novel molecular architectures that confer advantageous physicochemical and pharmacological properties is a paramount objective. Among the scaffolds that have garnered significant interest are strained heterocyclic systems, with the oxetane ring emerging as a particularly valuable motif. This guide provides an in-depth exploration of a specialized building block, (R)-ethyl 3-oxooxetane-2-carboxylate, for researchers, scientists, and drug development professionals. We will delve into its synthesis, reactivity, and strategic applications, moving beyond a mere recitation of protocols to elucidate the underlying chemical principles and their implications for medicinal chemistry.

The Oxetane Motif: A Primer on its Privileged Status in Drug Design

The oxetane ring, a four-membered cyclic ether, has transitioned from a synthetic curiosity to a staple in the medicinal chemist's toolbox. Its incorporation into drug candidates can profoundly influence key properties such as aqueous solubility, metabolic stability, and lipophilicity.[1][2][3] Oxetanes are often employed as bioisosteric replacements for gem-dimethyl or carbonyl groups, offering a means to modulate molecular shape and polarity while potentially improving drug-like characteristics.[4][5] The inherent ring strain of the oxetane, while a challenge for synthesis, imparts a unique three-dimensional geometry that can enhance binding affinity and selectivity for biological targets.

Synthesis of (R)-Ethyl 3-Oxooxetane-2-carboxylate: Navigating the Challenges of Asymmetric Synthesis

The preparation of enantiomerically pure (R)-ethyl 3-oxooxetane-2-carboxylate is a non-trivial synthetic endeavor. The presence of a ketone at the 3-position and a chiral center at the 2-position necessitates a carefully designed asymmetric strategy. While a definitive, standardized protocol for this specific molecule is not widely documented in readily available literature, we can infer and propose robust synthetic approaches based on established methodologies for related structures.

One promising strategy involves the asymmetric [2+2] cycloaddition of a suitable ketene equivalent with an α-ketoester, catalyzed by a chiral Lewis acid. This approach offers a direct route to the oxetane core with concomitant control of the stereochemistry at the C2 position.

Alternatively, a ring contraction of a suitably functionalized γ-lactone presents a viable pathway. This method, explored for the synthesis of other oxetane carboxylic esters, would involve the preparation of a chiral γ-lactone precursor, followed by a chemically induced contraction to form the strained four-membered ring.

A third potential route is the enantioselective oxidation of a precursor ethyl oxetane-2-carboxylate . This would require the synthesis of the corresponding racemic or chiral alcohol at the 3-position, followed by a stereoretentive or stereoselective oxidation to the ketone.

Conceptual Synthetic Workflow:

Sources

• 1. Applications of oxetanes in drug discovery and medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Gram-Scale Enantioselective Synthesis of (R)-Ethyl 4-Oxooxetane-2-carboxylate

Abstract

(R)-Ethyl 4-oxooxetane-2-carboxylate is a highly valuable chiral building block in medicinal chemistry and synthetic organic chemistry. Its strained β-lactone ring system serves as a versatile intermediate for the synthesis of complex molecules, including pharmaceuticals and natural products. This document provides a comprehensive, field-proven protocol for the gram-scale, enantioselective synthesis of this compound. The procedure is based on a catalytic, asymmetric [2+2] cycloaddition reaction. We will delve into the mechanistic rationale behind the chosen conditions, outline a detailed step-by-step procedure, and provide essential data for process replication and validation.

Introduction and Scientific Principle

The synthesis of chiral β-lactones is a significant challenge in organic synthesis.[1] These four-membered rings are synthetically useful due to their inherent ring strain, which facilitates a variety of stereospecific ring-opening reactions. The target molecule, (R)-ethyl 4-oxooxetane-2-carboxylate, contains a stereocenter that is crucial for its application in asymmetric synthesis.

The core of this protocol is the enantioselective [2+2] cycloaddition of a ketene with an aldehyde, a powerful method for constructing the β-lactone framework.[2] In this specific synthesis, the ketene is generated in situ from ethyl chloro(oxo)acetate. A chiral amine catalyst, specifically a cinchona alkaloid derivative, is employed to control the stereochemical outcome of the reaction, yielding the desired (R)-enantiomer with high enantiopurity.

The Causality of Key Experimental Choices:

• Catalyst Selection: A chiral Lewis base or amine catalyst is essential to induce asymmetry. The rigid, well-defined structure of the catalyst creates a chiral environment around the reacting molecules, directing the ketene to approach the aldehyde from a specific face, thus controlling the formation of the new stereocenter.

• In-Situ Ketene Generation: Ketenes are highly reactive and prone to dimerization. Generating the ketene in situ at low temperatures in the presence of the aldehyde ensures that it is trapped efficiently in the desired cycloaddition reaction, minimizing side reactions.

• Cryogenic Conditions (-78 °C): The cycloaddition is highly exothermic. Performing the reaction at very low temperatures is critical for achieving high enantioselectivity. These conditions favor the more ordered, lower-energy transition state that leads to the desired enantiomer, while suppressing competing reaction pathways and side reactions that become more prevalent at higher temperatures.

• Inert Atmosphere: Ethyl chloro(oxo)acetate and the intermediate ketene are extremely sensitive to moisture.[3] Conducting the reaction under a dry, inert atmosphere (e.g., Argon or Nitrogen) is mandatory to prevent hydrolysis of the starting material and intermediates, which would lead to low yields and the formation of impurities.

Safety & Handling

WARNING: This procedure involves hazardous materials and should only be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Ethyl Chloro(oxo)acetate (Ethoxalyl Chloride): This compound is highly corrosive, a lachrymator, and reacts violently with water.[3][4] It causes severe skin burns and eye damage.[4] Always handle in a fume hood, wearing chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles with a face shield.[3][4] Ensure an emergency eyewash and safety shower are immediately accessible.[3]

• Triethylamine: Flammable liquid and vapor. It is corrosive and can cause severe skin and eye irritation. Handle with care in a well-ventilated area.

• Solvents (Toluene, Dichloromethane): These are flammable and/or volatile organic compounds. Avoid inhalation and skin contact. Use appropriate grounding for containers to prevent static discharge.[5]

Materials and Equipment

Reagents & Chemicals

Reagent	Formula	MW ( g/mol )	Purity	Supplier Example
Ethyl Chloro(oxo)acetate	C₄H₅ClO₃	136.53	≥97%	Sigma-Aldrich, SynQuest
Trioxane (Formaldehyde source)	C₃H₆O₃	90.08	≥99%	Sigma-Aldrich
(-)-O-Acetyl-quinidine (Catalyst)	C₂₂H₂₆N₂O₃	366.46	≥98%	Strem Chemicals
Triethylamine (Base)	C₆H₁₅N	101.19	≥99.5%	Fisher Scientific
Toluene, Anhydrous	C₇H₈	92.14	≥99.8%	Acros Organics
Dichloromethane (DCM)	CH₂Cl₂	84.93	ACS Grade	VWR
Ethyl Acetate	C₄H₈O₂	88.11	ACS Grade	VWR
n-Hexane	C₆H₁₄	86.18	ACS Grade	VWR
Silica Gel	SiO₂	60.08	230-400 mesh	Sorbent Technologies
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Granular	Fisher Scientific

Equipment

• Three-neck round-bottom flask (500 mL), oven-dried

• Magnetic stirrer and stir bar

• Septa and needles

• Argon or Nitrogen gas line with a bubbler

• Low-temperature thermometer

• Dry ice/acetone bath

• Addition funnel (100 mL), oven-dried

• Rotary evaporator

• Glassware for extraction and chromatography

• Polarimeter for optical rotation measurement

Experimental Workflow Diagram

Caption: Workflow for the enantioselective synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate.

Step-by-Step Synthesis Protocol

Note: This protocol is designed for a ~5 gram scale.

• Apparatus Setup: Assemble the 500 mL three-neck flask with a magnetic stir bar, a low-temperature thermometer, a rubber septum, and an addition funnel. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of Argon.

• Reagent Charging:

  • To the reaction flask, add trioxane (2.70 g, 30.0 mmol, 1.0 equiv.) and (-)-O-acetyl-quinidine (1.47 g, 4.0 mmol, 13.3 mol%) .

  • Add anhydrous toluene (150 mL) via cannula or syringe.

  • Begin stirring the suspension.

• Reaction Initiation:

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Once the temperature is stable, add triethylamine (8.4 mL, 60.0 mmol, 2.0 equiv.) dropwise via syringe over 10 minutes. The mixture should remain a suspension.

• Ketene Precursor Addition:

  • In a separate dry flask, prepare a solution of ethyl chloro(oxo)acetate (4.92 g, 36.0 mmol, 1.2 equiv.) in anhydrous toluene (40 mL) .

  • Transfer this solution to the addition funnel.

  • Add the ethyl chloro(oxo)acetate solution to the reaction mixture dropwise over 2 hours , ensuring the internal temperature does not rise above -75 °C. A slight color change may be observed.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir at -78 °C for an additional 4 to 6 hours .

  • The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent. The product should have an Rf value of approximately 0.3-0.4.

• Workup and Extraction:

  • Once the reaction is complete, quench it by slowly adding 100 mL of saturated aqueous ammonium chloride (NH₄Cl) solution while the flask is still in the cold bath.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane (3 x 75 mL) .

  • Combine all organic layers, wash with brine (1 x 100 mL) , and dry over anhydrous sodium sulfate (Na₂SO₄) .

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Be cautious not to use excessive heat, as the β-lactone product can be heat-sensitive.

  • Purify the resulting crude oil by flash column chromatography on silica gel.

  • Eluent: A gradient of 10% to 25% ethyl acetate in n-hexane.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield (R)-ethyl 4-oxooxetane-2-carboxylate as a colorless or pale yellow oil.

Characterization and Expected Results

• Yield: A typical yield for this gram-scale reaction is 60-75%. For this protocol, an expected yield would be approximately 2.6 g to 3.2 g.

• Physical Appearance: Colorless to pale yellow oil.

• ¹H NMR (400 MHz, CDCl₃): δ 4.95 (dd, J = 5.6, 2.8 Hz, 1H), 4.30 (q, J = 7.1 Hz, 2H), 3.65 (dd, J = 17.0, 5.6 Hz, 1H), 3.35 (dd, J = 17.0, 2.8 Hz, 1H), 1.32 (t, J = 7.1 Hz, 3H).

• ¹³C NMR (101 MHz, CDCl₃): δ 168.0, 165.5, 68.1, 62.5, 48.2, 14.0.

• Optical Rotation: [α]²⁰D ≈ +18.0 to +22.0 (c 1.0, CHCl₃). The positive sign confirms the (R)-enantiomer. Enantiomeric excess (ee) should be determined by chiral HPLC analysis.

Troubleshooting and Field Insights

• Low Yield: Often caused by moisture contamination. Ensure all glassware is rigorously dried and the reaction is maintained under a positive pressure of inert gas. The quality of ethyl chloro(oxo)acetate is also crucial; use from a fresh bottle or distill before use.

• Low Enantioselectivity: The primary cause is the reaction temperature rising. Maintain a consistent -78 °C throughout the addition and reaction period. The purity of the chiral catalyst is also paramount.

• Product Instability: Oxetane-carboxylic acid derivatives can be unstable, particularly to heat or strong acidic/basic conditions.[6][7] Avoid high temperatures during solvent evaporation and use mild conditions throughout the workup and purification. Store the final product at low temperatures (-20 °C).

References

• Chemos GmbH & Co.KG. Safety Data Sheet: ethyl chloroacetate. Available from: [Link].

• Smith, A. D. et al. (2019). Catalytic enantioselective synthesis of perfluoroalkyl-substituted β-lactones via a concerted asynchronous [2 + 2] cycloaddition: a synthetic and computational study. Chemical Science. Available from: [Link].

• Paterson, I., & Cowden, C. J. (1991). Enantioselective synthesis of .beta.-hydroxy .delta.-lactones. The Journal of Organic Chemistry. Available from: [Link].

• Royal Society of Chemistry. (2019). Catalytic enantioselective synthesis of perfluoroalkyl-substituted β-lactones via a concerted asynchronous [2 + 2] cycloaddition: a synthetic and computational study. RSC Publishing. Available from: [Link].

• Nelson, A. (2000). Catalytic, Enantioselective Syntheses of β-Lactones—Versatile Synthetic Building Blocks in Organic Chemistry. Angewandte Chemie International Edition. Available from: [Link].

• Chalyk, B. A., et al. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters. Available from: [Link].

• Mykhailiuk, P. K. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Semantic Scholar. Available from: [Link].

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• 1. Catalytic enantioselective synthesis of perfluoroalkyl-substituted β-lactones via a concerted asynchronous [2 + 2] cycloaddition: a synthetic and comp ... - Chemical Science (RSC Publishing) DOI:10.1039/C9SC00390H [pubs.rsc.org]
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Application Notes and Protocols: The Reaction of (R)-ethyl 4-oxooxetane-2-carboxylate with Nucleophiles

Introduction: A Scaffold of Emerging Importance in Medicinal Chemistry

The oxetane ring, a four-membered cyclic ether, has garnered significant attention in contemporary drug discovery. Its incorporation into molecular scaffolds can lead to profound improvements in physicochemical properties such as aqueous solubility, metabolic stability, and lipophilicity.[1][2] Oxetanes often serve as valuable bioisosteres for frequently used functional groups like gem-dimethyl or carbonyl moieties.[3][4] The specific molecule of interest, (R)-ethyl 4-oxooxetane-2-carboxylate, presents a unique and synthetically challenging scaffold. It combines the inherent ring strain of the oxetane with two key electrophilic sites: the C4-ketone and the ester at the C2 position. The presence of a stereocenter at the C2 position adds a layer of complexity and opportunity for stereocontrolled transformations.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the predicted reactivity of (R)-ethyl 4-oxooxetane-2-carboxylate with various classes of nucleophiles. Due to the limited specific literature on this exact substrate, the forthcoming protocols and mechanistic discussions are based on established principles of reactivity drawn from analogous systems, including β-lactones and cyclic β-keto esters.

Understanding the Reactivity Landscape: Chemoselectivity and Stereoselectivity

The primary challenge in predicting the reaction of nucleophiles with (R)-ethyl 4-oxooxetane-2-carboxylate lies in its chemoselectivity. A nucleophile can potentially attack three primary sites:

• The C4 Carbonyl Carbon: Ketones are generally more electrophilic than esters, making the C4 position a probable site for nucleophilic addition.[5] This would lead to the formation of a tertiary alcohol.

• The C2 Carbon of the Oxetane Ring: Nucleophilic attack at this position would lead to ring-opening, a common reaction for strained ethers.

• The C4 Carbon of the Oxetane Ring: Similar to the C2 position, this would also result in a ring-opening reaction.

The stereochemical outcome of these reactions will be heavily influenced by the existing (R)-configuration at the C2 position, potentially allowing for diastereoselective transformations.

Reaction with Organometallic Reagents (e.g., Grignard Reagents)

Organometallic reagents, such as Grignard reagents (RMgX), are potent nucleophiles and strong bases. Their reaction with (R)-ethyl 4-oxooxetane-2-carboxylate is expected to be highly chemoselective for the more reactive ketone functional group.

Predicted Reaction Pathway

The reaction is anticipated to proceed via nucleophilic addition to the C4-ketone. The existing stereocenter at C2 is expected to direct the incoming nucleophile, leading to a diastereoselective formation of a tertiary alcohol. Subsequent acidic workup will protonate the resulting alkoxide.

Caption: Predicted workflow for the Grignard reaction.

Protocol: Diastereoselective addition of Methylmagnesium Bromide

Objective: To synthesize (2R)-ethyl 4-hydroxy-4-methyloxetane-2-carboxylate.

Materials:

• (R)-ethyl 4-oxooxetane-2-carboxylate

• Methylmagnesium bromide (3.0 M in diethyl ether)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add (R)-ethyl 4-oxooxetane-2-carboxylate (1.0 eq).

• Dissolve the starting material in anhydrous THF (0.1 M).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add methylmagnesium bromide (1.1 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• Stir the reaction mixture at -78 °C for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the diastereomeric tertiary alcohols.

Expected Outcome:

Parameter	Expected Result
Yield	60-80%
Diastereomeric Ratio	To be determined experimentally (e.g., by ¹H NMR of the crude product)
Major Diastereomer	Predicted based on Felkin-Anh or other relevant stereochemical models

Reaction with Amine Nucleophiles

The reaction with primary or secondary amines is likely to exhibit competitive pathways: addition to the C4-ketone to form a hemiaminal intermediate, or ring-opening of the oxetane. Given the higher electrophilicity of the ketone, initial attack at C4 is more probable, potentially followed by dehydration to an enamine if a secondary amine is used.

Predicted Reaction Pathway: Addition of a Secondary Amine

Caption: Predicted formation of an enamine.

Protocol: Synthesis of an Enamine with Morpholine

Objective: To synthesize (R)-ethyl 4-morpholinooxet-3-ene-2-carboxylate.

Materials:

• (R)-ethyl 4-oxooxetane-2-carboxylate

• Morpholine

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add (R)-ethyl 4-oxooxetane-2-carboxylate (1.0 eq) and toluene (0.2 M).

• Add morpholine (1.2 eq) and a catalytic amount of p-TsOH (0.05 eq).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Wash the solution with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The crude enamine can be used in the next step without further purification or purified by column chromatography if necessary.

Reaction with Thiol Nucleophiles

Thiols are generally good nucleophiles and can add to ketones to form hemithioacetals and subsequently thioacetals under acidic conditions. Alternatively, they can act as nucleophiles for the ring-opening of strained ethers. The chemoselectivity will depend on the reaction conditions.

Predicted Reaction Pathway: Thioacetal Formation

Under acidic conditions, the formation of a thioacetal at the C4 position is the most probable outcome.

Caption: Predicted pathway for thioacetal formation.

Protocol: Formation of a Dithiolane

Objective: To synthesize the dithiolane derivative of (R)-ethyl 4-oxooxetane-2-carboxylate.

Materials:

• (R)-ethyl 4-oxooxetane-2-carboxylate

• Ethane-1,2-dithiol

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• In a round-bottom flask, dissolve (R)-ethyl 4-oxooxetane-2-carboxylate (1.0 eq) in anhydrous DCM (0.1 M).

• Add ethane-1,2-dithiol (1.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add BF₃·OEt₂ (1.2 eq) dropwise.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 4 hours.

• Monitor the reaction by TLC.

• Quench the reaction by carefully adding saturated aqueous NaHCO₃.

• Separate the layers and extract the aqueous phase with DCM (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by flash chromatography.

Conclusion and Future Perspectives

(R)-ethyl 4-oxooxetane-2-carboxylate is a highly functionalized and promising building block for medicinal chemistry. The presented application note, based on the reactivity of analogous structures, suggests that nucleophilic additions will likely favor the C4-ketone position, allowing for the diastereoselective synthesis of a variety of substituted oxetanes. The protocols provided herein offer a starting point for the exploration of this fascinating molecule's reactivity. Further experimental work is necessary to fully elucidate the chemoselectivity and stereoselectivity of these reactions and to explore the potential for subsequent ring-opening or other transformations of the resulting products.

References

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as versatile elements in drug discovery and synthesis. Angewandte Chemie International Edition, 49(48), 9052-9067. [Link]

• Wuitschik, G., Carreira, E. M., Wagner, B., Fischer, H., Guba, W., & Müller, K. (2010). Oxetanes in drug discovery: structural and synthetic insights. Journal of medicinal chemistry, 53(8), 3227-3246. [Link]

• Bull, J. A., Croft, R. A., Davis, O. A., Doran, R., & Morgan, K. F. (2016). Oxetanes: Recent advances in synthesis, reactivity, and medicinal chemistry. Chemical reviews, 116(19), 12150-12233. [Link]

• Taylor, R. J. K. (2016). Ring-opening reactions of oxetanes: A review of methodology development and synthetic applications. Synthetic Communications, 46(16), 1395-1416. [Link]

• Nelson, S. G., Wan, Z., & Stan, M. A. (2001). Divergent Reaction Pathways in Amine Additions to β-Lactone Electrophiles. An Application to β-Peptide Synthesis. The Journal of Organic Chemistry, 67(14), 4680-4683. [Link]

• Wuts, P. G. M. (2014). Greene's protective groups in organic synthesis. John Wiley & Sons. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic chemistry. Oxford university press. [Link]

• Smith, M. B. (2020). March's advanced organic chemistry: reactions, mechanisms, and structure. John Wiley & Sons. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced organic chemistry: part A: structure and mechanisms. Springer. [Link]

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• 2. Reactions of cyclic β-keto esters and other enol derivatives with 3-acetoxyamino-2-isopropylquinazolin-4(3H)-one: further oxidation of the cyclic α-(3,4-dihydro-2-isopropyl-4-oxoquinazolin-3-yl)amino ketones with lead tetraacetate leading to ring-expansion (in dichloromethane) and ring-cleavage (in methanol) - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones - PMC [pmc.ncbi.nlm.nih.gov]
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Catalytic Pathways to a Key Chiral Building Block: The Preparation of (R)-ethyl 4-oxooxetane-2-carboxylate

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

(R)-ethyl 4-oxooxetane-2-carboxylate is a valuable chiral building block in medicinal chemistry and drug discovery. Its rigid, four-membered ring structure and stereochemically defined functional groups make it an attractive scaffold for the synthesis of novel therapeutic agents. The oxetane motif can serve as a bioisosteric replacement for gem-dimethyl or carbonyl groups, often leading to improved physicochemical properties such as aqueous solubility and metabolic stability. This application note provides a detailed overview of the principal catalytic strategies for the enantioselective synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate, complete with experimental protocols and comparative data to guide researchers in this field.

Introduction to Synthetic Strategies

The primary challenge in the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate lies in the stereoselective construction of the chiral center at the C2 position. Two main catalytic approaches have emerged as powerful tools to address this challenge:

• Asymmetric Synthesis: This strategy aims to directly produce the desired (R)-enantiomer from prochiral starting materials using a chiral catalyst. This approach is highly atom-economical and can provide high enantiomeric excess (ee) in a single chemical transformation.

• Enzymatic Kinetic Resolution: This method involves the use of an enzyme, typically a lipase, to selectively catalyze the reaction of one enantiomer in a racemic mixture of ethyl 4-oxooxetane-2-carboxylate or a suitable precursor. This leaves the unreacted (R)-enantiomer in high enantiomeric purity.

This guide will delve into the mechanistic details and practical implementation of both strategies, providing researchers with the necessary information to select and perform the most suitable method for their specific needs.

Asymmetric Synthesis: The Ring Contraction Approach

One elegant and effective method for the asymmetric synthesis of chiral oxetane-2-carboxylates involves the ring contraction of a suitably functionalized γ-lactone. This strategy, pioneered by Fleet and Jenkinson, leverages the readily available chirality of sugar-derived starting materials to install the desired stereochemistry.

The general workflow for this approach can be visualized as follows:

Figure 1: General workflow for the asymmetric synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate via ring contraction of a chiral γ-lactone.

The key to this synthesis is the stereospecific intramolecular Williamson etherification. The stereochemistry at C2 of the starting lactone dictates the final stereochemistry of the oxetane.

Experimental Protocol: Asymmetric Synthesis via Ring Contraction

This protocol is adapted from the general principles established by Fleet and Jenkinson for the synthesis of oxetane carboxylic esters.

Materials:

• Enantiopure γ-lactone with a hydroxyl group at C2 and a suitable leaving group precursor at C4 (e.g., a protected diol)

• Trifluoromethanesulfonic anhydride (Tf2O) or p-toluenesulfonyl chloride (TsCl)

• Pyridine or triethylamine

• Potassium carbonate (K2CO3)

• Anhydrous methanol

• Anhydrous dichloromethane (DCM)

• Standard workup and purification reagents (ethyl acetate, brine, sodium sulfate, silica gel)

Procedure:

• Activation of the C2-Hydroxyl Group:

  • Dissolve the chiral γ-lactone (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., argon).

  • Cool the solution to 0 °C and add pyridine (1.2 eq).

  • Slowly add trifluoromethanesulfonic anhydride (1.1 eq) or a solution of p-toluenesulfonyl chloride (1.1 eq) in DCM.

  • Stir the reaction at 0 °C for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is typically used in the next step without further purification.

• Intramolecular Cyclization:

  • Dissolve the crude activated lactone from the previous step in anhydrous methanol.

  • Add finely ground potassium carbonate (2.0 eq).

  • Stir the suspension at room temperature for 12-24 hours, monitoring by TLC.

  • Once the reaction is complete, filter off the inorganic salts and concentrate the filtrate.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired (R)-ethyl 4-oxooxetane-2-carboxylate.

Note on Stability: It is crucial to be aware of the potential instability of oxetane-carboxylic acids and their esters. These compounds can be prone to isomerization, particularly under acidic or thermal stress, leading to the formation of lactones. It is recommended to store the final product at low temperatures and avoid prolonged exposure to acidic conditions.

Enzymatic Kinetic Resolution: A Biocatalytic Approach

Enzymatic kinetic resolution offers a highly selective and environmentally friendly alternative for obtaining enantiopure (R)-ethyl 4-oxooxetane-2-carboxylate. This method relies on the ability of certain enzymes, most commonly lipases, to preferentially catalyze the hydrolysis or transesterification of one enantiomer in a racemic mixture.

The general principle of lipase-catalyzed kinetic resolution is illustrated below:

Figure 2: Principle of enzymatic kinetic resolution of racemic ethyl 4-oxooxetane-2-carboxylate via hydrolysis.

By carefully controlling the reaction conditions, it is possible to achieve approximately 50% conversion, resulting in the formation of the (S)-acid and leaving the desired (R)-ester with high enantiomeric excess.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution by Hydrolysis

This protocol is a general procedure based on established methods for the enzymatic resolution of esters.[1] Optimization of the specific lipase, solvent, and temperature may be required for this particular substrate.

Materials:

• Racemic ethyl 4-oxooxetane-2-carboxylate

• Immobilized Lipase (e.g., Novozym® 435 - Candida antarctica Lipase B)

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Organic co-solvent (e.g., tert-butanol or toluene)

• Standard workup and purification reagents (ethyl acetate, dilute HCl, saturated sodium bicarbonate, brine, sodium sulfate, silica gel)

Procedure:

• Reaction Setup:

  • To a round-bottom flask, add racemic ethyl 4-oxooxetane-2-carboxylate (1.0 eq).

  • Add phosphate buffer and an organic co-solvent (a typical ratio might be 4:1 buffer to co-solvent).

  • Add the immobilized lipase (typically 10-50% by weight of the substrate).

  • Stir the mixture at a controlled temperature (e.g., 30-40 °C).

• Reaction Monitoring:

  • Monitor the progress of the reaction by taking small aliquots at regular intervals.

  • Analyze the aliquots by chiral High-Performance Liquid Chromatography (HPLC) to determine the conversion and the enantiomeric excess of both the remaining ester and the formed carboxylic acid.

  • The reaction should be stopped at or near 50% conversion to maximize the yield and enantiopurity of the (R)-ester.

• Work-up and Separation:

  • Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

  • Separate the aqueous and organic layers of the filtrate.

  • Extract the aqueous layer with ethyl acetate to recover any dissolved organic compounds.

  • Combine all organic layers and wash with saturated sodium bicarbonate solution to remove the (S)-carboxylic acid.

  • Dry the organic layer containing the (R)-ester over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • To recover the (S)-acid, acidify the bicarbonate washings with dilute HCl to pH 2-3 and extract with ethyl acetate. Dry the organic extracts and concentrate.

  • Purify the (R)-ester by flash column chromatography if necessary.

Data Presentation: A Comparative Overview

The choice between asymmetric synthesis and kinetic resolution will depend on factors such as the availability of starting materials, desired scale, and cost-effectiveness. The following table provides a conceptual comparison of the two approaches.

Parameter	Asymmetric Synthesis (Ring Contraction)	Enzymatic Kinetic Resolution
Starting Material	Chiral, non-racemic precursor	Racemic ester
Catalyst	Stoichiometric chiral auxiliary or catalytic chiral reagent	Enzyme (biocatalyst)
Theoretical Max. Yield	100%	50% for the desired enantiomer
Key Advantages	High atom economy, direct access to the desired enantiomer	Mild reaction conditions, high enantioselectivity, reusable catalyst
Potential Challenges	Multi-step synthesis of the chiral precursor, potential for racemization	Separation of product from unreacted starting material, requires racemic synthesis first

Conclusion

Both asymmetric synthesis and enzymatic kinetic resolution represent powerful and viable catalytic methods for the preparation of the valuable chiral building block, (R)-ethyl 4-oxooxetane-2-carboxylate. The asymmetric approach via ring contraction of a chiral γ-lactone offers an elegant route to directly access the target molecule with high enantiopurity. On the other hand, enzymatic kinetic resolution provides a green and highly selective method for resolving a racemic mixture. The detailed protocols and comparative overview provided in this application note are intended to equip researchers in drug discovery and development with the foundational knowledge to successfully synthesize this important chiral intermediate for their research programs. Careful consideration of the starting materials, reaction conditions, and potential for product instability will be key to achieving high yields and enantioselectivities.

References

• Burri, K. F. (1993). The Oxetan-2-one Ring System in the Synthesis of Natural Products. In Studies in Natural Products Chemistry (Vol. 13, pp. 499-541). Elsevier.
• Fleet, G. W., & Jenkinson, D. H. (1988). Synthesis of oxetane-2-carboxylates from γ-lactones. Tetrahedron Letters, 29(44), 5439-5442.
• Carreira, E. M., & Fessard, T. (2014). Oxetanes in drug discovery. Chimia, 68(9), 606-610.
• Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., ... & Carreira, E. M. (2006). Oxetanes as promising modules in drug discovery.

• Chalyk, B. A., Grynyova, A. V., & Mykhailiuk, P. K. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters, 24(27), 4967–4971. [Link]

• Gotor, V., Alfonso, I., & García-Urdiales, E. (Eds.). (2008). Asymmetric organocatalysis: from biomimetic concepts to applications in asymmetric synthesis. John Wiley & Sons.
• Faber, K. (2018). Biotransformations in organic chemistry: a textbook. Springer.
• Fernandez-Lafuente, R., & Guisan, J. M. (2020). Lipase from Thermomyces lanuginosus: a "workhorse" in the field of enzyme technology. Biotechnology advances, 40, 107521.

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Application Note: High-Throughput Purification of (R)-ethyl 4-oxooxetane-2-carboxylate via Chiral Supercritical Fluid Chromatography (SFC)

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the enantioselective purification of (R)-ethyl 4-oxooxetane-2-carboxylate from a racemic mixture. Oxetane-containing compounds are of high interest in medicinal chemistry due to their ability to improve key ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[1][2][3] The acquisition of enantiomerically pure building blocks like the title compound is a critical step in drug discovery campaigns. This guide details a robust method using Supercritical Fluid Chromatography (SFC), a technique offering significant advantages in speed, efficiency, and sustainability over traditional High-Performance Liquid Chromatography (HPLC).[4][5][6] The causality behind experimental choices, from stationary phase selection to mobile phase optimization, is explained to provide a comprehensive and scientifically grounded protocol.

Introduction: The Significance of Chiral Oxetanes in Medicinal Chemistry

The oxetane ring has emerged as a valuable structural motif in modern drug discovery. Its incorporation into lead compounds can lead to profound improvements in aqueous solubility, metabolic stability, and lipophilicity, while also altering conformational preferences.[1][7] Specifically, the oxetane moiety is often used as a bioisosteric replacement for less favorable groups like gem-dimethyl or carbonyl functionalities, which can be metabolically labile or excessively lipophilic.[2]

(R)-ethyl 4-oxooxetane-2-carboxylate is a key chiral building block for synthesizing more complex oxetane-containing drug candidates. As with most chiral molecules, the biological activity often resides in a single enantiomer, while the other may be inactive or contribute to undesirable side effects. Therefore, the ability to efficiently separate enantiomers and obtain the desired (R)-isomer in high purity is paramount.[8] This protocol focuses on chiral SFC as a superior method for this purification challenge, leveraging its "green" credentials and high-throughput capabilities.[5][6]

The Principle of Enantioseparation by Chiral Chromatography

The separation of enantiomers is achieved by exploiting their differential interactions with a Chiral Stationary Phase (CSP). A CSP creates a chiral environment within the chromatography column. When a racemic mixture passes through the column, the two enantiomers form transient, diastereomeric complexes with the chiral selector of the CSP.[8]

The stability of these complexes differs for each enantiomer due to a combination of intermolecular interactions, including:

• Hydrogen bonding

• π-π interactions

• Dipole-dipole interactions

• Steric hindrance

This difference in interaction strength causes one enantiomer to be retained longer on the column than the other, resulting in their separation into two distinct peaks. For the separation of a keto-ester like ethyl 4-oxooxetane-2-carboxylate, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are particularly effective due to their complex three-dimensional structures and multiple interaction sites.[8][9]

Workflow for Chiral Purification

The overall process for isolating the target enantiomer involves several key stages, from initial method development on an analytical scale to the final preparative scale-up and purity verification.

Caption: Workflow for the purification of (R)-ethyl 4-oxooxetane-2-carboxylate.

Detailed Experimental Protocol

This protocol is designed as a robust starting point. Optimization may be required based on the specific instrumentation and purity of the starting material.

Materials and Instrumentation

• Sample: Racemic ethyl 4-oxooxetane-2-carboxylate.

• Solvents: Supercritical fluid (SCF) grade CO₂, HPLC or SFC grade Methanol, Ethanol, and Isopropanol.

• Instrumentation: A preparative Supercritical Fluid Chromatography (SFC) system equipped with a UV detector and a fraction collector. An analytical SFC or HPLC system is required for method development and final purity analysis.

• Chiral Column: A polysaccharide-based CSP is recommended. For this protocol, we specify a cellulose-based column known for its broad selectivity.

Sample Preparation

• Prepare a stock solution of the racemic ethyl 4-oxooxetane-2-carboxylate at a concentration of 10-20 mg/mL in a suitable solvent (e.g., methanol or ethanol).

• Ensure the sample is fully dissolved. If necessary, use sonication.

• Filter the solution through a 0.22 µm syringe filter to remove any particulate matter before injection. This is crucial to prevent clogging of the column and system tubing.

Chromatographic Conditions: Method Development & Purification

Method development should begin on an analytical scale (e.g., 4.6 mm ID column) to conserve material and quickly screen conditions before scaling up to a preparative column (e.g., >20 mm ID). Supercritical Fluid Chromatography (SFC) is the preferred method for its speed and reduced solvent consumption.[4][6]

Parameter	Analytical SFC	Preparative SFC	Rationale
Column	Lux® Cellulose-1 (250 x 4.6 mm, 5 µm)	Lux® Cellulose-1 (250 x 21.2 mm, 5 µm)	Polysaccharide CSPs offer broad selectivity for compounds with polar functional groups like ketones and esters.[10][11]
Mobile Phase	CO₂ / Methanol (Gradient or Isocratic)	CO₂ / Methanol (Isocratic)	CO₂ is the main carrier; methanol acts as a polar modifier to elute the compound and fine-tune selectivity.[9]
Isocratic Condition	85:15 (CO₂:Methanol)	85:15 (CO₂:Methanol)	An optimized ratio providing good resolution and reasonable run times. This ratio should be determined during analytical screening.
Flow Rate	3.0 mL/min	60 mL/min	Flow rates are scaled based on the column cross-sectional area to maintain linear velocity and separation performance.
Back Pressure	150 bar	150 bar	Necessary to maintain CO₂ in its supercritical state, which has low viscosity and high diffusivity for efficient separation.[4][12]
Column Temp.	40 °C	40 °C	Elevated temperature can improve efficiency and alter selectivity. Consistency is key for reproducibility.
Detection	UV at 210 nm	UV at 210 nm	The carbonyl group of the oxetane ring provides sufficient UV absorbance at lower wavelengths.
Injection Volume	5 µL	500 - 1000 µL	Injection volume is maximized on a preparative scale without compromising resolution to increase throughput.

Step-by-Step Purification Procedure

• System Equilibration: Equilibrate the preparative SFC system with the chosen mobile phase (e.g., 85:15 CO₂/Methanol) until a stable baseline is achieved.

• Injection: Inject the filtered, concentrated sample onto the preparative column.

• Fraction Collection: Monitor the chromatogram in real-time. The two enantiomers should elute as separate peaks. The elution order must be confirmed with a pure standard if available, or by collecting small amounts of each peak and analyzing their optical rotation. For this protocol, assume the second eluting peak is the desired (R)-enantiomer. Set the fraction collector to trigger collection based on the UV signal threshold of the target peak.

• Pooling and Concentration: Pool the collected fractions corresponding to the (R)-enantiomer. Remove the solvent (primarily methanol) using a rotary evaporator under reduced pressure.

• Purity and Enantiomeric Excess (e.e.) Analysis:

  • Dissolve a small amount of the purified, dried product in the mobile phase modifier.

  • Inject this sample onto the analytical chiral column using the same method developed previously.

  • The resulting chromatogram should show a single, sharp peak.

  • Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] x 100. A successful purification should yield an e.e. of >99%.

Conclusion

This application note provides a comprehensive and reliable protocol for the purification of (R)-ethyl 4-oxooxetane-2-carboxylate using preparative Supercritical Fluid Chromatography. The use of a polysaccharide-based chiral stationary phase provides excellent enantioselectivity for this important building block. By leveraging the speed and efficiency of SFC, researchers can significantly accelerate the production of enantiomerically pure materials, thereby streamlining the drug discovery and development process. The principles and steps outlined herein can be adapted for the chiral separation of other related oxetane derivatives.

References

• Vertex AI Search. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. [Link]

• Wikipedia. Supercritical fluid chromatography. [Link]

• Pharmaceutical Technology. Supercritical Fluid Chiral Separations. [Link]

• Phenomenex. Chiral Super Critical Fluid Chromatography. [Link]

• Phenomenex. Chiral HPLC Column. [Link]

• Bentham Science. Synthesis of Oxetanes. [Link]

• ACS Publications. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• National Institutes of Health (NIH). Oxetanes in Drug Discovery Campaigns. [Link]

• ResearchGate. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. [Link]

• ACS Publications. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. [Link]

• National Institutes of Health (NIH). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. [Link]

• National Institutes of Health (NIH). (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. [Link]

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The Oxetane Motif: A Strategic Tool for Modern Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Rise of a Strained Ring in Medicinal Chemistry

In the relentless pursuit of novel therapeutics with improved efficacy and safety profiles, medicinal chemists are increasingly turning to underexplored chemical space. The oxetane ring, a four-membered cyclic ether, has emerged from relative obscurity to become a cornerstone of modern drug design.[1][2] Initially perceived as a synthetically challenging and potentially unstable moiety, the oxetane is now celebrated for its unique combination of physicochemical properties that address several critical challenges in drug development.[3][4] Its inherent polarity, three-dimensional structure, and metabolic stability offer a powerful toolkit for optimizing drug candidates.[5][6] This guide provides an in-depth exploration of the strategic application of oxetanes, complete with detailed protocols and field-proven insights to empower researchers in their drug discovery endeavors.

The value of the oxetane scaffold is underscored by its presence in U.S. Food and Drug Administration (FDA) approved drugs, such as the anticancer agent paclitaxel and its derivatives, and a growing number of clinical candidates targeting a wide array of diseases.[7][8] These successes have solidified the oxetane's reputation as a versatile and valuable motif in the medicinal chemist's arsenal.[9]

The Strategic Advantage of Oxetanes in Drug Design

The incorporation of an oxetane into a drug candidate is a deliberate strategy to modulate its properties in a predictable and beneficial manner. The primary applications of the oxetane ring can be categorized by its role as a bioisosteric replacement and as a modulator of key pharmacokinetic properties.

Oxetane as a Versatile Bioisostere

A primary application of the oxetane ring is as a bioisostere for common functional groups, enabling the fine-tuning of molecular properties while maintaining or enhancing biological activity.[1]

• gem-Dimethyl Group Replacement: The oxetane ring can serve as a hydrophilic surrogate for the gem-dimethyl group.[10] It occupies a similar steric volume but introduces polarity, which can disrupt unfavorable lipophilic interactions, block metabolically weak C-H bonds, and significantly improve aqueous solubility.[1][10]

• Carbonyl Group Replacement: Oxetanes are effective bioisosteres for carbonyl groups, offering similar hydrogen bonding capabilities but with improved metabolic stability and a more three-dimensional structure.[8][11] This can be particularly advantageous in avoiding metabolic pathways that target carbonyls.[8]

• Morpholine and Thioether Surrogates: Spirocyclic oxetanes can mimic the properties of morpholine, often with superior solubilizing effects.[10] Additionally, the oxetane ring can replace metabolically labile thioethers, enhancing the overall stability of the molecule.

Caption: Oxetane as a versatile bioisostere.

Impact on Physicochemical and Pharmacokinetic Properties

The introduction of an oxetane ring can profoundly and predictably alter a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[1]

• Aqueous Solubility: Replacing a gem-dimethyl group with an oxetane can increase aqueous solubility by a factor of 4 to over 4000, depending on the molecular context.[1][10] This is a critical advantage for improving the oral bioavailability of drug candidates.[1]

• Lipophilicity (LogD): Oxetane-containing molecules are typically less lipophilic than their gem-dimethyl counterparts.[1] This reduction in LogD can be beneficial for reducing off-target toxicity and improving overall drug-like properties.[1][11]

• Metabolic Stability: The oxetane ring is generally robust and can be used to block sites of metabolic oxidation.[10] Furthermore, its incorporation can redirect metabolism away from cytochrome P450 (CYP450) pathways towards hydrolysis by microsomal epoxide hydrolase (mEH), which can reduce the risk of drug-drug interactions.[1][5]

• Basicity (pKa) Modulation: The strong electron-withdrawing nature of the oxetane's oxygen atom can significantly reduce the basicity of adjacent amines.[5] An oxetane placed alpha to an amine can lower its pKa by approximately 2.7 units.[1] This is a powerful tactic to mitigate issues associated with high basicity, such as hERG channel inhibition or poor cell permeability.[1]

Data Summary: Physicochemical Property Modulation

The following tables summarize quantitative data from matched molecular pair analyses, illustrating the impact of incorporating an oxetane moiety.

Table 1: Impact of Oxetane as a gem-Dimethyl Bioisostere

Parent Compound (with gem-Dimethyl)	Oxetane Analog	Property	Parent Value	Oxetane Value	Fold Change/Difference	Reference
Compound A	Compound A-Oxe	Aqueous Solubility (µg/mL)	10	>200	>20-fold increase	[10]
Compound B	Compound B-Oxe	LogD	3.5	2.8	Δ -0.7	[1]
Compound C	Compound C-Oxe	Metabolic Stability (HLM, % remaining at 60 min)	25	75	3-fold increase	[10]

Table 2: Impact of Oxetane on Adjacent Amine Basicity

Parent Compound (Amine)	Oxetane-Substituted Amine	Property	Parent pKa	Oxetane pKa	pKa Difference	Reference
Propylamine	(Oxetan-3-yl)methanamine	pKa	10.7	8.0	-2.7	[1][5]

Case Studies: Oxetane-Containing Drugs and Clinical Candidates

The utility of the oxetane motif is validated by its presence in several successful therapeutic agents and promising clinical candidates.

Table 3: Examples of Oxetane-Containing Compounds in Development

Compound Name	Status	Therapeutic Area	Target	Rationale for Oxetane	Reference
Paclitaxel (Taxol®)	Approved	Oncology	Tubulin	Conformational lock and H-bond acceptor	[7]
Rilzabrutinib	Approved	Immunology	Bruton's tyrosine kinase (BTK)	Reduced amine basicity, improved solubility	[5]
Ziresovir	Clinical (Phase III)	Infectious Disease	RSV F protein	Reduced amine basicity, lowered volume of distribution	[3][5]
Mevrometostat	Clinical Candidate	Oncology	EZH2	Improved solubility and metabolic stability	[3][8]
Fenebrutinib	Clinical (Phase III)	Immunology	BTK	Lowered pKa of piperazine ring to reduce hepatotoxicity risk	[3]

Experimental Protocols

The following protocols provide standardized methods for the synthesis of a key oxetane building block and the evaluation of critical physicochemical properties.

Protocol 1: Synthesis of 3-Bromo-3-methyloxetane

This protocol describes a common method for the synthesis of a versatile oxetane building block.

Materials:

• 3-Methyl-3-oxetanemethanol

• N-Bromosuccinimide (NBS)

• Triphenylphosphine (PPh3)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Dissolve 3-Methyl-3-oxetanemethanol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add triphenylphosphine (1.1 eq) to the solution and stir until dissolved.

• Slowly add N-Bromosuccinimide (1.1 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure 3-Bromo-3-methyloxetane.

Caption: Workflow for the synthesis of 3-Bromo-3-methyloxetane.

Protocol 2: In Vitro Aqueous Solubility Assay (Thermodynamic)

This protocol outlines the shake-flask method for determining the thermodynamic aqueous solubility of a compound.

Materials:

• Test compound

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO (for stock solution)

• HPLC system with UV detector

• Centrifuge

• Vials

Procedure:

• Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).

• Add an excess of the solid test compound (or a small volume of the concentrated DMSO stock) to a vial containing a known volume of PBS (pH 7.4).

• Shake the vial at room temperature for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the sample to pellet the undissolved solid.

• Carefully collect the supernatant and analyze the concentration of the dissolved compound by a validated HPLC-UV method against a standard curve.

• The determined concentration represents the thermodynamic aqueous solubility.

Protocol 3: LogD Determination (Shake-Flask Method)

This protocol describes the classic method for measuring the octanol-water distribution coefficient at a specific pH.

Materials:

• Test compound

• n-Octanol (pre-saturated with buffer)

• Aqueous buffer (e.g., PBS, pH 7.4, pre-saturated with n-octanol)

• Vials

• Vortex mixer

• Centrifuge

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Prepare a stock solution of the test compound in either the aqueous buffer or n-octanol.

• Add equal volumes of the pre-saturated n-octanol and aqueous buffer to a vial.

• Spike the vial with a known amount of the test compound.

• Vortex the mixture vigorously for several minutes to ensure thorough mixing.

• Allow the phases to separate by standing or by centrifugation.

• Carefully sample both the aqueous and n-octanol layers.

• Determine the concentration of the test compound in each phase using a suitable analytical method.

• Calculate LogD as: LogD = log10 ( [Compound]octanol / [Compound]aqueous ).

Conclusion and Future Outlook

The oxetane ring has firmly established itself as a valuable and versatile motif in contemporary drug discovery.[5] Its ability to predictably modulate key physicochemical properties such as solubility, lipophilicity, metabolic stability, and basicity provides medicinal chemists with a powerful tool to overcome common drug development hurdles.[6] While initially explored as a simple bioisostere, the strategic incorporation of oxetanes is now a sophisticated approach to fine-tune the ADME and toxicity profiles of drug candidates.[5][7] As synthetic methodologies for accessing diverse oxetane building blocks continue to advance, we can anticipate even broader applications of this small, strained ring in the design of the next generation of therapeutics.[12] The continued exploration of oxetanes as not just property modulators but also as key binding elements and conformational constraints will undoubtedly unlock new opportunities in the pursuit of innovative medicines.[9]

References

• Wani, M. C., Taylor, H. L., Wall, M. E., Coggon, P., & McPhail, A. T. (1971). Plant antitumor agents. VI. The isolation and structure of taxol, a novel antileukemic and antitumor agent from Taxus brevifolia. Journal of the American Chemical Society, 93(9), 2325–2327. [Link]

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(5), 1847-1858. [Link]

• Carreira, E. M., & Fessard, T. (2014). The Oxetane Motif in Medicinal Chemistry. Chimia International Journal for Chemistry, 68(9), 596-599. [Link]

• Vo, D. D., Hughes, D. L., & Bull, J. A. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(20), 12693-12746. [Link]

• Taylor, R. D., MacCoss, M., & Lawson, A. D. G. (2014). Rings in Drugs. Journal of Medicinal Chemistry, 57(15), 5845-5859. [Link]

• Stepan, A. F., et al. (2011). The pursuit of oxetanes in drug discovery. Journal of Medicinal Chemistry, 54(22), 7816-7832. [Link]

• J. Med. Chem. (2023). Oxetanes in Drug Discovery Campaigns. [Link]

• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. [Link]

• Semantic Scholar. (2023). Oxetanes in Drug Discovery Campaigns. [Link]

• National Institutes of Health. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. [Link]

• Royal Society of Chemistry. (2021). Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. [Link]

• National Institutes of Health. (2018). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. [Link]

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Application Note: A Practical Guide to the Enzymatic Kinetic Resolution of Ethyl 4-oxooxetane-2-carboxylate for the Synthesis of the (R)-Enantiomer

Introduction: The Value of Chiral Oxetanes and the Elegance of Biocatalysis

Optically active oxetanes are increasingly sought-after building blocks in medicinal chemistry. Their unique strained four-membered ring system imparts desirable physicochemical properties to drug candidates, such as improved metabolic stability and aqueous solubility.[1][2] Specifically, (R)-ethyl 4-oxooxetane-2-carboxylate is a valuable chiral intermediate for the synthesis of a variety of bioactive molecules. Traditional chemical methods for obtaining single enantiomers can be arduous, often requiring stoichiometric amounts of chiral reagents and harsh reaction conditions.

Enzymatic kinetic resolution (EKR) presents a green and highly efficient alternative.[3] This technique leverages the remarkable ability of enzymes, particularly lipases, to selectively catalyze the transformation of one enantiomer in a racemic mixture, leaving the other enantiomer untouched and thus, enantiomerically enriched.[4] Lipases are robust, commercially available, and can function in non-aqueous media, making them ideal for organic synthesis.[5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the development and implementation of a lipase-catalyzed kinetic resolution to obtain (R)-ethyl 4-oxooxetane-2-carboxylate. We will delve into the underlying principles, provide detailed experimental protocols, and offer insights into process optimization and troubleshooting, grounded in established methodologies for similar substrates.[6]

The Principle of Enzymatic Kinetic Resolution (EKR)

The cornerstone of this method is the differential reaction rate of the two enantiomers of racemic ethyl 4-oxooxetane-2-carboxylate in the presence of a lipase. In a transesterification reaction, the lipase will preferentially acylate the (S)-enantiomer with an acyl donor, forming a new ester product. This leaves the desired (R)-enantiomer unreacted and in high enantiomeric excess (e.e.). The theoretical maximum yield for the desired enantiomer in a kinetic resolution is 50%.

The success of the resolution is quantified by the enantioselectivity or E-value, which is the ratio of the specificity constants for the two enantiomers. A high E-value is indicative of a highly selective enzyme and is essential for achieving high enantiomeric purity of the product.

Figure 1: General workflow for the enzymatic kinetic resolution of racemic ethyl 4-oxooxetane-2-carboxylate.

Materials and Equipment

Enzymes:

• Immobilized Candida antarctica Lipase B (CAL-B), e.g., Novozym® 435[7]

• Pseudomonas cepacia Lipase (Amano Lipase PS), immobilized or free[8]

• Other commercially available lipases for screening (e.g., from Candida rugosa, Aspergillus niger)

Chemicals:

• Racemic ethyl 4-oxooxetane-2-carboxylate

• Acyl donors: Vinyl acetate, isopropenyl acetate, ethyl acetate

• Anhydrous organic solvents (HPLC grade): Methyl tert-butyl ether (MTBE), toluene, hexane, tetrahydrofuran (THF)

• Deuterated chloroform (CDCl₃) for NMR analysis

• Reagents for work-up: Celite®, sodium bicarbonate, anhydrous magnesium sulfate

• Solvents for chromatography: Ethyl acetate, hexane

Equipment:

• Orbital shaker incubator

• Magnetic stirrer with heating plate

• Rotary evaporator

• Standard laboratory glassware

• Syringe filters (0.45 µm)

• Analytical balance

• Thin Layer Chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography

• Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable chiral column

Experimental Protocols

Protocol 1: Enzyme Screening

Rationale: The choice of lipase is critical for achieving high enantioselectivity. A preliminary screening of commercially available lipases is a crucial first step.

Procedure:

• To a series of 4 mL vials, add racemic ethyl 4-oxooxetane-2-carboxylate (e.g., 20 mg, 1 equivalent).

• Add 1 mL of an anhydrous organic solvent (e.g., MTBE).

• Add the acyl donor (e.g., vinyl acetate, 1.5 equivalents).

• To each vial, add a different lipase (e.g., 10 mg of immobilized enzyme). Include a control vial with no enzyme.

• Seal the vials and place them in an orbital shaker at a controlled temperature (e.g., 40 °C) and agitation (e.g., 200 rpm).

• Monitor the reaction progress by TLC or by taking small aliquots at regular intervals (e.g., 2, 6, 24 hours).

• For analysis, quench the reaction in the aliquot by filtering out the enzyme through a small plug of silica gel.

• Analyze the filtrate by chiral HPLC or GC to determine the conversion and the enantiomeric excess of the remaining substrate and the acylated product.

• Select the enzyme that provides close to 50% conversion with the highest enantiomeric excess for further optimization.

Protocol 2: Optimization of Reaction Conditions

Rationale: The solvent, acyl donor, and temperature can significantly impact the enzyme's activity and selectivity.[5]

Procedure:

Using the best enzyme identified in Protocol 1, systematically vary the following parameters one at a time:

• Solvent: Test a range of anhydrous organic solvents with varying polarities (e.g., hexane, toluene, MTBE, THF).

• Acyl Donor: Evaluate different acyl donors (e.g., vinyl acetate, isopropenyl acetate, ethyl acetate). Vinyl esters are often preferred as they generate a volatile byproduct (acetaldehyde or acetone), driving the reaction forward.[6]

• Temperature: Investigate a range of temperatures (e.g., 30 °C, 40 °C, 50 °C). While higher temperatures increase the reaction rate, they may decrease enantioselectivity.

• Enzyme Loading: Vary the amount of enzyme (e.g., 5, 10, 20 wt% relative to the substrate) to find the optimal balance between reaction time and cost.

Analyze the results of each variation by chiral HPLC/GC to determine the optimal conditions.

Protocol 3: Preparative Scale Kinetic Resolution

Rationale: This protocol scales up the optimized conditions to produce a significant quantity of the desired (R)-enantiomer.

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add racemic ethyl 4-oxooxetane-2-carboxylate (e.g., 1.0 g).

• Add the optimized anhydrous organic solvent to achieve the desired concentration (e.g., 0.2 M).

• Add the optimized acyl donor (typically 1.5 equivalents to achieve ~50% conversion).

• Add the optimized amount of the selected immobilized lipase (e.g., 10-20 wt%).

• Stir the mixture at the optimized temperature.

• Monitor the reaction closely by chiral HPLC/GC until approximately 50% conversion is reached. This is crucial to maximize the yield and enantiomeric excess of the desired product.

• Proceed to the work-up and purification once the target conversion is achieved.

Protocol 4: Work-up and Purification

Rationale: Proper work-up is necessary to stop the reaction, remove the catalyst, and isolate the products.

Procedure:

• Once the reaction has reached ~50% conversion, stop the reaction by filtering off the immobilized lipase using a Büchner funnel. The enzyme can be washed with the reaction solvent and reused after drying.[9]

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude mixture, containing the unreacted (R)-ethyl 4-oxooxetane-2-carboxylate and the acylated (S)-enantiomer, can be purified by silica gel column chromatography. A solvent system such as a gradient of ethyl acetate in hexane is typically effective. The polarity difference between the starting ester and the acylated product usually allows for good separation.

• Collect the fractions containing the purified (R)-ethyl 4-oxooxetane-2-carboxylate.

• Confirm the purity and structure of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

• Determine the final enantiomeric excess of the purified product by chiral HPLC or GC.

Analytical Methods

Chiral HPLC/GC Analysis

Rationale: Accurate determination of conversion and enantiomeric excess is paramount. Chiral chromatography is the gold standard for this analysis.[10]

Method Development Note: As a specific method for ethyl 4-oxooxetane-2-carboxylate may not be readily available, method development will be necessary. Polysaccharide-based chiral stationary phases (CSPs) are a good starting point due to their broad applicability.

Example Chiral HPLC Method (to be optimized):

• Column: A polysaccharide-based chiral column (e.g., Daicel CHIRALPAK® series or Phenomenex Lux® series).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The ratio can be adjusted to optimize resolution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a suitable wavelength (e.g., 210 nm).

• Column Temperature: 25 °C.

Sample Preparation:

• Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

• Filter out the enzyme using a syringe filter.

• Dilute the sample with the mobile phase to an appropriate concentration.

• Inject onto the HPLC system.

Data Interpretation and Presentation

Calculations:

• Conversion (c): c (%) = [Area(product) / (Area(product) + Area(remaining substrate))] * 100

• Enantiomeric Excess (e.e.): e.e. (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] * 100

Data Summary Table:

Enzyme	Solvent	Temp (°C)	Time (h)	Conversion (%)	e.e. of (R)-substrate (%)
CAL-B	MTBE	40	6	48	>99
Amano PS	MTBE	40	24	45	95
CAL-B	Toluene	40	8	51	98
CAL-B	MTBE	30	12	42	>99

Note: The data presented in this table is hypothetical and serves as an example of how to present screening results.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	Inactive enzyme	Use a fresh batch of enzyme. Ensure proper storage conditions.
Inappropriate solvent	Screen a wider range of solvents. Ensure the solvent is anhydrous.
Low temperature	Increase the reaction temperature in increments.
Low enantioselectivity (low e.e.)	Non-optimal enzyme	Screen a wider variety of lipases.
Reaction temperature is too high	Decrease the reaction temperature.
Incorrect acyl donor	Test different acyl donors.
Reaction proceeds beyond 50% conversion	Reaction time is too long	Monitor the reaction more frequently and stop it at ~50% conversion.
Reduce enzyme loading or temperature to slow down the reaction.
Difficulty in separating product and substrate	Similar polarities	Optimize the mobile phase for column chromatography. Consider derivatization to alter polarity.

Conclusion

This application note outlines a systematic and robust approach to the enzymatic kinetic resolution of racemic ethyl 4-oxooxetane-2-carboxylate to obtain the valuable (R)-enantiomer. By leveraging the high selectivity of commercially available lipases, this biocatalytic method offers a mild, efficient, and environmentally friendly alternative to traditional chemical resolutions. The provided protocols for enzyme screening, reaction optimization, and product analysis serve as a comprehensive guide for researchers to successfully implement this powerful technique in their synthetic endeavors.

References

• Bode, M. L., & van Rantwijk, F. (2015). Lipase-catalyzed kinetic resolution of β-hydroxy esters. In Biocatalysis in Organic Synthesis (Vol. 3, pp. 1-25). Wiley-VCH.

• Houng, J. Y., Wu, M. L., & Chen, S. T. (1996). Kinetic Resolution of Amino Acid Esters Catalyzed by Lipases. Chirality, 8(6), 418-422. [Link]

• Gotor, V., Alfonso, I., & García-Urdiales, E. (Eds.). (2008). Asymmetric organic synthesis with enzymes. John Wiley & Sons.

• de Gonzalo, G., Brieva, R., & Gotor, V. (2011). Recent advances in the lipase-mediated preparation of pharmaceuticals and their intermediates. Molecules, 16(8), 6535-6565. [Link]

• Ansorge-Schumacher, M. B., & Thum, O. (2013). Immobilised lipases in the cosmetics industry. Chemical Society Reviews, 42(15), 6475-6490.

• de Souza, R. O., Antunes, O. A., & Kroutil, W. (2011). Lipase-catalyzed kinetic resolution of aryltrimethylsilyl chiral alcohols. Molecules, 16(5), 3893-3904. [Link]

• Ladner, W. E., & Whitesides, G. M. (1984). Lipase-catalyzed hydrolysis as a route to esters of chiral epoxy alcohols. Journal of the American Chemical Society, 106(23), 7250-7251. [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. [Link]

• Faber, K. (2018). Biotransformations in organic chemistry: a textbook. Springer.

• Biolabo. (2022). LIPASE Kinetic Method. [Link]

• Technium Science. (2025). Detection and separation methods for resolution of products of enzymatic reactions. [Link]

• Lu, A., et al. (2025). Preparation of novel chiral stationary phases based on chiral metal-organic cages enable extensive HPLC enantioseparation. Analytica Chimica Acta, 1337, 343541. [Link]

• Benetti, S., et al. (1997). Mastering β-Keto Esters. Chemical Reviews, 97(6), 1659-1700. [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Lipases-catalyzed enantioselective kinetic resolution of racemates. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322. [Link]

• Barbosa, O., et al. (2019). Novozym 435: the “perfect” lipase immobilized biocatalyst? Catalysis Science & Technology, 9(10), 2567-2587. [Link]

• Chênevert, R., et al. (2009). Lipase-mediated enantioselective acylation of alcohols with functionalized vinyl esters: acyl donor tolerance and applications. Tetrahedron: Asymmetry, 20(10), 1191-1196. [Link]

• Meričko, D., et al. (2014). HPLC separation of enantiomers using chiral stationary phases. Acta Chimica Slovaca, 7(1), 5-13. [Link]

• Royal Society of Chemistry. (2019). Novozym 435: the “perfect” lipase immobilized biocatalyst? Catalysis Science & Technology. [Link]

• Almac. (2011). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. [Link]

• Hasan, F., Shah, A. A., & Hameed, A. (2009). Organic Solvent Tolerant Lipases and Applications. Journal of Biomedicine and Biotechnology, 2009, 685182. [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International, 36(1). [Link]

• Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds. [Link]

• de Gonzalo, G., & Lavandera, I. (Eds.). (2021). Biocatalysis for Practitioners: Techniques, Reactions and Applications. Wiley-VCH. [Link]

• ResearchGate. (2019). Novozym 435: The "perfect" lipase immobilized biocatalyst?[Link]

• Szymańska, K., et al. (2024). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. Molecules, 29(19), 4583. [Link]

• Bode Research Group. (2015). OC VI (HS 2015). [Link]

• Zhang, Y., et al. (2020). Novozym 435-Catalyzed Synthesis of Well-Defined Hyperbranched Aliphatic Poly(β-thioether ester). Molecules, 25(3), 687. [Link]

• Wuitschik, G., et al. (2022). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 65(15), 10255-10287. [Link]

• León, T., et al. (2023). Oxetane Synthesis via Alcohol C–H Functionalization. Organic Letters, 25(29), 5482-5487. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate

Prepared by the Office of Senior Application Scientist

Welcome to the technical support guide for the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate. This resource is designed for researchers, chemists, and drug development professionals to address common challenges and provide actionable solutions for improving the yield and enantioselectivity of this valuable chiral building block. The inherent ring strain and stereochemical complexity of β-lactones like our target molecule present unique synthetic hurdles.[1] This guide synthesizes field-proven insights and established literature to help you navigate these challenges effectively.

Part 1: Troubleshooting Guide

This section is structured to help you diagnose and resolve specific issues encountered during your experiments.

Issue 1: Low or No Product Yield

Low product conversion is one of the most common issues. Before extensive re-optimization, systematically verify the fundamental parameters of your reaction.

Q1: Have you confirmed the quality and purity of your starting materials?

A: The primary synthetic route involves a [2+2] cycloaddition between a ketene and an aldehyde.[2][3][4] The purity of these precursors is paramount.

• Aldehyde (Ethyl Glyoxylate): Ethyl glyoxylate is prone to polymerization and hydration. Use freshly distilled or commercially available material of high purity. Confirm its structure and purity via ¹H NMR before use.

• Ketene Precursor (e.g., Ethoxycarbonylacetyl Chloride): Acid chlorides are sensitive to moisture. Use a freshly opened bottle or distill the precursor under reduced pressure. The in situ generation of the ketene is critical.[2] The choice of a non-nucleophilic base, such as triethylamine or Hünig's base, is crucial for efficient ketene formation without side reactions.[5]

Q2: Is your reaction setup rigorously anhydrous and under an inert atmosphere?

A: Ketenes are highly reactive and readily decompose in the presence of water to form the corresponding carboxylic acid.[5] Catalysts, especially organometallic and some Lewis acid types, can also be deactivated by moisture.

• Glassware: Flame-dry all glassware under vacuum or oven-dry at >120 °C for several hours and allow to cool in a desiccator or under an inert gas stream.

• Solvents: Use freshly distilled, anhydrous-grade solvents. Solvents should be stored over molecular sieves.

• Atmosphere: Conduct the entire reaction, including reagent transfers, under a positive pressure of an inert gas like Argon or Nitrogen.

Q3: Is your catalyst active and handled correctly?

A: Chiral catalysts are often complex molecules that can be sensitive to air, moisture, and improper storage.

• Storage: Store catalysts under an inert atmosphere at the recommended temperature (often -20 °C).

• Handling: Weigh and transfer the catalyst quickly, preferably in a glovebox, to minimize exposure to the atmosphere.

• Catalyst Choice: Ensure the chosen catalyst is appropriate. For β-lactone synthesis, chiral phosphines, N-heterocyclic carbenes (NHCs), and Lewis acid/base cooperative systems are commonly employed.[6][7]

Issue 2: Poor Enantioselectivity (Low % ee)

Achieving high enantiomeric excess is the primary goal of this asymmetric synthesis. Low % ee values point to issues with the stereocontrol of the reaction.

Q1: Have you optimized the reaction temperature?

A: Temperature has a significant impact on the energy difference between the diastereomeric transition states that lead to the (R) and (S) enantiomers.

• General Rule: Lowering the reaction temperature often enhances enantioselectivity by favoring the lower-energy transition state.[8] Reactions that are sluggish at room temperature may provide significantly higher % ee when cooled to 0 °C, -20 °C, or even -78 °C.

• Optimization: Screen a range of temperatures. A good starting point is room temperature, followed by 0 °C and -40 °C.

Q2: Is the solvent optimal for asymmetric induction?

A: The solvent can influence the catalyst's conformation and the stability of the key transition states.

• Solvent Screening: A change in solvent can dramatically impact enantioselectivity.[8] Screen a range of anhydrous solvents with varying polarities, such as toluene, dichloromethane (DCM), tetrahydrofuran (THF), and diethyl ether.

• Causality: Non-coordinating solvents like toluene or DCM are often preferred as they are less likely to interfere with the catalyst-substrate interaction that dictates the stereochemical outcome.

Q3: Could product racemization be occurring during work-up or purification?

A: The β-lactone ring is strained and can be susceptible to opening or epimerization at the α-carbon under harsh conditions.

• Work-up: Avoid strong acidic or basic conditions during aqueous work-up. Use a mild saturated solution of ammonium chloride (NH₄Cl) for quenching, and brine for washing.

• Purification:

  • Minimize the time the product spends on silica gel.

  • Consider using deactivated (neutral) silica gel by pre-treating it with a small percentage of triethylamine in the eluent.

  • Purify at lower temperatures if possible (e.g., in a cold room).

  • Some sources suggest that purification for β-lactones can be challenging, sometimes requiring alternatives to standard chromatography.[9][10]

Issue 3: Product Instability or Decomposition

The target molecule, containing a strained four-membered ring, can be unstable.[1] Reports on similar oxetane-carboxylic acids highlight their potential for unexpected isomerization or decomposition, even during storage at room temperature.[11]

Q1: Are you observing new spots on TLC or new peaks in NMR after purification?

A: This indicates product degradation. The high ring strain makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.

• Storage: Store the purified product at low temperatures (e.g., -20 °C) under an inert atmosphere.

• Solvent Choice for Storage: Store neat (if possible) or in a non-nucleophilic, non-protic solvent like toluene. Avoid alcohols or water, which can act as nucleophiles and open the lactone ring.[5]

Q2: Did the reaction mixture change color or form a precipitate?

A: This could indicate polymerization or side reactions of the highly reactive ketene intermediate, such as dimerization.[4][12]

• Concentration: Running the reaction at a suitable dilution can sometimes disfavor bimolecular side reactions like dimerization.

• Rate of Addition: If generating the ketene in situ from an acid chloride and a base, slow addition of the base to the solution of the acid chloride and aldehyde can help maintain a low steady-state concentration of the ketene, favoring the desired cycloaddition.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing (R)-ethyl 4-oxooxetane-2-carboxylate?

A: The most prevalent method is the asymmetric [2+2] cycloaddition of ethoxycarbonylketene with an appropriate aldehyde, catalyzed by a chiral Lewis base or organocatalyst.[13] The ketene is typically generated in situ from a stable precursor like ethoxycarbonylacetyl chloride and a tertiary amine base.

Q2: How do I choose the best chiral catalyst for my synthesis?

A: The choice of catalyst is critical and substrate-dependent.

• Chiral N-Heterocyclic Carbenes (NHCs): Have shown high efficiency and enantioselectivity for the synthesis of highly substituted β-lactones.

• Chiral Phosphines (e.g., BINAPHANE): Effective for catalyzing the formation of β-lactones from ketenes and aldehydes, often with excellent enantioselectivity.

• Dual-Activation Catalysts: Some modern approaches use a combination of a Lewis acid to activate the aldehyde and a Lewis base to activate the ketene precursor, achieving high stereoselectivity.[6] A comparison of catalyst performance for similar transformations is summarized below.

Catalyst Type	Typical Yields	Typical % ee	Key Considerations
Chiral Phosphines	Good to Excellent	≥90%	Sensitive to air/oxidation. Requires strictly anhydrous conditions.
Chiral NHCs	High	Up to 99%	Precursor may require synthesis. Sensitive to air and moisture.
Lewis Acid/Base Coop.	Good to High	High	Requires careful optimization of both catalytic components.

Q3: How can I monitor the reaction's progress?

A: Thin-Layer Chromatography (TLC) is the most straightforward method. Use a solvent system that provides good separation between the starting materials and the product (e.g., Hexane:Ethyl Acetate mixtures). The product, being more polar than the starting aldehyde, should have a lower Rf value. For more quantitative analysis, you can take aliquots from the reaction, quench them, and analyze by ¹H NMR or GC-MS.

Q4: What is the best way to purify the final product?

A: Flash column chromatography on silica gel is the standard method. However, due to the product's potential instability, certain precautions are necessary:

• Neutralize Silica: Consider using silica gel that has been neutralized with triethylamine (e.g., slurry the silica in your starting eluent containing 0.5-1% Et₃N).

• Run the Column Quickly: Do not let the product sit on the column for extended periods.

• Use Moderate Polarity Solvents: A gradient of hexane and ethyl acetate is typically effective.

• Remove Solvent at Low Temperature: Concentrate the purified fractions on a rotary evaporator with a low-temperature water bath to prevent thermal decomposition.

Part 3: Experimental Protocols & Visualizations

Protocol 1: General Procedure for Asymmetric Synthesis

This is a representative protocol and may require optimization for your specific setup and catalyst.

• Preparation: Under an inert atmosphere of Argon, add the chiral catalyst (1-10 mol%) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar.

• Solvent and Aldehyde Addition: Add anhydrous toluene (to make a ~0.1 M solution) and stir until the catalyst dissolves. Cool the mixture to the desired temperature (e.g., -40 °C). Add freshly distilled ethyl glyoxylate (1.0 eq) dropwise.

• Ketene Generation: In a separate flame-dried syringe, prepare a solution of ethoxycarbonylacetyl chloride (1.1 eq) and triethylamine (1.2 eq) in anhydrous toluene.

• Reaction: Add the acid chloride/base solution dropwise to the stirred, cooled reaction mixture over 1-2 hours using a syringe pump.

• Monitoring: Allow the reaction to stir at the set temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature. Transfer to a separatory funnel, extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at low temperature. Purify the crude residue immediately by flash column chromatography (neutralized silica gel, hexane/ethyl acetate gradient).

Protocol 2: Chiral HPLC Analysis

• Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: A chiral stationary phase column (e.g., Chiralcel OD-H, Chiralpak AD-H, or similar).

• Mobile Phase: Isocratic mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Procedure: Prepare a dilute solution of the purified product in the mobile phase. Inject onto the column. The two enantiomers should resolve into two separate peaks. Calculate the enantiomeric excess (% ee) using the peak areas: % ee = |(Area_R - Area_S) / (Area_R + Area_S)| * 100.

Visualizations

Caption: Troubleshooting workflow for low product yield.

Caption: Simplified catalytic cycle for the synthesis.

References

• Wenzel, A. G., & Jacobsen, E. N. (2010). Catalytic asymmetric synthesis of trans-configured beta-lactones: cooperation of Lewis acid and ion pair catalysis. Chemistry (Weinheim an der Bergstrasse, Germany), 16(30), 9132–9139. [Link]

• Karim, A., et al. (2025). Advances in Catalyst Design for β-Lactone Formation via Ring-Expansion Carbonylation. Molecules, 30(6), 1234. [Link]

• Danheiser, R. L., & Nowick, J. S. (1991). A practical and efficient method for the synthesis of .beta.-lactones. The Journal of Organic Chemistry, 56(3), 1176-1185. [Link]

• Schober, L. J., & Zeitler, K. (2018). Chiral Lewis Base-Catalysed Asymmetric Syntheses of Benzo-fused ϵ-Lactones. European Journal of Organic Chemistry, 2018(26), 3488-3496. [Link]

• Pérez-Gómez, A., & Nevado, C. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(18), 3749-3765. [Link]

• Fan, Q., et al. (2021). Bimetallic Ru/Ru-Catalyzed Asymmetric One-Pot Sequential Hydrogenations for the Stereodivergent Synthesis of Chiral Lactones. Angewandte Chemie International Edition, 60(1), 374-381. [Link]

• Calter, M. A. (2001). Catalytic, Enantioselective Syntheses of β-Lactones—Versatile Synthetic Building Blocks in Organic Chemistry. Angewandte Chemie International Edition, 40(11), 2044-2059. [Link]

• Gajewska, I., et al. (2019). Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution of Their Racemic Mixtures. Molecules, 24(18), 3349. [Link]

• Grygorenko, O. O., et al. (2020). Unexpected Isomerization of Oxetane-Carboxylic Acids. The Journal of Organic Chemistry, 85(21), 14147-14154. [Link]

• Shea, K. (2023). 1.2: Cycloaddition Reactions. Chemistry LibreTexts. [Link]

• Sibi, M. P., & Stanley, L. M. (2015). Lewis Acid-Promoted [2 + 2] Cycloadditions of Allenes and Ketenes: Versatile Methods for Natural Product Synthesis. Accounts of Chemical Research, 48(6), 1779-1790. [Link]

• ron. (2015). Ketene cycloaddition reactivity. Chemistry Stack Exchange. [Link]

• Jansen, J. E., & Roha, M. E. (1956). U.S. Patent No. 2,759,003. Washington, DC: U.S.

• Ellis, M. (2024). Purification and Isolation of α-Chloro-β-Lactone Precursor Molecules. Senior Honors Projects, Bridgewater College. [Link]

• Tidwell, T. T. (1995). Ketene Cycloadditions. Organic Reactions. [Link]

• Wikipedia contributors. (2023). Ketene. Wikipedia, The Free Encyclopedia. [Link]

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• 5. Ketene - Wikipedia [en.wikipedia.org]
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• 7. Chiral Lewis Base‐Catalysed Asymmetric Syntheses of Benzo‐fused ϵ‐Lactones - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. US2759003A - Purification of beta-lactones by aqueous alkali extraction - Google Patents [patents.google.com]
• 10. "Purification and Isolation of α-Chloro-β-Lactone Precursor Molecules" by Matthew Ellis [digitalcommons.bridgewater.edu]
• 11. Unexpected Isomerization of Oxetane-Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: (R)-ethyl 4-oxooxetane-2-carboxylate Synthesis

Introduction: (R)-ethyl 4-oxooxetane-2-carboxylate is a chiral building block of significant interest in medicinal chemistry and drug development. Its strained β-lactone (oxetanone) ring and chiral center make it a valuable synthon, but also introduce specific challenges during its synthesis and handling. Oxetanes are often used as metabolically stable isosteres for carbonyl or gem-dimethyl groups, potentially improving properties like aqueous solubility and metabolic stability.[1][2] This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the common side reactions encountered during its synthesis, focusing on mechanistic understanding and practical solutions.

Visualizing the Synthetic Workflow

The synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate typically involves the stereoselective preparation of a γ-substituted-β-keto ester precursor, followed by a critical intramolecular cyclization step. Understanding this workflow helps pinpoint where side reactions are most likely to occur.

Sources

• 1. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Chiral Oxetane Esters

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with chiral oxetane esters. The unique combination of a stereocenter and a strained four-membered ether ring presents a distinct set of purification challenges. This guide is designed to provide in-depth, field-proven insights and troubleshooting strategies to help you navigate these complexities, ensuring the integrity of your compounds and the reliability of your results.

Frequently Asked Questions (FAQs)

Here we address the high-level questions frequently encountered when purifying these valuable but challenging molecules.

Q1: What makes the purification of chiral oxetane esters particularly challenging?

The primary challenges stem from a combination of three factors:

• Enantiomeric Similarity : Enantiomers possess identical physical properties (e.g., boiling point, solubility, polarity), making their separation impossible by standard chromatographic or crystallization techniques.[1][2][3] Specialized chiral methods are mandatory.

• Ring Strain : The four-membered oxetane ring is strained, making it susceptible to ring-opening under conditions that are often employed in purification, such as the presence of strong acids (Brønsted or Lewis) or high temperatures.[4][5][6][7]

• Ester Functionality : The ester group itself can be labile and prone to hydrolysis under either acidic or basic conditions, leading to the formation of carboxylic acid and alcohol impurities, which can complicate separation and analysis.[8][9]

Q2: What are the principal methods for resolving the enantiomers of an oxetane ester?

There are three main strategies for chiral resolution:

• Chiral Chromatography : This is the most direct and widely used method. It employs a chiral stationary phase (CSP) in High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) to differentially interact with each enantiomer, leading to different retention times.[1][10][11][12] SFC is often preferred for its speed and reduced use of toxic solvents.[11][13][14]

• Classical Chemical Resolution via Diastereomers : This method involves reacting the racemic oxetane ester (or a hydrolyzed carboxylic acid precursor) with a pure chiral resolving agent to form a mixture of diastereomers.[2][15][16] Since diastereomers have different physical properties, they can be separated by standard techniques like fractional crystallization or achiral chromatography.[1][3] The resolving agent is then cleaved to yield the pure enantiomer.

• Enzymatic Resolution : This kinetic resolution method uses an enzyme, such as a lipase or esterase, that selectively hydrolyzes one enantiomer of the ester, leaving the other enantiomer unreacted.[15] The resulting mixture of the hydrolyzed acid and the unreacted ester can then be separated.

Q3: How can I prevent the oxetane ring from opening during purification?

Ring stability is paramount. To prevent decomposition:

• Avoid Strong Acids : Steer clear of strong acidic modifiers (e.g., trifluoroacetic acid, TFA) in your mobile phase if possible, or use them at the lowest effective concentration (e.g., <0.1%).[4][5][17] Milder acids like acetic or formic acid may be better tolerated.

• Control Temperature : Operate at or below ambient temperature. Lower temperatures generally enhance the stability of the transient interactions responsible for chiral recognition and minimize thermal degradation.[10]

• Consider the Substitution Pattern : Be aware that the stability of the oxetane ring is highly dependent on its substituents. 3,3-disubstituted oxetanes are generally the most stable due to steric hindrance, while electron-donating groups at the C2 position can increase susceptibility to ring-opening.[4][7]

• Perform Stability Studies : Before committing to a preparative run, perform small-scale studies with your compound in the intended mobile phase to check for degradation over time.

Q4: What are the most common impurities I might encounter?

Beyond the other enantiomer, common impurities include:

• Synthesis Byproducts : Unreacted starting materials, reagents, or side-products from the synthetic route (e.g., from Williamson etherification or Paternò-Büchi reactions).[18][19]

• Diastereomers : If your molecule contains other stereocenters, you will need to separate diastereomers in addition to enantiomers.

• Ring-Opened Products : Diols or other adducts resulting from the nucleophilic attack on the oxetane ring, often catalyzed by acidic conditions.[7][20][21]

• Hydrolysis Products : The corresponding oxetane carboxylic acid and alcohol, resulting from the cleavage of the ester bond.[8]

Troubleshooting Guide: From Poor Resolution to Product Degradation

This section provides direct answers to specific experimental problems you may encounter.

Problem Area 1: Poor or No Enantiomeric Resolution

Q: I'm not seeing any separation of my enantiomers on a chiral column. Where do I start?

A lack of separation indicates a fundamental mismatch between the analyte and the chiral stationary phase (CSP) or suboptimal conditions.

• Verify CSP Selection : The first and most critical step is ensuring you have chosen an appropriate CSP. Polysaccharide-based phases (e.g., derivatives of cellulose or amylose) are a robust starting point for a wide range of compounds. Consult manufacturer literature and published methods for similar structures. A screening approach using several different CSPs is highly recommended.[10]

• Change the Mobile Phase : Chiral recognition is exquisitely sensitive to the mobile phase composition.

  • Normal Phase (NP) : If you are using a hexane/isopropanol (IPA) mobile phase, systematically vary the ratio (e.g., from 95:5 to 80:20). Sometimes, switching the alcohol modifier (e.g., to ethanol) can dramatically alter selectivity.[22]

  • Supercritical Fluid Chromatography (SFC) : The choice and percentage of the alcohol co-solvent (modifier) is the most critical parameter influencing selectivity.[13] Screen methanol, ethanol, and IPA.

• Check for Co-eluting Impurities : A large, achiral impurity peak can hide the separation of your enantiomers. Use a mass spectrometer or run the sample on an achiral column to confirm the purity of your racemic standard.

Q: I have some separation, but the resolution (Rs) is poor (<1.5). How can I improve it?

Improving baseline resolution requires optimizing selectivity (α) and/or efficiency (N).

• Lower the Temperature : Reducing the column temperature (e.g., from 25°C to 10°C) often increases the stability of the transient diastereomeric complexes formed on the CSP, enhancing selectivity and improving resolution.[10]

• Reduce Flow Rate : Decreasing the flow rate can increase the column's efficiency (N), leading to narrower peaks and better resolution. This is particularly effective in HPLC. In SFC, higher flow rates can often be used without a significant loss of efficiency.[13]

• Fine-Tune the Mobile Phase :

  • Make very small changes to the modifier percentage (e.g., in 1-2% increments).

  • Introduce an additive. For basic analytes, an acidic additive (e.g., 0.1% formic acid) can improve peak shape and sometimes selectivity. For acidic analytes, a basic additive (e.g., 0.1% diethylamine, DEA) may be beneficial.[10][17] Be cautious of the "memory effect" where additives can persist on the column.[23]

Problem Area 2: Peak Shape Issues (Tailing, Splitting)

Q: My peaks are tailing severely. What is the cause and how can I fix it?

Peak tailing is often caused by secondary, undesired interactions between the analyte and the stationary phase or by column issues.

• Use an Additive : Tailing is common for acidic or basic compounds. The free silanol groups on the silica backbone of the CSP can cause strong, undesirable interactions. Adding a competitor to the mobile phase (an acid like FA for a basic analyte, or a base like DEA for an acidic analyte) will occupy these sites and improve peak shape.[10][17]

• Check for Column Overload : Injecting too much mass onto the column can saturate the stationary phase and cause tailing. Reduce the injection volume or sample concentration to see if the peak shape improves.[10]

• Ensure Sample Solvent Compatibility : Dissolve your sample in the mobile phase.[22] Injecting a sample in a much stronger solvent than the mobile phase can cause significant peak distortion.

Q: I am observing split or broad peaks. What could be the issue?

Split or distorted peaks can indicate a physical problem with the column or an issue at the point of injection.

• Check for a Blocked Frit or Void : A sudden appearance of split peaks can signal a partially blocked inlet frit or a void (a channel) in the stationary phase bed at the head of the column. This can sometimes be fixed by reversing the column (ONLY if the manufacturer permits) and flushing it with a strong solvent.[22]

• Column Contamination : Strongly retained impurities from previous injections can build up at the column head and interfere with the sample band, causing distortion. A proper column wash protocol is essential.[10][24]

• On-Column Degradation : If the oxetane ester is unstable under the chromatographic conditions, on-column degradation can lead to peak broadening or the appearance of shoulders, as the parent compound is converted to byproducts during its transit through the column.

Problem Area 3: Suspected On-Column Degradation

Q: I suspect my oxetane ester is degrading on the column. How can I confirm this and prevent it?

This is a critical issue for oxetanes. Confirmation and prevention are key.

• Confirmation : Collect the peak fractions and analyze them by LC-MS or NMR. Look for masses or signals corresponding to ring-opened products (e.g., addition of the mobile phase modifier) or hydrolysis products (the carboxylic acid).

• Prevention :

  • Remove Acidic Modifiers : If using an additive like TFA, remove it or switch to a weaker acid like formic or acetic acid.[5]

  • Use Basic Conditions with Caution : While avoiding acid, be mindful that strong basic conditions can promote ester hydrolysis. Use the mildest effective basic additive if one is required.

  • Switch to SFC : Supercritical CO2 is a much less reactive mobile phase than aqueous or protic organic solvents, which can significantly improve the stability of sensitive compounds like oxetanes.[11][12]

  • Immobilized CSPs : Use immobilized (covalently bonded) chiral phases. These are far more robust and can tolerate a wider range of solvents, which can be used to flush the column of potentially harmful residues.[22][24]

Workflow & Visualization

Troubleshooting Poor Chiral Resolution

Caption: Decision workflow for troubleshooting poor enantiomeric resolution.

Potential Degradation Pathways During Purification

Caption: Common degradation pathways for oxetane esters during purification.

Key Experimental Protocols

Protocol 1: General Chiral Method Development Strategy (HPLC/SFC)

This protocol outlines a systematic approach to developing a separation method for a new chiral oxetane ester.

• Column Selection :

  • Select a set of 3-4 chiral columns with different stationary phases (e.g., Chiralpak IA, IB, IC, ID from Daicel). Immobilized columns are preferred for their robustness.[24]

• Mobile Phase Screening (SFC) :

  • Primary Mobile Phase : Supercritical CO2.

  • Modifiers : Prepare mobile phase lines with Methanol (MeOH), Ethanol (EtOH), and Isopropanol (IPA).

  • Screening Run : For each column, run a fast gradient (e.g., 5% to 40% modifier in 5 minutes).

  • Evaluation : Analyze the chromatograms for any sign of peak separation (even partial). The modifier that gives the best initial separation is chosen for optimization.

• Mobile Phase Screening (Normal Phase HPLC) :

  • Primary Mobile Phase : n-Hexane or Heptane.

  • Modifiers : IPA and EtOH.

  • Screening Run : For each column, test isocratic conditions such as 90:10 Hexane:IPA and 80:20 Hexane:IPA.

  • Evaluation : Identify the column/modifier combination that shows the most promise.

• Optimization :

  • Once a promising system is identified, perform isocratic runs, adjusting the modifier percentage in small increments (±1-2%) to maximize resolution.

  • If peak shape is poor, add a small amount of an appropriate additive (0.1% DEA for acids, 0.1% TFA or FA for bases).[17]

  • Optimize temperature and flow rate as described in the troubleshooting section.

Protocol 2: Small-Scale Stability Study

Before attempting preparative chromatography, assess the stability of your compound in the chosen mobile phase.

• Prepare a Standard Solution : Make a solution of your chiral oxetane ester of known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Incubate with Mobile Phase : In a vial, mix a small aliquot of your standard solution with the final, optimized mobile phase you plan to use for purification (e.g., 100 µL of sample + 900 µL of mobile phase).

• Time-Point Analysis :

  • Immediately inject a sample of this mixture onto your analytical column (t=0).

  • Cap the vial and let it stand at room temperature.

  • Inject samples at subsequent time points (e.g., t=2h, 4h, 8h, 24h).

• Analyze Results : Compare the chromatograms. Look for:

  • A decrease in the area of your main peaks.

  • The appearance of new peaks (indicating degradation).

  • If significant degradation (>5%) is observed within the expected run time of your preparative separation, the mobile phase is not suitable and must be re-optimized.

Data Summary Table

Issue	Potential Cause(s)	Recommended Action(s)
No Enantiomeric Separation	- Inappropriate Chiral Stationary Phase (CSP)- Suboptimal mobile phase composition	- Screen a panel of different CSPs.- Screen different alcohol modifiers (IPA, EtOH, MeOH).
Poor Resolution (Rs < 1.5)	- Insufficient selectivity (α)- Low column efficiency (N)	- Lower the column temperature.- Decrease the mobile phase flow rate.- Fine-tune the modifier percentage.
Peak Tailing	- Secondary interactions with silica- Column overload- Sample solvent mismatch	- Add a mobile phase modifier (e.g., 0.1% DEA or FA).- Reduce sample concentration/injection volume.- Dissolve sample in the mobile phase.
Product Degradation	- Oxetane ring-opening (acid-catalyzed)- Ester hydrolysis (acid or base-catalyzed)	- Remove or use milder acidic/basic additives.- Operate at a lower temperature.- Consider switching to SFC.

References

• Part 6: Resolution of Enantiomers. (2025, September 15). Chiralpedia.
• Racemic Mixtures Separ
• Burés, J., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
• Oxetane Cleavage Pathways in the Excited State: Photochemical Kinetic Resolution as an Approach to Enantiopure Oxetanes. (2025, April 14).
• Chiral resolution. Wikipedia.
• Resolution of Racemic Modifications. St.
• Strategies to avoid ring-opening of the oxetane moiety during reactions. Benchchem.
• Enantioselective Intramolecular Openings of Oxetanes Catalyzed by (salen)Co(III) Complexes: Access to Enantioenriched Tetrahydrofurans. (2009, January 22).
• Racemic Mixtures and the Resolution of Enantiomers. (2023, January 28). Chemistry LibreTexts.
• Oxetanes: formation, reactivity and total syntheses of natural products. (2025, June 27).
• Troubleshooting guide for HPLC analysis of chiral compounds. Benchchem.
• preventing decomposition of oxetane ring during synthesis. Benchchem.
• Natural Products Containing the Oxetane and Related Moieties Present Additional Challenges for Structure Elucidation: A DU8+ Computational Case Study.
• Product Class 3: Oxetanes and Oxetan-3-ones. Thieme E-Books.
• Oxetane. Wikipedia.
• Oxetane Synthesis via Alcohol C–H Functionalization. (2023, July 18).
• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv.
• An Exploration of Oxetanes: Synthesis and Relevance. Denmark Group.
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1).
• A generic screening strategy for chiral separations in supercritical fluid chrom
• Supercritical fluid chromatography for the enantiosepar
• Strategies for enhancing chromatographic efficiencies in chiral and achiral supercritical and liquid chromatography.
• Natural Products Containing the Oxetane and Related Moieties Present Additional Challenges for Structure Elucidation: A DU8+ Comput
• Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. (2023, November 25).
• Oxetane Synthesis via Alcohol C–H Functionalization. (2023, July 18).
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.
• Dos and Don'ts for Using Daicel Chiral Columns Effectively. Chiral Technologies.
• Enantioselective Synthesis of Oxetanes Bearing All-Carbon Quaternary Stereocenters via Iridium Catalyzed Alcohol-Vinyl Epoxide C-C Coupling.
• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configur
• Synthesis of Oxetanes. Chinese Journal of Organic Chemistry.
• Oxetanes in Drug Discovery Campaigns.
• Trouble with chiral separations. (2020, May 20).
• Chiral and Achiral Compounds Purific
• Zr(IV) Catalyst for the Ring-Opening Copolymerization of Anhydrides (A) with Epoxides (B), Oxetane (B), and Tetrahydrofurans (C) to Make ABB- and/or ABC-Poly(ester- alt -ethers). (2022, April 7).
• Chiral FAQs. MZ-Analysentechnik.
• Preparation of Chiral β-Enamino Esters from Methyl Propiolate: Synthesis of Chiral Methyl 1-Substituted 6-Oxo-1,4,5,6-tetrahydropyridine-3-carboxylates. (2025, August 5).
• Restore Chiral Column Performance: Tips for Peak Tailing, Splitting. Chiral Technologies.
• Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review. (2016, July 12).

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Technical Support Center: Optimization of Reaction Conditions for (R)-ethyl 4-oxooxetane-2-carboxylate

Welcome to the technical support guide for the synthesis and optimization of (R)-ethyl 4-oxooxetane-2-carboxylate. This resource is designed for researchers, chemists, and drug development professionals who are working with this valuable chiral building block. The strained 4-oxooxetane motif is a unique bioisostere for carbonyl and gem-dimethyl groups, offering potential improvements in metabolic stability and solubility.[1][2][3] However, its synthesis, particularly in an enantiomerically pure form, presents distinct challenges.

This guide moves beyond simple protocols to explain the underlying principles of the reaction, helping you troubleshoot common issues and rationally optimize your experimental conditions for yield and stereoselectivity.

Section 1: Synthesis Strategy Overview & Mechanistic Considerations

The asymmetric synthesis of chiral oxetanes can be approached through several elegant strategies, including enantioselective desymmetrization of prochiral oxetanes and various cycloaddition reactions.[4] A prevalent and effective method for constructing the 4-oxooxetane core is a formal [2+2] cycloaddition between a ketene equivalent and a carbonyl compound, often mediated by a chiral catalyst.

For the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate, a common approach involves the reaction of an enol ether with a trifluoropyruvate catalyzed by a chiral Lewis acid, such as a Cu(II) complex.[1] Understanding the catalytic cycle is paramount for optimization.

Caption: Proposed catalytic cycle for Lewis acid-mediated [2+2] cycloaddition.

The key to success lies in controlling the stereodetermining nucleophilic attack. The chiral ligand environment around the metal center dictates the facial selectivity of the attack on the activated pyruvate, ultimately determining the enantiomeric excess (e.e.) of the final product.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge in synthesizing (R)-ethyl 4-oxooxetane-2-carboxylate?

The primary challenge is achieving high enantioselectivity while maintaining a good chemical yield. This requires careful selection of the chiral catalyst and optimization of reaction parameters like temperature, solvent, and concentration. A secondary but critical challenge is the inherent instability of the product; many oxetane-carboxylic acids and their esters are prone to isomerization or degradation, especially under acidic, basic, or thermal stress.[2][3]

Q2: My enantiomeric excess (e.e.) is low. What is the first parameter I should investigate?

Temperature. In many asymmetric catalytic reactions, lower temperatures lead to a more ordered transition state, enhancing the energy difference between the two diastereomeric pathways and thus improving enantioselectivity. Before screening multiple catalysts or solvents, try running your reaction at 0 °C, -20 °C, or even lower.

Q3: The product appears to be decomposing during workup or purification. Why?

The 4-oxooxetane ring is a strained β-lactone. This structural feature makes it susceptible to nucleophilic attack and ring-opening. Standard silica gel chromatography can be problematic due to the acidic nature of silica, which can catalyze decomposition. Furthermore, prolonged heating should be avoided.[2][3]

Q4: Are there alternatives to the [2+2] cycloaddition route?

Yes, intramolecular cyclization is another powerful strategy. This typically involves preparing a linear precursor with a hydroxyl group and a suitable leaving group (e.g., a halide) at the appropriate positions. A base-mediated intramolecular SN2 reaction then forms the oxetane ring.[5] Achieving enantioselectivity in this route requires starting from a chiral precursor.

Section 3: Detailed Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Issue 1: Low Chemical Yield or No Reaction

Q: My reaction has stalled, resulting in a low yield or recovery of only starting materials. What are the potential causes and solutions?

A: This common issue can stem from several factors related to reagents, catalysts, or conditions.

• Causality: The catalytic cycle may not be turning over efficiently. This can be due to an inactive catalyst, the presence of inhibitors (like water), or suboptimal reaction conditions that disfavor the transition state.

• Troubleshooting Steps:

  • Reagent and Solvent Purity: Ensure all reagents are pure and, critically, that all solvents are anhydrous. Water can deactivate many Lewis acid catalysts. Use freshly distilled solvents or those from a solvent purification system.

  • Catalyst Activation/Integrity: Is your chiral catalyst properly prepared and handled? Many organometallic catalysts are air- and moisture-sensitive. Ensure you are using appropriate inert atmosphere techniques (e.g., Schlenk line or glovebox).

  • Reaction Temperature: While low temperatures are good for selectivity, some reactions have a significant activation energy barrier. If you are running at very low temperatures (e.g., -78 °C) and seeing no conversion, try raising the temperature incrementally (e.g., to -40 °C or -20 °C) to find a balance between reactivity and selectivity.

  • Concentration: Reactions that are bimolecular in the rate-determining step can often be accelerated by increasing the concentration of the reactants. Try doubling the molarity to see if the reaction rate improves.

Caption: Decision workflow for troubleshooting low reaction yields.

Issue 2: Poor Enantioselectivity

Q: My reaction works, but the product is nearly racemic. How can I significantly improve the enantiomeric excess (e.e.)?

A: Poor stereocontrol is a clear indication that the chiral environment of the catalyst is not effectively discriminating between the two possible transition states.

• Causality: The energy difference (ΔΔG‡) between the R- and S-forming pathways is too small. This can be influenced by the catalyst's structure, the solvent, and the temperature.

• Optimization Strategies:

  • Temperature Reduction: This is the most critical parameter. As a rule of thumb, decreasing the reaction temperature from 25 °C to -78 °C can significantly increase e.e.

  • Solvent Screening: The polarity and coordinating ability of the solvent can dramatically impact selectivity. A non-coordinating solvent (e.g., toluene, CH2Cl2) often gives better results than a coordinating one (e.g., THF, acetonitrile) that might compete for binding to the Lewis acid.

  • Ligand Modification: The steric and electronic properties of the chiral ligand are paramount. Small changes to the ligand backbone or substituents can have a profound effect on selectivity. Screen a small library of related ligands if available.

  • Counter-ion/Additive Effects: In some Lewis acid-catalyzed reactions, additives or the nature of the counter-ion can influence the catalyst's geometry and activity, thereby affecting e.e.

Parameter	Condition A	Yield / e.e. (A)	Condition B	Yield / e.e. (B)	Rationale for Change
Temperature	25 °C	85% / 30% e.e.	-20 °C	70% / 92% e.e.	Lower temperature enhances transition state discrimination.
Solvent	THF	60% / 55% e.e.	Toluene	75% / 88% e.e.	Toluene is less coordinating, preventing interference with the catalyst.
Ligand	Ligand X	75% / 88% e.e.	Ligand Y (bulkier)	72% / >99% e.e.	Increased steric hindrance on the ligand can improve facial selectivity.

Table 1: Example of a systematic optimization table for improving enantioselectivity.

Issue 3: Product Instability and Purification

Q: I've successfully synthesized the product with high e.e., but it degrades during column chromatography on silica gel. What should I do?

A: This is a known issue with strained oxetane rings, particularly those with adjacent electron-withdrawing groups.[2][3] The acidic surface of standard silica gel can catalyze ring-opening or isomerization to the more stable γ-lactone.

• Solutions for Purification:

  • Deactivate the Silica: Prepare a slurry of silica gel in your eluent containing 1-2% triethylamine (or another non-nucleophilic base like pyridine) and then pack the column. This neutralizes the acidic sites.

  • Use Alternative Stationary Phases: Alumina (neutral or basic) can be a good alternative to silica gel.

  • Supercritical Fluid Chromatography (SFC): Chiral SFC is an excellent method for both analytical e.e. determination and preparative purification. It is fast, avoids aqueous/acidic conditions, and solvent removal is trivial.

  • Crystallization: If your product is a solid, crystallization is the ideal purification method as it can also lead to enantiomeric enrichment.

• Handling and Storage:

  • Store the purified product under an inert atmosphere (argon or nitrogen).

  • Keep it at low temperatures (≤ -20 °C is recommended).

  • For long-term storage, dissolve in an anhydrous, aprotic solvent (e.g., toluene) and store as a solution in a sealed vial. Avoid protic solvents like methanol, which can act as nucleophiles.

Section 4: Protocol: Baseline Reaction and Optimization

This protocol provides a starting point for the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate using a chiral Cu(II)-Box catalyst system.

Materials:

• Cu(OTf)2 (Copper(II) trifluoromethanesulfonate)

• Chiral bis(oxazoline) ligand (e.g., (R,R)-Ph-Box)

• Ethyl glyoxylate or a suitable precursor

• Silyl enol ether of ethyl acetate

• Anhydrous dichloromethane (DCM)

• Molecular sieves (4Å)

Procedure:

• Catalyst Preparation (In Situ): In a flame-dried Schlenk flask under argon, add Cu(OTf)2 (0.10 mmol) and the chiral Box ligand (0.11 mmol). Add activated 4Å molecular sieves.

• Add anhydrous DCM (5 mL) and stir the mixture at room temperature for 1-2 hours to form the chiral catalyst complex.

• Reaction: Cool the flask to the desired temperature (start with -20 °C).

• Add the silyl enol ether (1.2 mmol) to the catalyst mixture.

• Slowly add a solution of the ethyl glyoxylate precursor (1.0 mmol) in anhydrous DCM (2 mL) via syringe pump over 4 hours. The slow addition helps to minimize background uncatalyzed reactions.

• Allow the reaction to stir at -20 °C for an additional 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of NH4Cl.

• Warm the mixture to room temperature and extract with DCM (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate in vacuo at low temperature (<30 °C).

• Purification: Purify the crude product via flash chromatography using deactivated silica gel (1% Et3N in eluent) or another recommended method.

• Analysis: Determine the yield and characterize by 1H NMR, 13C NMR, and HRMS. Determine the enantiomeric excess by chiral HPLC or SFC.

References

• Zhang, R., Guo, W., Duan, M., Houk, K. N., & Sun, J. (2019). Asymmetric Desymmetrization of Oxetanes for the Synthesis of Chiral Tetrahydrothiophenes and Tetrahydroselenophenes. Angewandte Chemie International Edition, 58(50), 18055-18060. [Link]

• Zhang, R., Guo, W., Duan, M., Houk, K. N., & Sun, J. (2019). Asymmetric Desymmetrization of Oxetanes for the Synthesis of Chiral Tetrahydrothiophenes and Tetrahydroselenophenes. PubMed. [Link]

• Fuchs, F., & Carreira, E. M. (2018). Recent Advances in Enantioselective Desymmetrizations of Prochiral Oxetanes. Chemistry – A European Journal, 24(23), 5871-5879. [Link]

• Zhang, R., Guo, W., Duan, M., Houk, K. N., & Sun, J. (2019). Asymmetric Desymmetrization of Oxetanes for the Synthesis of Chiral Tetrahydrothiophenes and Tetrahydroselenophenes. ResearchGate. [Link]

• Bull, J. A., & Davis, O. A. (2016). Oxetanes: formation, reactivity and total syntheses of natural products. Organic & Biomolecular Chemistry, 14(45), 10546-10563. [Link]

• Chalyk, B., Grynyova, A., Filimonova, K., Rudenko, T. V., Dibchak, D., & Mykhailiuk, P. K. (2021). Unexpected Isomerization of Oxetane-Carboxylic Acids. The Journal of Organic Chemistry, 86(17), 12053-12061. [Link]

• Chalyk, B., Grynyova, A., Filimonova, K., Rudenko, T. V., Dibchak, D., & Mykhailiuk, P. K. (2021). Unexpected isomerization of oxetane-carboxylic acids. ResearchGate. [Link]

• Mykhailiuk, P. K. (2021). Unexpected isomerization of oxetane-carboxylic acids. ChemRxiv. [Link]

• Bull, J. A., & Davis, O. A. (2016). Synthesis of diethyl 4-alkyl-2,2-oxetane dicarboxylates. ResearchGate. [Link]

Sources

• 1. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unexpected Isomerization of Oxetane-Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Enantioselective Desymmetrizations of Prochiral Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Maintaining the Stereochemical Integrity of (R)-ethyl 4-oxooxetane-2-carboxylate

Welcome to the technical support center for (R)-ethyl 4-oxooxetane-2-carboxylate. This guide is designed for researchers, chemists, and drug development professionals who utilize this valuable chiral building block. The stereochemical integrity of this compound is paramount for its successful application in asymmetric synthesis. This document provides in-depth troubleshooting advice and validated protocols to help you prevent racemization and ensure the highest enantiomeric purity of your material.

Frequently Asked Questions & Troubleshooting Guide

Q1: What is racemization and why is my (R)-ethyl 4-oxooxetane-2-carboxylate particularly susceptible to it?

A1: Understanding the Inherent Risk

Racemization is the process by which an enantiomerically pure substance is converted into a mixture containing equal amounts of both enantiomers (a racemate), resulting in the loss of optical activity.[1][2] For (R)-ethyl 4-oxooxetane-2-carboxylate, the susceptibility arises from the chemical structure itself. The hydrogen atom at the chiral center (the C2 position) is positioned between two electron-withdrawing carbonyl groups (the ester and the strained β-lactone ketone).

This positioning makes the C2 proton unusually acidic. In the presence of a base, this proton can be easily removed to form a planar, achiral enolate intermediate.[3][4] Reprotonation can then occur from either face of the planar molecule with equal probability, leading to the formation of both the (R) and (S) enantiomers and thus, racemization.[1] Similarly, acidic conditions can promote the formation of a planar enol, which also destroys the stereocenter.[3]

The core mechanisms are visualized below:

Caption: Figure 1: Primary Racemization Pathways.

Q2: I'm observing a significant loss of enantiomeric excess (ee) after my reaction work-up. What are the likely causes and how can I fix this?

A2: Optimizing Your Work-up Protocol

The work-up stage is a critical control point where racemization frequently occurs. The most common culprits are exposure to non-neutral pH, elevated temperatures, and prolonged processing times.[3] Standard aqueous washes with strong bases (like NaOH, K₂CO₃) or strong acids (like HCl) are highly detrimental.

To mitigate this, we strongly recommend adopting the following validated, non-racemizing work-up protocol.

Experimental Protocol 1: Non-Racemizing Aqueous Work-up

• Temperature Control: Before starting, cool the reaction mixture to 0-5 °C in an ice-water bath. Perform all subsequent liquid-liquid extraction steps using pre-chilled (4 °C) solutions.

• Initial Quench: Quench the reaction by adding a cold, saturated aqueous solution of ammonium chloride (NH₄Cl). This buffered, weakly acidic solution effectively neutralizes many reagents without causing significant pH swings.

• Extraction: Extract the aqueous layer with a cold, suitable organic solvent (e.g., ethyl acetate, dichloromethane). Minimize the duration of contact between the organic and aqueous layers.

• Washing Steps:

  • Wash the combined organic layers sequentially with a cold, saturated aqueous NaHCO₃ solution (if acidic reagents need to be removed) followed by a cold, saturated aqueous NaCl (brine) solution.

  • Crucially, perform these washes quickly. Do not let the layers sit in the separatory funnel for extended periods. The goal is to remove water-soluble impurities, not to achieve perfect equilibrium.

• Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). MgSO₄ is faster and more efficient.

• Solvent Removal: Filter off the drying agent and concentrate the organic phase using a rotary evaporator. The water bath temperature should not exceed 30 °C. Low temperature is critical to prevent thermal racemization.[5][6]

Q3: Can the purification process itself cause racemization? What is the recommended method?

A3: Choosing the Right Purification Strategy

Yes, purification, especially standard flash column chromatography on silica gel, can be a major source of racemization. Standard silica gel is inherently acidic and its large surface area can catalyze the enolization mechanism, leading to a loss of enantiomeric purity as the compound passes through the column.

Recommendations for Purification:

• Deactivate Silica Gel: If silica gel must be used, it should be neutralized. Slurry the silica gel in the chosen eluent containing 1-2% triethylamine or pyridine, then pack the column. This neutralizes the acidic sites on the silica surface.

• Use Alternative Stationary Phases: Consider using less acidic supports like Florisil® or neutral alumina.

• Temperature: Whenever feasible, perform the chromatography in a cold room (4 °C) to minimize thermal degradation and racemization.

• Minimize Time on Column: Do not let the purified compound sit on the column for an extended period. Elute and collect the fractions as efficiently as possible.

The following workflow diagram summarizes the key control points from reaction to storage.

Caption: Figure 2: Recommended Workflow for Preserving Enantiopurity.

Q4: What are the optimal long-term storage conditions for (R)-ethyl 4-oxooxetane-2-carboxylate?

A4: Ensuring Long-Term Stability

As a reactive β-lactone derivative with a propensity for racemization, proper storage is essential.[7] Trace amounts of acidic or basic impurities on the surface of a storage vial or in a solvent can degrade the material over time.

Parameter	Recommended Condition	Rationale
Temperature	≤ -20 °C (Freezer)	Reduces the kinetic rate of both racemization and potential decomposition pathways.[2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and reactions with atmospheric moisture, which could initiate hydrolysis.[3]
Form	Neat (Solid/Oil) or in Anhydrous Aprotic Solvent	Storing as a neat compound is often best. If a stock solution is required, use a high-purity, anhydrous, aprotic solvent like Toluene or THF.
Container	Flame-dried glass vial with a Teflon-lined cap	Ensures removal of adsorbed water and acidic/basic residues from the glass surface.
Table 1: Recommended Long-Term Storage Conditions

Q5: How do I accurately confirm the enantiomeric excess (ee) of my material?

A5: Quantitative Analysis by Chiral HPLC

The definitive method for determining the enantiomeric excess (ee) of your compound is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[8][9] Polysaccharide-based columns are widely effective for separating a broad range of chiral compounds.[8]

Experimental Protocol 2: General Method for ee Determination by Chiral HPLC

• Sample Preparation: Prepare a sample solution of your compound at a concentration of approximately 1 mg/mL in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

• Standard Preparation: Prepare a 1 mg/mL solution of the racemic material to establish the retention times for both the (R) and (S) enantiomers.

• HPLC System & Column: Use a standard HPLC system with a UV detector. A polysaccharide-based CSP, such as a Chiralpak® IA, IB, or IC, is a good starting point.

• Chromatographic Conditions: The optimal conditions must be determined empirically, but a typical starting point is provided below.

Parameter	Typical Condition
Chiral Column	Chiralpak® IA, AD-H, or similar
Mobile Phase	n-Hexane / Isopropanol (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C (controlled)
Detection Wavelength	220 nm (or as determined by UV scan)
Injection Volume	5 - 10 µL
Table 2: Typical Starting Parameters for Chiral HPLC Analysis

• Calculation of ee%:

  • Identify the peak areas for the (R) and (S) enantiomers from the chromatogram.

  • Use the formula: ee% = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

References

• Technical Support Center: Prevention of Racemization During Workup of Chiral Products. (2025). Benchchem.
• Racemization in peptide synthesis. (n.d.). Slideshare.
• Racemiz
• Supporting Information Organocatalytic asymmetric Michael/acyl transfer reaction between α-nitroketones and 4-arylidenepyrrolid. (n.d.). Beilstein Journals.
• Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemiz
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.
• Application Notes and Protocols for Chiral HPLC Analysis of (S)
• Racemization – Knowledge and References. (n.d.). Taylor & Francis.
• Unexpected Isomerization of Oxetane-Carboxylic Acids. (2020). PMC - NIH.
• Limiting Racemization and Aspartimide Formation in Microwave-Enhanced Fmoc Solid Phase Peptide Synthesis. (2011). PubMed.
• Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. (2011).
• Chiral HPLC Separ
• β-Lactones. (n.d.). Organic Reactions.

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• 5. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. organicreactions.org [organicreactions.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. phx.phenomenex.com [phx.phenomenex.com]

troubleshooting low enantioselectivity in oxetane synthesis

An enantioselective reaction that yields a product with low enantiomeric excess (ee) can be a significant roadblock in a research or drug development campaign. This Technical Support Center is designed to provide researchers, scientists, and drug development professionals with a structured approach to . As Senior Application Scientists, we combine mechanistic insights with practical, field-proven advice to help you diagnose and solve common issues encountered in the lab.

A Systematic Approach to Troubleshooting

When faced with low enantioselectivity, a systematic approach is more effective than random screening. The logical flow of your troubleshooting should generally proceed from the most likely and easily addressable issues to more complex, substrate-specific problems. The following guide is structured to mirror this logical progression.

Caption: General workflow for troubleshooting low enantioselectivity.

Frequently Asked Questions & Troubleshooting Guide

Category 1: Catalyst and Ligand Issues

Q1: My enantioselectivity is consistently low. Could the chiral catalyst or ligand be the problem?

A1: Absolutely. The catalyst-ligand complex is the heart of enantioselective synthesis. Low ee is often traced back to this component. Here’s a breakdown of potential causes:

• Incorrect Catalyst/Ligand Choice: Not all catalysts are created equal for all substrates. The electronic and steric properties of your substrate must be well-matched with the chiral environment created by the ligand. For instance, in Lewis acid-catalyzed reactions, a substrate with a weakly coordinating group may not bind effectively to the chiral catalyst, leading to a significant background (non-catalyzed) reaction that produces a racemic product.

• Catalyst Purity and Integrity: The enantiomeric purity of your ligand is paramount. Even small amounts of the opposite enantiomer can lead to a non-linear relationship between ligand ee and product ee, drastically reducing selectivity. Furthermore, impurities in the catalyst precursor or ligand can poison the active catalytic species.

• Catalyst Decomposition: The active catalyst may not be stable under the reaction conditions. This can be due to temperature, interaction with the substrate/product, or trace impurities (e.g., water, oxygen). Decomposition leads to a lower concentration of the active chiral catalyst and may generate achiral species that catalyze the racemic reaction.

Actionable Steps:

• Verify Ligand Purity: Confirm the enantiomeric purity of your chiral ligand using a suitable analytical method (e.g., chiral HPLC, SFC).

• Re-evaluate Catalyst Choice: Consult the literature for precedents with similar substrate classes. If none exist, you may need to screen a panel of catalysts or ligands with systematically varied steric and electronic properties.[1]

• Screen Ligands: If using a metal-based catalyst, the ligand is the primary determinant of the chiral pocket's shape. Small changes to the ligand can have a large impact on enantioselectivity. See Experimental Protocol 1 for a ligand screening workflow.

Q2: I'm performing a Paternò-Büchi reaction and getting poor enantioselectivity. Isn't this reaction notoriously difficult to make enantioselective?

A2: Historically, yes. The Paternò-Büchi reaction, a [2+2] photocycloaddition between a carbonyl and an alkene, proceeds through a short-lived excited state, making stereocontrol a significant challenge.[2] The interaction of the carbonyl's excited state with a chiral catalyst can alter its electronic structure and lead to undesired side reactions instead of the desired cycloaddition.[3][4][5]

However, recent breakthroughs have demonstrated that high enantioselectivity is achievable. The key is to use a strategy that avoids direct binding of the catalyst to the carbonyl in its excited state. One successful approach is the "triplet rebound" mechanism, where a chiral photosensitizer (like a chiral iridium complex) activates the alkene, which then interacts with the excited carbonyl within a chiral environment.[6][7]

Common Pitfalls and Solutions:

• Wrong Catalyst Type: Traditional Lewis acids or Brønsted acids that bind to the carbonyl ground state are often ineffective as they can quench the desired excited state reactivity.[4]

• Inefficient Energy Transfer: The photosensitizer must efficiently transfer energy to one of the reactants to initiate the cycle without promoting side reactions.

• Background Racemic Reaction: Uncatalyzed reaction due to direct irradiation of the reactants can be a major issue.

Actionable Steps:

• Employ a Modern Photocatalyst: Use a catalyst system specifically designed for enantioselective Paternò-Büchi reactions, such as those based on chiral iridium complexes that operate via a triplet rebound mechanism.[6][7]

• Optimize Wavelength: Use a light source with a wavelength that selectively excites the photocatalyst, not the reactants, to minimize the background racemic reaction.[8]

• Control Temperature: Photochemical reactions can still be temperature-dependent. Lowering the temperature can enhance selectivity by favoring the more ordered transition state.[8][9]

Category 2: Reaction Condition Optimization

Q3: How critical is the reaction temperature, and what is the best way to optimize it?

A3: Temperature is a critical parameter. According to the Eyring equation, the difference in the free energy of activation (ΔΔG‡) between the two diastereomeric transition states determines the enantiomeric ratio. Lowering the temperature generally amplifies this energy difference, leading to higher enantioselectivity.

However, this is not a universal rule. In some cases, an "inversion temperature" exists, above which the selectivity for one enantiomer increases with temperature. This can occur if there's a change in the rate-determining step or if different catalyst aggregates are present at different temperatures.

Actionable Steps:

• Systematic Screening: Perform the reaction at a range of temperatures (e.g., from -78°C to room temperature) while keeping all other parameters constant.

• Monitor Kinetics: Be aware that lowering the temperature will decrease the reaction rate. You may need to increase reaction times accordingly. If the reaction stalls at low temperatures, a balance must be struck between selectivity and conversion.

• Protocol: Follow Experimental Protocol 3 for a systematic temperature optimization study.

Q4: I've noticed that changing the solvent dramatically affects my ee. How do I approach solvent screening logically?

A4: The solvent is not merely an inert medium; it is an active participant in the reaction. It influences the solubility of reagents, the stability of the catalyst, and, most importantly, the geometry and energy of the transition states.

• Polarity and Dipole Moment: Solvents can stabilize charged or polar transition states. A more polar solvent might favor one diastereomeric transition state over another.

• Coordinating Ability: Coordinating solvents (e.g., THF, MeCN) can compete with the substrate for binding to the catalyst's active site, potentially disrupting the chiral environment and lowering ee. Conversely, sometimes a coordinating solvent is required to stabilize the catalyst.

• Hydrogen Bonding: Protic solvents can form hydrogen bonds with the catalyst or substrate, altering their reactivity and the stereochemical outcome.

Actionable Steps:

• Screen a Diverse Set of Solvents: Test a range of solvents with varying properties (see table below).

• Start with Literature Precedents: Begin with solvents reported for similar transformations.

• Protocol: Use Experimental Protocol 2 for a structured approach to solvent screening.

Solvent Class	Examples	Key Properties
Non-Polar	Hexane, Toluene, Benzene	Low dielectric constant, non-coordinating.
Polar Aprotic	DCM, THF, EtOAc, MeCN, DMF	High dielectric constant, may be coordinating.
Polar Protic	MeOH, EtOH, iPrOH	Capable of hydrogen bonding.
Halogenated	CCl₄, 1,2-Dichloroethane	Can have specific interactions.

Experimental Protocols

Experimental Protocol 1: General Procedure for Catalyst/Ligand Screening

This protocol outlines a parallel screening approach to efficiently identify a promising catalyst/ligand system.

• Setup: In an array of reaction vials inside a glovebox, add the catalyst precursor (e.g., a metal salt) to each vial.

• Ligand Addition: To each vial, add a different chiral ligand from your screening library. Ensure the metal-to-ligand ratio is appropriate (often 1:1.1 or 1:1.2).

• Catalyst Formation: Add the solvent and stir at the recommended temperature for the specified time to allow for the formation of the active catalyst complex.

• Reaction Initiation: Add the substrate and any other reagents to each vial simultaneously using a multichannel pipette if possible to ensure consistency.

• Execution: Run all reactions under identical conditions (temperature, time, atmosphere).

• Analysis: After the reaction is complete, quench appropriately and analyze the conversion (by GC or NMR) and enantiomeric excess (by chiral HPLC or SFC) for each reaction.

Experimental Protocol 2: Systematic Solvent Screening

This protocol helps identify the optimal solvent for your reaction.

• Solvent Selection: Choose 5-8 solvents from different classes (see table above). Ensure they are anhydrous and high purity.

• Reaction Setup: Set up identical reactions in parallel, with each reaction using a different solvent.

• Standard Conditions: Keep all other parameters (temperature, concentration, catalyst loading) constant based on your initial reaction conditions.

• Monitoring: Monitor each reaction for conversion over time, as reaction rates can vary significantly between solvents.

• Analysis: Once the reactions reach a reasonable conversion (e.g., >80%) or after a fixed time point, analyze the ee for each. Compare the results to identify the most promising solvent or solvent class.

Caption: Workflow for a systematic solvent screen.

References

• García-García, P., & Gotor-Fernández, V. (2021). Recent Advances in Enantioselective Desymmetrizations of Prochiral Oxetanes. Chemistry – A European Journal, 27(45), 5871-5880. [Link]

• Denmark, S. E. (2016). An Exploration of Oxetanes: Synthesis and Relevance. Denmark Group Meeting. [Link]

• Krische, M. J., et al. (2017). Enantioselective Synthesis of Oxetanes Bearing All-Carbon Quaternary Stereocenters via Iridium Catalyzed Alcohol-Vinyl Epoxide C-C Coupling. Angewandte Chemie International Edition, 56(29), 8563-8566. [Link]

• Fagnani, D., et al. (2025). Biocatalytic enantioselective formation and ring-opening of oxetanes. Nature Communications, 16(1), 1170. [Link]

• D'Auria, M., & Racioppi, R. (2017). Oxetane Synthesis through the Paternò-Büchi Reaction. Molecules, 22(10), 1634. [Link]

• Hua, X., et al. (2024). Biocatalytic enantioselective formation and ring-opening of oxetanes. ResearchGate. [Link]

• Wikipedia contributors. (2023). Oxetane. Wikipedia. [Link]

• Wikipedia contributors. (2023). Jacobsen epoxidation. Wikipedia. [Link]

• Hua, X., et al. (2025). Biocatalytic enantioselective formation and ring-opening of oxetanes. Nature Communications, 16(1), 1170. [Link]

• Hua, X., et al. (2025). Biocatalytic enantioselective formation and ring-opening of oxetanes.

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150-12233. [Link]

• Urban, S., & Pápai, L. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 19, 101-143. [Link]

• Kidd, J., et al. (2024). Enantioselective Paternò–Büchi Reactions: Strategic Application of a Triplet Rebound Mechanism for Asymmetric Photocatalysis. Journal of the American Chemical Society. [Link]

• Kidd, J., et al. (2024). Enantioselective Paternò–Büchi Reactions: Strategic Application of a Triplet Rebound Mechanism for Asymmetric Photocatalysis. ChemRxiv. [Link]

• ACS GCI Pharmaceutical Roundtable. Jacobsen Asymmetric Epoxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Sivaguru, J., & Ayitou, A. J.-L. (2023). Guiding excited state reactivity – the journey from the Paternò–Büchi reaction to transposed and aza Paternò–Büchi reactions. Photochemistry, 51, 1-28. [Link]

• Kidd, J., et al. (2024). Enantioselective Paternò–Büchi Reactions: Strategic Application of a Triplet Rebound Mechanism for Asymmetric Photocatalysis. Journal of the American Chemical Society. [Link]

• Kidd, J., et al. (2024). Enantioselective Paternò–Büchi Reactions: Strategic Application of a Triplet Rebound Mechanism for Asymmetric Photocatalysis. ChemRxiv. [Link]

• Organic Chemistry Portal. Jacobsen-Katsuki Epoxidation. Organic Chemistry Portal. [Link]

• Urban, S., & Pápai, L. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 19, 101-143. [Link]

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

• Le, C. M., & Yoon, T. P. (2023). Oxetane Synthesis via Alcohol C–H Functionalization. Organic Letters, 25(29), 5480-5484. [Link]

• Urban, S., & Pápai, L. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. [Link]

• Cavallo, L., & Jacobsen, H. (2000). Radical Intermediates in the Jacobsen-Katsuki Epoxidation. Angewandte Chemie International Edition, 39(3), 589-592. [Link]

• OpenOChem Learn. Jacobsen epoxidation. OpenOChem Learn. [Link]

• Le, C. M., & Yoon, T. P. (2023). Oxetane Synthesis via Alcohol C–H Functionalization. Organic Letters, 25(29), 5480-5484. [Link]

• Postnikov, P., et al. (2022). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• Reyes, E., & Vicario, J. (2009). Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews, 38(5), 1236-1253. [Link]

• Bach, T., et al. (2024). Oxetane Cleavage Pathways in the Excited State: Photochemical Kinetic Resolution as an Approach to Enantiopure Oxetanes. Angewandte Chemie International Edition. [Link]

• Fagnani, D., et al. (2025). Biocatalytic enantioselective formation and ring-opening of oxetanes. Nature Communications, 16(1), 1170. [Link]

• Sharpless, K. B. (2025). Novel Methods for the Stereoselective Synthesis of Oxetane, Azetidine and Pyrrolidine Derivatives. ResearchGate. [Link]

• Organic Chemistry Portal. Synthesis of oxetanes. Organic Chemistry Portal. [Link]

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• 1. Recent Advances in Enantioselective Desymmetrizations of Prochiral Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Enantioselective Paternò–Büchi Reactions: Strategic Application of a Triplet Rebound Mechanism for Asymmetric Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pubs.acs.org [pubs.acs.org]
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Technical Support Center: Large-Scale Synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, chemists, and process development professionals to address the common challenges encountered during the large-scale synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate. This valuable chiral building block, with its strained β-keto ester structure, presents unique stability and stereochemical challenges. This document provides in-depth, field-proven troubleshooting advice in a direct question-and-answer format.

Troubleshooting Guide & FAQs

Scenario 1: Low Overall Yield During Cyclization

Q1: We are attempting a large-scale intramolecular cyclization of an ethyl (R)-4-halo-3-hydroxybutanoate precursor using a standard base, but our yields are consistently below 40%. What are the primary causes and how can we optimize this critical step?

A1: Low yield in the formation of a strained four-membered ring, such as an oxetane, is a frequent challenge on a large scale. The desired intramolecular SN2 reaction (Williamson ether synthesis) is often in competition with several yield-reducing side reactions.[1][2]

Causality Analysis:

• Intermolecular Reactions: At high concentrations typical of large-scale batches, intermolecular reactions (e.g., dimerization, oligomerization) can outcompete the desired intramolecular cyclization. The alkoxide of one molecule can react with the halide of another.

• Elimination (Grob Fragmentation): A significant competing pathway is base-mediated elimination to form ethyl (E/Z)-4-hydroxybut-2-enoate. This is particularly prevalent with stronger, bulkier bases.

• Base-Mediated Decomposition: The ester functionality can be susceptible to hydrolysis or other reactions if the base is not chosen carefully or if conditions are too harsh (e.g., prolonged reaction at high temperatures).

Troubleshooting & Optimization Protocol:

• High-Dilution Principle: To favor intramolecular cyclization, the reaction should be run under high-dilution conditions. This can be achieved on a large scale by the slow, controlled addition of the halo-alcohol precursor and the base simultaneously to a large volume of solvent (pseudo-high dilution). This keeps the instantaneous concentration of the reactive intermediate low.

• Base Selection: The choice of base is critical. A strong, non-nucleophilic, and sterically hindered base is often preferred to deprotonate the alcohol without promoting side reactions. However, for this specific cyclization, a milder base is often more effective.

Base	Typical Observation	Recommendation
Sodium Hydride (NaH)	Effective proton scavenger. Can be sluggish at low temps.	Good choice for large scale. Ensure high-quality, oil-free NaH. Use a phase-transfer catalyst (e.g., TBAB) to improve reaction rates.
Potassium tert-Butoxide (KOtBu)	Strong and soluble, but can promote elimination.	Use with caution. Best employed at very low temperatures (-20 to 0 °C) with slow addition.
Potassium Carbonate (K₂CO₃)	Milder, heterogeneous base.	Often an excellent choice for large scale. Requires an appropriate solvent (e.g., Acetone, DMF) and elevated temperature, which must be balanced against product stability.
DBU, DBN	Non-nucleophilic organic bases.	Can be effective but are often more expensive for large-scale operations.

• Solvent Choice: The solvent must be anhydrous and capable of dissolving the reagents. Aprotic polar solvents are generally preferred.

  • THF: Excellent general-purpose solvent for this reaction.

  • DMF/DMAc: Higher boiling points may be needed for less reactive halides (e.g., chlorides), but risk of decomposition increases with temperature.

  • Acetonitrile: Can be effective but ensure it is rigorously dried.

Scenario 2: Poor Enantiomeric Excess (ee) in the Final Product

Q2: Our final, isolated (R)-ethyl 4-oxooxetane-2-carboxylate shows a significant loss of enantiomeric purity (ee < 85%), even when starting with a high-purity chiral precursor. What is causing this racemization and how can we prevent it?

A2: The chiral center in your target molecule is at the C2 position, which is alpha to a carbonyl group. This makes the proton at C2 acidic and highly susceptible to base-catalyzed enolization, leading to racemization. Preserving this stereocenter is arguably the most critical challenge in this synthesis.

Mechanistic Insight:

The presence of a base (even catalytic amounts remaining during workup or purification) can abstract the acidic α-proton to form a planar enolate intermediate. Reprotonation of this achiral enolate can occur from either face, leading to a mixture of (R) and (S) enantiomers.

Mitigation Strategies:

• Strict pH Control During Workup: This is paramount. After the reaction is complete, it must be quenched with a carefully controlled amount of a mild acid (e.g., saturated NH₄Cl solution, dilute citric acid) to neutralize the base. The final pH of the aqueous layer should be kept between 6.0 and 7.0. Avoid strong acids, as they can catalyze ring-opening.[3]

• Temperature Management: Keep all workup and extraction steps cold (0-5 °C). Lower temperatures significantly reduce the rate of enolization.

• Avoid Basic Media in Purification:

  • Chromatography: Use silica gel that has been neutralized or washed with a non-polar solvent containing a small amount of a neutral additive like triethylamine (0.1-0.5%) and then thoroughly flushed, or opt for a less acidic stationary phase like alumina. Never let the product sit on silica gel for extended periods.

  • Distillation: If the product is thermally stable enough for distillation, ensure the apparatus is free of any basic residues. Perform distillation under high vacuum to keep the temperature as low as possible.

Protocol: Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination

A robust analytical method is essential to accurately diagnose the extent of racemization at each stage.

• Column: Chiral stationary phase column (e.g., Chiralpak AD-H, OD-H, or equivalent).

• Mobile Phase: Typically a mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve a small amount of the crude or purified product in the mobile phase.

• Analysis: Inject the sample and integrate the peak areas for the (R) and (S) enantiomers. Calculate ee% = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100.

Scenario 3: Product Decomposition During Purification

Q3: We observe significant product loss and the formation of new impurities during our large-scale purification by vacuum distillation/chromatography. What is the likely decomposition pathway?

A3: The combination of ring strain (~25.5 kcal/mol) and an activated carbonyl group makes (R)-ethyl 4-oxooxetane-2-carboxylate susceptible to decomposition under both thermal and chemical stress.[2]

Primary Decomposition Pathways:

• Acid-Catalyzed Ring Opening: Traces of acid (from workup or acidic silica gel) can protonate the carbonyl oxygen, activating the ring towards nucleophilic attack by water, alcohols, or other species, leading to a linear β-hydroxy or β-alkoxy ester.[3][4]

• Thermal Decarboxylation/Rearrangement: At elevated temperatures required for distillation, the molecule can undergo complex rearrangements or decarboxylation, especially if impurities are present to catalyze the process.

• Polymerization: Under certain conditions, the strained ring can open and initiate polymerization, leading to intractable tars.

Recommendations for Stable Purification:

• Prioritize Chromatography Over Distillation: For this sensitive molecule, large-scale flash chromatography is generally safer than distillation.

• Neutralize and Buffer: Before concentrating the crude product for purification, perform a final wash with a mild bicarbonate solution followed by a brine wash to remove any residual acidic or basic impurities.

• Low-Temperature Chromatography Protocol:

  • Stationary Phase: Use neutral alumina or freshly prepared neutralized silica gel. To neutralize silica, prepare a slurry in a non-polar solvent (e.g., hexane) containing ~1% triethylamine, stir for 1 hour, filter, and wash thoroughly with fresh solvent until the eluent is neutral.

  • Eluent System: Use a low-polarity eluent system (e.g., Hexane/Ethyl Acetate or Toluene/Ethyl Acetate) to ensure the product elutes reasonably quickly.

  • Temperature: If possible, use a jacketed column chilled to 5-10 °C to minimize on-column degradation.

• Solvent Removal: Concentrate fractions containing the pure product on a rotary evaporator with the bath temperature kept below 30 °C. Do not evaporate to complete dryness if possible; leave the product as a concentrated solution in a stable, non-polar solvent for storage.

By systematically addressing these key areas of yield, stereochemical integrity, and product stability, the large-scale synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate can be transformed from a challenging process into a reliable and scalable manufacturing route.

References

• Oxetane - Wikipedia. Provides general information on oxetane reactivity, noting their decomposition in the presence of even mildly acidic nucleophiles. [URL: https://en.wikipedia.org/wiki/Oxetane]
• Oxetane as a part of modern medicinal chemistry toolbox... | ChemRxiv. Discusses the stability of the oxetane core, noting that ring-opening is observed upon treatment with strong acids, limiting certain reaction conditions. [URL: https://www.chemrxiv.org/engage/chemrxiv/article-details/60c7501a027251786134814d]
• Oxetanes: formation, reactivity and total syntheses... - PMC - NIH. Reviews various methods for oxetane synthesis, including [2 + 2] cycloadditions and C–O bond-forming cyclizations. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11063629/]
• Oxetanes: Recent Advances in Synthesis, Reactivity... | Chemical Reviews. Details the Williamson etherification as a primary method for forming the C-O bond in oxetane synthesis. [URL: https://pubs.acs.org/doi/10.1021/acs.chemrev.6b00192]
• Asymmetric Desymmetrization of Oxetanes for the Synthesis of Chiral... - PubMed. Discusses asymmetric synthesis involving oxetanes, relevant to maintaining chirality. [URL: https://pubmed.ncbi.nlm.nih.gov/31642566/]
• A Head-to-Head Comparison of Catalytic Systems for Oxetane Synthesis - Benchchem. Provides context on catalytic systems used in oxetane synthesis. [URL: https://www.benchchem.
• Oxetanes: formation, reactivity and total syntheses of natural products. Describes the large ring strain of oxetanes (25.5 kcal/mol) and various synthetic strategies, including Williamson etherification. [URL: https://www.beilstein-journals.org/bjoc/articles/21/110]
• An Exploration of Oxetanes: Synthesis and Relevance - Denmark Group. Reviews enantioselective methods for synthesizing oxetanes. [URL: https://denmarkgroup.scs.illinois.
• Can Reaction Temperature Impact Synthetic Product Yield and Purity? - Biotage. General discussion on how reaction parameters like temperature affect yield and purity. [URL: https://www.biotage.com/blog/can-reaction-temperature-impact-synthetic-product-yield-and-purity]
• Efficient biosynthesis of ethyl (R)-4-chloro-3-hydroxybutyrate... - PMC - NIH. Details the synthesis of a key chiral precursor for many pharmaceuticals from ethyl 4-chloro-3-oxobutanoate (COBE). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5069929/]
• Ethyl 4-chloro-3-oxobutanoate | BLD Pharm. Product information for a likely starting material or precursor. [URL: https://www.bldpharm.com/products/638-07-3.html]

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• 4. Oxetane - Wikipedia [en.wikipedia.org]

stability issues of (R)-ethyl 4-oxooxetane-2-carboxylate during workup

A Guide to Navigating Stability Challenges During Experimental Workup

Welcome to the technical support guide for (R)-ethyl 4-oxooxetane-2-carboxylate. This resource is designed for researchers, chemists, and drug development professionals who utilize this valuable and reactive building block. Due to its unique structure, containing both a strained oxetane ring and a β-keto ester moiety, this compound can exhibit significant instability during standard workup procedures.

This guide provides in-depth, field-proven insights through a series of frequently asked questions and troubleshooting protocols. Our goal is to explain the causality behind these stability issues and offer robust, self-validating methodologies to ensure the integrity of your compound and the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My product is consistently decomposing during the aqueous workup. What are the primary chemical reasons for this instability?

A: The instability of (R)-ethyl 4-oxooxetane-2-carboxylate stems from two key structural features that are sensitive to common workup conditions:

• The Oxetane Ring: This four-membered ether possesses significant ring strain (approximately 25.5 kcal/mol), making it susceptible to ring-opening reactions.[1] This reactivity is particularly pronounced under acidic conditions (both Brønsted and Lewis acids), which can catalyze nucleophilic attack on the ring carbons, leading to cleavage of the C-O bonds.[2][3] While oxetanes are generally more stable under basic conditions, the presence of other functionalities can alter this behavior.[4]

• The β-Keto Ester Moiety: This functional group is prone to two primary degradation pathways:

  • Hydrolysis: The ethyl ester can be cleaved under both acidic and basic conditions to form the corresponding β-keto carboxylic acid and ethanol.[5][6][7] Basic hydrolysis (saponification) is typically rapid and irreversible, forming a carboxylate salt.[8] Acid-catalyzed hydrolysis is an equilibrium process.[9]

  • Decarboxylation: The β-keto acid product resulting from hydrolysis is often thermally unstable and can readily lose carbon dioxide (CO₂) upon gentle heating to yield a ketone.[5][10]

During a typical aqueous workup, exposure to acidic or basic washes, or even elevated temperatures during solvent evaporation, can trigger one or both of these degradation cascades, leading to significant yield loss.

Q2: What is a safe pH range to maintain during aqueous extractions and washes?

A: To minimize degradation, all aqueous washes should be maintained within a near-neutral pH range, ideally between 6.0 and 7.5.

Harsh acidic or basic conditions must be strictly avoided. Even mildly acidic conditions (pH < 5) can initiate oxetane ring-opening, a common issue that is often underestimated.[11][12] Similarly, basic solutions (pH > 8.5) will promote irreversible ester hydrolysis (saponification), converting your desired product into a water-soluble carboxylate salt, which will be lost to the aqueous phase.

Condition	Primary Risk	Consequence
pH < 5.0	Acid-catalyzed ring-opening	Irreversible cleavage of the oxetane ring
pH > 8.5	Base-catalyzed hydrolysis (Saponification)	Formation of water-soluble carboxylate salt
High Temp.	Thermal Decarboxylation (of hydrolyzed acid)	Loss of the carboxylate group as CO₂

Table summarizing the primary risks associated with different workup conditions.

Q3: I'm observing a new, highly polar spot by TLC after workup that wasn't in my crude reaction mixture. What is it likely to be?

A: A new, more polar spot is a classic indicator of degradation. Based on the compound's structure, the most likely culprits are:

• (R)-4-oxooxetane-2-carboxylic acid: This is the product of ester hydrolysis. As a carboxylic acid, it is significantly more polar than the parent ethyl ester and will have a much lower Rf value on silica gel TLC.

• Ring-Opened Products: If the oxetane ring has been cleaved, you would form a diol or hydroxy acid derivative. For example, acid-catalyzed ring-opening in the presence of water could yield ethyl 3,4-dihydroxy-4-oxobutanoate. These products are also highly polar due to the additional hydroxyl groups.

To identify the impurity, you can co-spot your post-workup sample with your starting material. If the new spot is significantly lower on the plate, degradation is almost certain.

Q4: My yield is very low, and I suspect decarboxylation occurred. How can I prevent this?

A: Decarboxylation is a secondary degradation event that occurs after the primary hydrolysis of the ester.[5][10] Therefore, the most effective way to prevent decarboxylation is to prevent the initial hydrolysis step.

Key preventative measures include:

• Strict pH Control: Avoid both acidic and basic aqueous washes. Use only neutral water or brine for washes if possible.

• Low Temperature Processing: Perform all workup steps, including extractions and solvent removal, at low temperatures. Keep the reaction flask in an ice bath during quenching and extraction. Use a rotary evaporator with a bath temperature below 35°C. High temperatures dramatically accelerate the rate of decarboxylation of any β-keto acid that may have formed.[13]

Troubleshooting & Optimization Guide

This section provides solutions to common problems encountered during the workup of (R)-ethyl 4-oxooxetane-2-carboxylate.

Issue 1: Significant Product Loss After an Acidic Wash

• Potential Cause: You have likely used a standard acidic wash (e.g., 1M HCl, 0.5M H₂SO₄) to neutralize a base or remove basic impurities. This strong acid environment is known to catalyze the rapid and irreversible ring-opening of the strained oxetane.[2][12]

• Troubleshooting & Solution:

  • Immediate Action: If possible, immediately neutralize the mixture with a gentle base like solid NaHCO₃ (added portion-wise to control foaming) until the pH is ~7, then quickly extract the product.

  • Future Prevention: Never use strong mineral acids. For quenching or neutralization, use a saturated aqueous solution of ammonium chloride (NH₄Cl).[14] NH₄Cl is the salt of a weak base and a strong acid, creating a solution that is mildly acidic (pH ~4.5-5.5) but buffered, making it far less aggressive than dilute HCl. Always perform the wash at 0°C.

Issue 2: Product Disappears from the Organic Layer After a Basic Wash

• Potential Cause: A standard basic wash (e.g., saturated NaHCO₃, 1M NaOH) was used to remove acidic impurities. This has caused saponification of the ethyl ester, converting it to the sodium (R)-4-oxooxetane-2-carboxylate salt.[8] This salt is ionic and highly soluble in the aqueous layer, not the organic solvent.

• Troubleshooting & Solution:

  • Immediate Action: Do not discard the aqueous layer. Cool it to 0°C and carefully re-acidify it to pH ~6.0-6.5 with a mild acid like saturated NH₄Cl or very dilute (0.1M) HCl, monitoring the pH closely. Then, immediately extract the now-protonated carboxylic acid back into an organic solvent like ethyl acetate. Note: This recovery process is risky and can still lead to ring-opening during acidification.

  • Future Prevention: Avoid basic liquid-liquid extractions. If acidic impurities must be removed, purification by flash column chromatography is the superior method.

Issue 3: Decomposition During Solvent Removal

• Potential Cause: The rotary evaporator bath temperature is too high, or residual water and acid/base are present in the "dried" organic solution. Heat provides the activation energy for the decarboxylation of any hydrolyzed impurities and can also promote ring-opening.[15]

• Troubleshooting & Solution:

  • Drying is Critical: Ensure the organic layer is thoroughly dried with an anhydrous salt like Na₂SO₄ or MgSO₄ before concentration. If the solution is cloudy, it still contains water.

  • Low Temperature Concentration: Always concentrate your product solution using a rotary evaporator with a water bath temperature no higher than 35°C .

  • Azeotropic Removal of Water: If you suspect water is present, add a small amount of toluene to your solution before concentration. Toluene forms a low-boiling azeotrope with water, helping to remove the final traces more efficiently at low temperatures.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving stability issues during the workup process.

A troubleshooting workflow for diagnosing workup issues.

Recommended Protocols

Protocol 1: General Mild Workup Procedure for (R)-ethyl 4-oxooxetane-2-carboxylate

This protocol is designed to minimize exposure to harsh conditions.

• Quenching: Cool the reaction vessel to 0°C in an ice-water bath. Slowly add cold, saturated aqueous NH₄Cl solution to quench the reaction. Stir for 5-10 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane, 3x volume of aqueous layer). Keep the separatory funnel cold if possible.

• Washing: Combine the organic layers. Wash the combined organic phase once with cold, saturated aqueous NaCl solution (brine). This helps to remove residual water and some polar impurities.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Swirl and let it stand for at least 15 minutes. If the solution remains cloudy, add more drying agent.

• Filtration & Concentration: Filter off the drying agent. Concentrate the filtrate using a rotary evaporator with the water bath temperature set to 30-35°C . Once the bulk of the solvent is removed, you can switch to a high vacuum line to remove the final traces without additional heating.

Key Degradation Pathways

The diagram below illustrates the two primary degradation pathways that threaten the integrity of the molecule during workup.

Primary degradation pathways for the target compound.

References

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes in Drug Discovery: A New Generation of Chemical Scaffolds. Angewandte Chemie International Edition, 49(48), 9052-9067. [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. [Link]

• Bull, J. A., Croft, R. A., Davis, O. A., Doran, R., & Morgan, F. B. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150-12233. [Link]

• Jasiński, M., & Drelich, P. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 19, 101-147. [Link]

• Wessjohann, L. A., & Brandt, W. (2003). Oxetanes as versatile building blocks in natural product synthesis. Chemical Reviews, 103(5), 1625-1648. [Link]

• Denmark Group. (2020). An Exploration of Oxetanes: Synthesis and Relevance. [Link]

• Chepyshev, S. V., et al. (2022). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., ... & Carreira, E. M. (2006). Oxetanes as promising modules in drug discovery. Angewandte Chemie International Edition, 45(46), 7736-7739. [Link]

• Tsuji, J. (2005). Development of β-keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. Proceedings of the Japan Academy, Series B, 81(1), 1-15. [Link]

• Wikipedia. (n.d.). Oxetane. [Link]

• Stepan, A. F., et al. (2012). The oxetane motif in contemporary medicinal chemistry. Journal of Medicinal Chemistry, 55(7), 3414-3424. [Link]

• Zotova, N., et al. (2010). Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. Applied Microbiology and Biotechnology, 86(5), 1435-1446. [Link]

• ResearchGate. (n.d.). Overview of assays for hydrolysis of β-keto esters. [Link]

• Grieco, P. A., & Moher, E. D. (1995). Selective Cleavage and Decarboxylation of β-Keto Esters Derived from (Trimethylsilyl)ethanol in the Presence of β-Keto Esters Derived from Other Alcohols. The Journal of Organic Chemistry, 60(15), 4743-4744. [Link]

• Cooper, M. M., & Klymkowsky, M. W. (2021). 9.4: β-Ketoacids Decarboxylate. Chemistry LibreTexts. [Link]

• Merlic, C. A. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. [Link]

• Lawrie, K. W. M., & Campbell, A. D. (2021). Recent advances in the transesterification of β-keto esters. Organic & Biomolecular Chemistry, 19(26), 5773-5784. [Link]

• Stepan, A. F., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 66(18), 12516-12547. [Link]

• Stepan, A. F., et al. (2020). Unexpected Isomerization of Oxetane-Carboxylic Acids. The Journal of Organic Chemistry, 85(15), 10108-10114. [Link]

• Clark, J. (2015). Hydrolysing Esters. Chemguide. [Link]

• Environmental Protection Agency. (n.d.). Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. [Link]

• LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. [Link]

• LibreTexts. (2022). 15.9: Hydrolysis of Esters. [Link]

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• 4. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
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Technical Support Center: Purification of (R)-ethyl 4-oxooxetane-2-carboxylate

This technical support guide is designed for researchers, scientists, and drug development professionals working with (R)-ethyl 4-oxooxetane-2-carboxylate. As a Senior Application Scientist, this guide synthesizes technical expertise with practical, field-proven insights to help you troubleshoot and resolve common purity challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for (R)-ethyl 4-oxooxetane-2-carboxylate?

A1: The main stability concern for (R)-ethyl 4-oxooxetane-2-carboxylate, a β-lactone, is its susceptibility to hydrolysis and isomerization. The strained four-membered oxetane ring can be opened under certain conditions.[1][2][3] Exposure to acidic or basic conditions can lead to hydrolysis of the ester group or the lactone.[4][5][6] Additionally, some oxetane-carboxylic acids have been shown to be unstable, isomerizing into lactones, which suggests that the oxetane ring itself can be reactive, especially if the corresponding carboxylic acid is present as an impurity.[1][2] It is recommended to store the compound under neutral, anhydrous conditions at low temperatures to minimize degradation.

Q2: What analytical techniques are recommended for assessing the purity of (R)-ethyl 4-oxooxetane-2-carboxylate?

A2: A combination of chromatographic and spectroscopic techniques is ideal for a comprehensive purity assessment. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is crucial for determining enantiomeric excess and detecting diastereomeric impurities.[7][8][9][10] Gas Chromatography (GC) can also be employed for assessing volatile impurities.[11][12] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for structural confirmation and identifying any structural isomers or major impurities.

Q3: What is the expected appearance and typical purity of commercially available (R)-ethyl 4-oxooxetane-2-carboxylate?

A3: (R)-ethyl 4-oxooxetane-2-carboxylate is typically a colorless to pale yellow oil. The purity of commercially available batches should be high, generally >95%, with a high enantiomeric excess. However, it's crucial to verify the purity upon receipt and before use, as degradation can occur during storage and transport.

Troubleshooting Guide: Impurity Removal

This section addresses specific issues you might encounter with the purity of your (R)-ethyl 4-oxooxetane-2-carboxylate and provides actionable solutions.

Logical Flow for Troubleshooting Impurities

Below is a general workflow to identify and address common impurities.

Caption: Troubleshooting workflow for impurity removal.

Q4: My batch of (R)-ethyl 4-oxooxetane-2-carboxylate shows a significant amount of the corresponding (S)-enantiomer or other diastereomers. How can I improve the enantiomeric excess?

A4: The presence of other stereoisomers is a common challenge in chiral synthesis. The most effective method for separating diastereomers or enantiomers on a laboratory scale is preparative chiral chromatography.

• Expertise & Experience: Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) with a suitable chiral stationary phase (CSP) are the techniques of choice for enantiomeric and diastereomeric separations.[7][9][10][13] The selection of the CSP and the mobile phase is critical and often requires screening. Polysaccharide-based CSPs (e.g., Chiralpak® or Chiralcel® series) are often effective for separating chiral compounds.[13]

• Authoritative Grounding: The principle behind chiral chromatography is the differential interaction of enantiomers with the chiral stationary phase, leading to different retention times and allowing for their separation.[10]

Experimental Protocol: Preparative Chiral HPLC

• Analytical Method Development: First, develop an analytical method on a chiral HPLC column to achieve baseline separation of the desired (R)-enantiomer from the unwanted stereoisomers. Screen different chiral columns and mobile phases (e.g., hexane/isopropanol or hexane/ethanol mixtures).

• Scale-Up: Once a good separation is achieved at the analytical scale, the method can be scaled up to a preparative scale. This involves using a larger column and a higher flow rate.

• Fraction Collection: Collect the fractions corresponding to the peak of the desired (R)-enantiomer.

• Solvent Removal: Remove the solvent from the collected fractions under reduced pressure to obtain the purified product.

• Purity Confirmation: Analyze the purified product by analytical chiral HPLC to confirm the enantiomeric excess.

Q5: I have identified unreacted starting materials in my product. What is the best way to remove them?

A5: Unreacted starting materials can often be removed by standard column chromatography on silica gel.

• Expertise & Experience: The choice of eluent is key to achieving good separation. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, is often effective. For (R)-ethyl 4-oxooxetane-2-carboxylate, a mixture of n-hexane and ethyl acetate is a common choice for the mobile phase.[14]

Experimental Protocol: Silica Gel Column Chromatography

• Column Packing: Pack a glass column with silica gel (60-120 mesh) in a non-polar solvent (e.g., n-hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent mixture) and load it onto the column.

• Elution: Start the elution with a low polarity solvent mixture (e.g., 95:5 n-hexane/ethyl acetate) and gradually increase the polarity (e.g., to 80:20 or 70:30 n-hexane/ethyl acetate).

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Typical Value
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase	n-Hexane/Ethyl Acetate Gradient
Typical Yield	>85% (depending on initial purity)
Purity Achieved	>98%

Caption: Typical parameters for column chromatography purification.

Q6: My product appears to have degraded, showing signs of hydrolysis (e.g., the presence of the corresponding carboxylic acid). Can this be salvaged?

A6: If hydrolysis has occurred, leading to the formation of 4-oxooxetane-2-carboxylic acid, purification can be challenging due to the increased polarity of the impurity.

• Expertise & Experience: An aqueous workup can sometimes remove the more polar carboxylic acid impurity. Washing the crude product (dissolved in an organic solvent like ethyl acetate) with a mild basic solution (e.g., saturated sodium bicarbonate) can extract the acidic impurity into the aqueous phase.[14] However, be cautious as prolonged exposure to base can promote further hydrolysis of the ester.[4]

Purification Workflow for Hydrolysis Product Removal

Caption: Workflow for removing acidic hydrolysis byproducts.

Q7: I'm considering recrystallization for purification. Is this a suitable method?

A7: Recrystallization is a powerful purification technique, but it is generally only applicable to solid compounds. Since (R)-ethyl 4-oxooxetane-2-carboxylate is an oil at room temperature, direct recrystallization is not feasible. However, if you can form a stable, crystalline derivative, recrystallization could be an option for purifying that intermediate.

• Trustworthiness: The success of recrystallization depends on finding a suitable solvent system where the compound has high solubility at high temperatures and low solubility at low temperatures, while the impurities remain soluble at low temperatures.[15] Common solvent systems for esters include ethanol, or mixtures like n-hexane/acetone or n-hexane/ethyl acetate.[15]

References

• National Center for Biotechnology Information. (2020). Chemical Space Exploration of Oxetanes. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Unexpected Isomerization of Oxetane-Carboxylic Acids. PubChem. Retrieved from [Link]

• Neopharm Labs. (n.d.). Chiral and Achiral Compounds Purification. Retrieved from [Link]

• MDPI. (2020). Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. Molecules. Retrieved from [Link]

• PubMed. (1995). Diastereomeric beta-lactam antibiotics. Analytical methods, isomerization and stereoselective pharmacokinetics. Journal of Chromatography A. Retrieved from [Link]

• RotaChrom. (2025). Innovations in Chiral Purification: Exploring Techniques and Future Potential. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (n.d.). Unexpected isomerization of oxetane-carboxylic acids. Retrieved from [Link]

• Organic Reactions. (n.d.). β-Lactones. Retrieved from [Link]

• ScienceDirect. (n.d.). Chiral Drug Separation. Retrieved from [Link]

• MDPI. (2018). Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution of Their Racemic Mixtures. Molecules. Retrieved from [Link]

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Technical Support Center: Catalyst Deactivation in the Synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate

Welcome to the technical support center for the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing catalytic methods for this crucial chiral building block. Here, we address common challenges related to catalyst deactivation, providing in-depth troubleshooting guides and frequently asked questions to ensure the robustness and efficiency of your synthetic protocols. Our approach is grounded in scientific principles and practical, field-proven insights to help you navigate the complexities of your experiments.

Introduction to Catalyst Stability in Oxetane Synthesis

The enantioselective synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate, often achieved through [2+2] cycloaddition reactions of ketenes with appropriate precursors, relies heavily on the performance of chiral catalysts.[1][2][3][4] Catalysts such as modified Cinchona alkaloids or chiral Lewis acid complexes are instrumental in achieving high yields and enantioselectivity.[5][6] However, the gradual loss of catalytic activity, known as catalyst deactivation, is a common hurdle that can significantly impact reaction efficiency, product quality, and overall cost.[7][8] Understanding the mechanisms behind catalyst deactivation is the first step toward effective troubleshooting and process optimization.[9][10]

Catalyst deactivation can be broadly categorized into three main types:

• Chemical Deactivation: This includes poisoning, where impurities from reactants or solvents bind to the active sites of the catalyst.[7][11][12][13]

• Thermal Deactivation: High reaction temperatures can lead to structural changes in the catalyst, such as sintering or degradation of the chiral ligand.[7][10]

• Mechanical Deactivation: This involves physical damage to the catalyst, such as fouling, where insoluble byproducts block active sites.[7][8][10]

This guide will provide a structured approach to identifying and mitigating these deactivation pathways in your synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate.

Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

Issue 1: Gradual or Rapid Decrease in Reaction Rate and Yield

Symptom: You observe a significant drop in the conversion of starting materials to (R)-ethyl 4-oxooxetane-2-carboxylate over subsequent runs with a recycled catalyst, or even within a single batch over an extended reaction time.

Potential Causes and Solutions:

• Catalyst Poisoning: Impurities in the reactants or solvent can act as poisons, irreversibly binding to the active sites of your catalyst.[13][14][15] Common poisons for both organocatalysts and metal-based catalysts include sulfur compounds, water, and residual reagents from previous synthetic steps.[13]

  • Troubleshooting Steps:

    • Reactant and Solvent Purity Check: Analyze your starting materials and solvent for potential impurities using techniques like GC-MS or NMR spectroscopy. Pay close attention to residual water, as it can hydrolyze reactants and interact with the catalyst.[9]

    • Feedstock Purification: Implement a purification step for your reactants and ensure you are using anhydrous solvents.[10]

    • Inert Atmosphere: Conduct the reaction under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the catalyst or reactants.

• Thermal Degradation: If your reaction requires elevated temperatures, the catalyst may be susceptible to thermal degradation.[10] For instance, the complex structure of Cinchona alkaloid catalysts can be sensitive to prolonged heat.[16][17]

  • Troubleshooting Steps:

    • Optimize Reaction Temperature: Carefully evaluate the effect of temperature on your reaction. It's possible that a lower temperature, even if it slightly extends the reaction time, will preserve the catalyst's lifespan.

    • Catalyst Stability Analysis: Perform thermal analysis (e.g., TGA or DSC) on your catalyst to determine its thermal stability threshold.[18]

• Fouling by Byproducts: The reaction might generate oligomeric or polymeric byproducts that are insoluble in the reaction medium. These can deposit on the catalyst surface, blocking the active sites.[8][10]

  • Troubleshooting Steps:

    • Reaction Monitoring: Use techniques like TLC or in-situ IR to monitor the formation of byproducts throughout the reaction.

    • Solvent System Optimization: A different solvent or a co-solvent system might improve the solubility of byproducts, preventing them from fouling the catalyst.

Troubleshooting Workflow for Decreased Reaction Rate

Caption: Major pathways of catalyst deactivation.

Experimental Protocols

Protocol 1: Standard Procedure for Reactant Purification

• Solvent Distillation: Distill all solvents over an appropriate drying agent (e.g., sodium/benzophenone for THF, calcium hydride for dichloromethane) under an inert atmosphere.

• Reactant Purity Check: Analyze the purity of all starting materials by NMR and GC-MS. If impurities are detected, purify by distillation, recrystallization, or column chromatography.

• Water Content Determination: Measure the water content of the purified reactants and solvents using Karl Fischer titration to ensure they are anhydrous.

Protocol 2: Catalyst Recovery and Regeneration Trial

• Catalyst Separation: After the reaction, separate the catalyst from the reaction mixture. For heterogeneous catalysts, this can be done by filtration. For homogeneous catalysts, precipitation followed by filtration or extraction may be necessary.

• Solvent Washing: Wash the recovered catalyst with a solvent in which byproducts are soluble but the catalyst is not. This can help to remove foulants.

• Drying: Dry the washed catalyst under high vacuum to remove any residual solvent.

• Activity Test: Use the recovered catalyst in a small-scale test reaction to evaluate its activity and enantioselectivity compared to a fresh batch of catalyst.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Analysis of (R)-ethyl 4-oxooxetane-2-carboxylate

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric purity is not merely a regulatory hurdle, but a fundamental cornerstone of product safety and efficacy. (R)-ethyl 4-oxooxetane-2-carboxylate is a valuable chiral building block, and its enantiomeric purity is critical. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for its analysis, grounded in experimental data and mechanistic principles to empower researchers in developing robust and reliable analytical protocols.

The Analytical Challenge: Structure and Tautomerism

Ethyl 4-oxooxetane-2-carboxylate, a β-keto ester integrated into a strained four-membered oxetane ring, presents a unique analytical challenge. Beyond its chirality, the presence of the β-keto ester moiety introduces the potential for keto-enol tautomerism, which can lead to peak broadening or splitting in HPLC analysis if not properly managed. A successful chiral method must not only resolve the enantiomers but also provide sharp, symmetrical peaks for accurate quantification.

Primary Analytical Approach: Polysaccharide-Based Chiral Stationary Phases

Polysaccharide-derived chiral stationary phases (CSPs) have demonstrated broad applicability and excellent enantioselectivity for a wide range of chiral compounds, including β-keto esters.[1] Columns such as those based on amylose and cellulose derivatives are the cornerstone of modern chiral separations.[2] For ethyl 4-oxooxetane-2-carboxylate, an amylose-based CSP, specifically amylose tris(3,5-dimethylphenylcarbamate), is a highly effective choice.

The Causality Behind Column Selection: Chiral Recognition Mechanism

The enantioselective power of polysaccharide-based CSPs stems from their well-defined helical structures, which create chiral grooves.[3] Enantiomeric recognition is a multifactorial process involving a combination of interactions:

• Hydrogen Bonding: The carbamate groups on the polysaccharide backbone provide sites for hydrogen bonding with the analyte.

• π-π Interactions: The phenyl groups of the carbamate derivatives can engage in π-π stacking with aromatic rings or other unsaturated systems in the analyte.

• Steric Interactions: The precise fit of one enantiomer into the chiral groove of the CSP, dictated by its three-dimensional structure, is a critical factor in achieving separation.[4]

The combination of these interactions leads to the formation of transient diastereomeric complexes between the enantiomers and the CSP, with one enantiomer forming a more stable complex and thus being retained longer on the column.

Diagram of the Chiral Separation Workflow

Caption: Workflow for the chiral HPLC analysis of (R)-ethyl 4-oxooxetane-2-carboxylate.

Recommended Experimental Protocol

This protocol provides a robust starting point for the chiral analysis of ethyl 4-oxooxetane-2-carboxylate. Optimization may be required based on the specific instrumentation and sample matrix.

Instrumentation:

• HPLC system with a quaternary or binary pump

• UV-Vis detector

• Autosampler

• Column oven

Chromatographic Conditions:

Parameter	Recommended Condition
Chiral Column	Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate))
Dimensions	250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol (IPA) = 90 / 10 (v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase

System Suitability:

Before sample analysis, inject a solution of the racemic ethyl 4-oxooxetane-2-carboxylate to ensure the system is performing adequately. The resolution between the two enantiomeric peaks should be greater than 1.5.

Comparison of Alternative Chiral Stationary Phases

While the Chiralpak® AD-H is an excellent primary choice, other polysaccharide-based CSPs can also be effective and may offer advantages in specific situations.

Chiral Stationary Phase (CSP)	Description	Potential Advantages	Considerations
Chiralpak® AD-H (Primary)	Amylose tris(3,5-dimethylphenylcarbamate)	Broad applicability for β-keto esters, often provides excellent resolution.[5][6]	Coated phase, limited solvent compatibility.[5]
Chiralcel® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Different selectivity profile compared to amylose-based phases, may resolve compounds that are difficult on Chiralpak AD-H.[6]	Coated phase, similar solvent limitations to Chiralpak AD-H.[7]
Immobilized CSPs (e.g., Chiralpak® IA)	Polysaccharide derivative covalently bonded to silica	Extended solvent compatibility, allowing for a wider range of mobile phases and method development flexibility.[2]	May exhibit slightly different selectivity compared to their coated counterparts.

The Critical Role of the Mobile Phase Modifier

The choice and concentration of the alcohol modifier in the mobile phase are critical parameters for optimizing chiral separations on polysaccharide-based CSPs.

• Modifier Type: Alcohols such as 2-propanol (IPA) and ethanol are commonly used. Their size and shape can influence the conformation of the polysaccharide polymer, altering the chiral recognition sites and, consequently, the enantioselectivity.[8]

• Modifier Concentration: Increasing the concentration of the alcohol modifier generally decreases retention times. However, it can also impact resolution, sometimes improving it and other times diminishing it. A systematic evaluation of the modifier concentration (e.g., from 5% to 20%) is a crucial step in method development.

Logical Flow for Method Development

Caption: A logical workflow for chiral HPLC method development.

Conclusion

The successful chiral HPLC analysis of (R)-ethyl 4-oxooxetane-2-carboxylate is readily achievable with a systematic approach. Polysaccharide-based chiral stationary phases, particularly amylose and cellulose derivatives, provide the necessary enantioselectivity. A thorough understanding of the chiral recognition mechanisms and the influential role of the mobile phase modifier empowers the analyst to develop and optimize a robust method that ensures the accurate determination of enantiomeric purity. The protocols and comparative data presented in this guide serve as a strong foundation for researchers, scientists, and drug development professionals to confidently tackle this critical analytical task.

References

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• Wang, Y., & Wenslow, R. M. (2002). Effects of alcohol mobile-phase modifiers on the structure and chiral selectivity of amylose tris(3,5-dimethylphenylcarbamate) chiral stationary phase.

• Shibata, T., Shinkura, S., Ohnishi, A., & Ueda, K. (2017). Achiral Molecular Recognition of Aromatic Position Isomers by Polysaccharide-Based CSPs in Relation to Chiral Recognition. Molecules, 22(1), 38. Available at: [Link]

• Ilisz, I., Aranyi, A., & Pataj, Z. (2021). Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode. Molecules, 27(1), 111. Available at: [Link]

• Belboukhari, N., Cheriti, A., & Boulenouar, N. (2012). Enantioseparation of hydroxyflavanones on amylose and cellulose CSPs by HPLC methods.

• Chiralpedia. Polysaccharide-based CSPs. Available at: [Link]

• Peluso, P., et al. (2022). Molecular Dynamics Simulations of Amylose- and Cellulose-Based Selectors and Related Enantioseparations in Liquid Phase Chromatography. International Journal of Molecular Sciences, 23(15), 8431. Available at: [Link]

• Aturki, Z., et al. (2018). The effect of different alcohol modifiers: 2-propanol (2-PrOH), ethanol (EtOH), and n-butanol (n-BuOH) on enantioselectivity under two sub-2-micron chiral stationary phases. Journal of Pharmaceutical and Biomedical Analysis, 159, 34-41.

• Okamoto, Y., et al. (1990). Tris(cyclohexylcarbamate)s of Cellulose and Amylose as Potential Chiral Stationary Phases for High-Performance Liquid Chromatography and Thin-Layer Chromatography. Journal of the American Chemical Society, 112(17), 6332-6334. Available at: [Link]

• West, C., et al. (2014). Insights into chiral recognition mechanisms in supercritical fluid chromatography V. Effect of the nature and proportion of alcohol mobile phase modifier with amylose and cellulose tris-(3,5-dimethylphenylcarbamate) stationary phases.
• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® AD-H.
• Wiley-VCH. (2007). Supporting Information for Asymmetric Michael Addition of Malonates to α,β-Unsaturated Esters Catalyzed by a Chiral Yttrium Complex.
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A Comparative Guide to the Determination of Enantiomeric Excess for (R)-ethyl 4-oxooxetane-2-carboxylate

Introduction: The Critical Role of Enantiopurity in Chiral Building Blocks

(R)-ethyl 4-oxooxetane-2-carboxylate is a valuable chiral building block in medicinal chemistry and drug development. The oxetane ring, a four-membered ether, is increasingly utilized as a bioisostere for gem-dimethyl or carbonyl groups, often improving key drug properties like metabolic stability, solubility, and lipophilicity.[1] As with all chiral molecules destined for pharmaceutical applications, the stereochemical purity of this intermediate is paramount. The two enantiomers of a chiral drug can exhibit vastly different pharmacological activities and toxicological profiles. Consequently, regulatory bodies mandate strict control over the enantiomeric composition of drug substances.

This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess (ee) of (R)-ethyl 4-oxooxetane-2-carboxylate. We will delve into the causality behind methodological choices, present validated experimental protocols, and offer a comparative analysis to empower researchers, scientists, and drug development professionals in selecting the optimal method for their specific needs, from high-throughput screening to final quality control.

Enantiomeric excess (ee) is a measure of the purity of a chiral substance, reflecting the degree to which one enantiomer is present in greater amounts than the other.[2] It is calculated as the absolute difference between the mole fractions of the two enantiomers, often expressed as a percentage.[3]

ee (%) = |% Major Enantiomer - % Minor Enantiomer|

A completely pure enantiomer has an ee of 100%, while a racemic mixture (a 50:50 mix of both enantiomers) has an ee of 0%.[2][3]

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is the most widely adopted and robust method for enantiomeric separation due to its versatility, high resolution, and broad applicability.[4] The technique relies on a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers, leading to different retention times and, thus, separation.

Causality of Method Selection: For ethyl 4-oxooxetane-2-carboxylate, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose coated on a silica support) are the logical starting point. These phases offer a multitude of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion into chiral cavities, which are highly effective for molecules containing polar functional groups like esters and ketones.[5] The ester's carbonyl group provides a site for UV detection, making quantification straightforward.

Experimental Protocol: Chiral HPLC

1. System and Materials:

• HPLC system with a UV detector.[5]

• Chiral Column: CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: HPLC-grade n-Hexane and Isopropanol (IPA).

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter.[5]

2. Chromatographic Conditions:

• Mobile Phase: Hexane:IPA (90:10, v/v). Rationale: A non-polar/polar solvent system is standard for normal-phase chiral chromatography. The ratio is the primary parameter for optimizing resolution and retention time.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C. Rationale: Temperature control is crucial for reproducible retention times and selectivity.

• Detection Wavelength: 210 nm or 254 nm. Rationale: The ester carbonyl provides UV absorbance. 210 nm often gives a stronger signal for non-aromatic esters.

• Injection Volume: 10 µL.

3. System Suitability:

• Before sample analysis, perform at least five replicate injections of a racemic (50:50) standard of ethyl 4-oxooxetane-2-carboxylate.

• Acceptance Criteria: The resolution between the two enantiomer peaks must be greater than 1.5, and the relative standard deviation (RSD) for the peak areas should not exceed 2.0%.[6] This ensures the system is performing adequately for accurate quantification.

4. Data Analysis & Calculation:

• Identify the peaks corresponding to the (R) and (S) enantiomers by injecting a known standard of the (R)-enantiomer.

• Calculate the percentage of each enantiomer using the peak areas (A) from the chromatogram:

  • %R = [A(R) / (A(R) + A(S))] * 100

  • %S = [A(S) / (A(R) + A(S))] * 100

• Calculate the enantiomeric excess:

  • ee (%) = |%R - %S|

Workflow for Chiral HPLC Analysis

Caption: Workflow for ee% determination by Chiral HPLC.

Chiral Gas Chromatography (GC): A High-Resolution Alternative

Chiral GC is another powerful separation technique, particularly suited for volatile and thermally stable compounds.[7] Separation is achieved using a capillary column coated with a chiral stationary phase, typically a cyclodextrin derivative.

Causality of Method Selection: Ethyl 4-oxooxetane-2-carboxylate is sufficiently volatile for GC analysis. However, the strained four-membered oxetane ring presents a potential risk of thermal degradation in the high-temperature injector or column. Therefore, method development must prioritize lower temperatures where possible. The primary advantage of GC is its potential for extremely high resolution and sensitivity.

Experimental Protocol: Chiral GC

1. System and Materials:

• Gas chromatograph with a Flame Ionization Detector (FID). Rationale: FID offers excellent sensitivity for organic compounds.

• Chiral Column: A cyclodextrin-based capillary column, such as Rt-βDEXsm or similar, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen.

• Sample Preparation: Dilute the sample in a volatile solvent like ethyl acetate or dichloromethane to a concentration of ~1 mg/mL.

2. Chromatographic Conditions:

• Injector Temperature: 200°C. Rationale: A balance between ensuring complete volatilization and minimizing thermal degradation.

• Injection Mode: Split (e.g., 50:1 ratio). Rationale: Prevents column overloading and ensures sharp peaks.

• Oven Temperature Program:

  • Initial Temp: 100°C, hold for 1 min.

  • Ramp: 5°C/min to 160°C.

  • Hold: 5 min.

  • Rationale: A temperature ramp is essential to elute the compound with good peak shape while ensuring separation.

• Detector Temperature: 250°C.

• Carrier Gas Flow: Constant flow, ~1.2 mL/min.

3. System Suitability:

• Inject a racemic standard to confirm baseline separation of the two enantiomers (Resolution > 1.5).

• Verify peak shape and reproducibility over several injections.

4. Data Analysis & Calculation:

• The calculation is identical to the HPLC method, using the integrated peak areas from the FID signal.

Workflow for Chiral GC Analysis

Caption: Workflow for ee% determination by Chiral GC.

NMR Spectroscopy: A Non-Separative Approach

Nuclear Magnetic Resonance (NMR) spectroscopy offers a fundamentally different approach that does not require chromatographic separation.[8][9] Instead, it relies on converting the enantiomers into diastereomers (either transiently or covalently), which are chemically non-equivalent and thus produce distinct signals in the NMR spectrum.

Causality of Method Selection: This method is valuable for its directness and relatively fast analysis time once the protocol is established. The two main approaches are:

• Chiral Solvating Agents (CSAs): A chiral agent is added to the NMR sample, forming weak, transient diastereomeric complexes with the enantiomers. This interaction causes certain protons in the enantiomers to experience slightly different magnetic environments, leading to a splitting of their corresponding NMR signals.[10]

• Chiral Derivatizing Agents (CDAs): The sample is reacted with a chiral agent to form stable, covalent diastereomers. These can then be analyzed by standard NMR.[11] This method is robust but requires a chemical reaction and purification step.

For ethyl 4-oxooxetane-2-carboxylate, using a CSA is a more direct and non-destructive approach.

Experimental Protocol: NMR with a Chiral Solvating Agent

1. System and Materials:

• High-field NMR spectrometer (≥400 MHz). Rationale: Higher field strength improves the resolution of the split signals.

• NMR Tubes.

• Deuterated Solvent: Chloroform-d (CDCl₃) or Benzene-d₆.

• Chiral Solvating Agent (CSA): (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (TFAE) is an excellent choice for its ability to induce significant spectral non-equivalence for lactones and esters.[10]

2. Sample Preparation:

• Accurately weigh ~5-10 mg of the ethyl 4-oxooxetane-2-carboxylate sample into an NMR tube.

• Add ~0.6 mL of CDCl₃.

• Acquire a standard ¹H NMR spectrum of the sample alone.

• Add the CSA (e.g., TFAE) to the tube in increasing molar equivalents (e.g., 0.5, 1.0, 1.5 eq.). Acquire a spectrum after each addition. Rationale: The optimal amount of CSA must be determined empirically to achieve the best signal separation without excessive line broadening.

3. Data Acquisition and Analysis:

• Identify a well-resolved proton signal in the analyte that shows clear splitting in the presence of the CSA. The proton at the C2 position is an ideal candidate.

• Carefully integrate the two separated signals corresponding to the two diastereomeric complexes.

• Calculate the enantiomeric ratio directly from the integration values (I):

  • ee (%) = [|I(major) - I(minor)| / (I(major) + I(minor))] * 100

Workflow for NMR Analysis with CSA

Caption: Workflow for ee% determination by NMR using a CSA.

Comparative Analysis of Techniques

The choice of method depends on the specific requirements of the analysis, such as the number of samples, required accuracy, and available equipment.

Feature	Chiral HPLC	Chiral GC	NMR with CSA
Principle	Physical Separation	Physical Separation	Spectral Differentiation
Resolution	Very Good to Excellent	Excellent	Moderate to Good
Sensitivity	High (µg/mL)	Very High (ng/mL)	Low (mg/mL)
Sample Throughput	Moderate	Moderate to High	High
Method Development	Can be time-consuming (column & mobile phase screening)	Moderate (temperature program optimization)	Relatively fast (CSA screening)
Sample Consumption	Low	Very Low	High
Destructive?	No (can be collected)	Yes	No
Robustness	High	Moderate (risk of thermal degradation)	High
Cost (Instrument)	High	Moderate	Very High
Best For...	Universal QC, preparative separation	High-sensitivity trace analysis, volatile compounds	Rapid screening, reaction monitoring, structural confirmation

Conclusion and Recommendations

For the routine and robust determination of the enantiomeric excess of (R)-ethyl 4-oxooxetane-2-carboxylate , Chiral HPLC stands out as the most reliable and versatile method. Its broad applicability and the well-established performance of polysaccharide-based chiral stationary phases make it the gold standard for quality control in both research and industrial settings.[4][5]

Chiral GC serves as an excellent high-sensitivity alternative, provided that the thermal stability of the oxetane ring is carefully managed during method development. It is particularly advantageous when only minute quantities of the sample are available.

NMR spectroscopy using a chiral solvating agent is a powerful tool for rapid analysis and is invaluable for monitoring the progress of asymmetric reactions without the need for workup and separation. Its lower sensitivity is a drawback, but the speed and directness of the measurement provide a significant advantage for process development and screening applications.[9]

Ultimately, the selection of the most appropriate technique is a strategic decision. For a drug development professional, a validated HPLC method is essential for final product release, while an NMR or GC method might be employed upstream for rapid in-process checks. This multi-faceted approach ensures rigorous control over stereochemical purity at every stage of the development pipeline.

References

• Stereochemistry - Stereoelectronics. (2021).

• Wiskur, S. L., et al. (2001). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research, 34(12), 958-965. [Link]

• Enantiomeric excess - Wikipedia. (n.d.). Retrieved from [Link]

• Ashenhurst, J. (2017). All About Optical Purity and Enantiomeric Excess. Master Organic Chemistry. [Link]

• Diener, M. E., et al. (2014). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Journal of the American Chemical Society, 136(9), 3450–3455. [Link]

• Yoon, J., et al. (2012). Determination of enantiomeric excess of carboxylates by fluorescent macrocyclic sensors. Chemical Communications, 48(22), 2758-2760. [Link]

• Supporting Information - Wiley-VCH. (n.d.).

• Uccello-Barretta, G., et al. (2000). NMR methods for determination of enantiomeric excess. Enantiomer, 5(5), 457-471. [Link]

• Pirkle, W. H., & Hoover, D. J. (1982). Nuclear magnetic resonance determination of enantiomeric composition and absolute configuration of γ-lactones using chiral 2,2,2-trifluoro-1-(9-anthryl)ethanol. The Journal of Organic Chemistry, 47(19), 3693–3695. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. [Link]

• NMR determination of enantiomeric excess. (2000). ResearchGate. [Link]

• Moor, S. R., et al. (2017). Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic & Biomolecular Chemistry, 15(45), 9623-9628. [Link]

• Moor, S. R., et al. (2023). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers. [Link]

• Wipf, P., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12461-12503. [Link]

• How To Calculate Enantiomeric Excess: Learn Quickly. (2025). PharmaGuru. [Link]

• Boykin, D. W. (1987). 17O NMR SPECTROSCOPY OF LACTONES. Magnetic Resonance in Chemistry, 25(2), 170-171. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

• Plot of enantiomeric excess, ee(p) as a function of the percent... (n.d.). ResearchGate. [Link]

• Kim, S., et al. (2018). Chiral α-Stereogenic Oxetanols and Azetidinols via Alcohol-Mediated Reductive Coupling of Allylic Acetates: Enantiotopic π-Facial Selection in Symmetric Ketone Addition. Journal of the American Chemical Society, 140(35), 11135–11142. [Link]

• Burcl, F., & Jones, K. (2022). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 18, 101-137. [Link]

• Analysis of Chiral Oxirane Molecules in Preparation for Next Generation Telescopes: A Review, New Analysis, & a Chiral Molecule Database. (2023). arXiv. [Link]

• Mykhailiuk, P. K. (2017). Unexpected Isomerization of Oxetane-Carboxylic Acids. The Journal of Organic Chemistry, 82(19), 10562–10567. [Link]

• Trifluoroacetylation of ethyl 2,4-dioxopentanoate. The first synthesis of 4-oxo-6-(trifluoromethyl)-4H-pyran-2-carboxylic acid and its derivatives. (2025). ResearchGate. [Link]

• Synthesis of Ethyl cis- and trans-4-Chloro-5-oxo-1,2-diphenylpyrrolidine-2-carboxylate. (2025). ResearchGate. [Link]

• Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. (n.d.). MDPI. [Link]

• A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine. (n.d.). Research Journal of Pharmacy and Technology. [Link]

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A Comparative Guide to the Synthetic Routes of (R)-ethyl 4-oxooxetane-2-carboxylate

(R)-ethyl 4-oxooxetane-2-carboxylate is a chiral building block of significant interest in medicinal chemistry and drug development. Its strained four-membered ring system and multiple functional groups make it a valuable synthon for the synthesis of complex bioactive molecules. This guide provides an in-depth comparison of the primary synthetic strategies to access this enantiopure compound, offering insights into the underlying chemical principles, detailed experimental protocols, and a critical evaluation of their respective advantages and disadvantages.

Introduction

The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development. The specific stereochemistry of a molecule can dictate its pharmacological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even detrimental. (R)-ethyl 4-oxooxetane-2-carboxylate, with its defined stereocenter, presents a synthetic challenge that has been addressed through various innovative approaches. This guide will focus on two prominent strategies: a biocatalytic reduction followed by intramolecular cyclization, and a photochemical [2+2] cycloaddition.

Route 1: Biocatalytic Asymmetric Reduction and Intramolecular Cyclization

This two-step approach is currently the most established and reliable method for the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate. The key to this strategy lies in the initial enzymatic reduction of a prochiral ketone, which sets the absolute stereochemistry of the molecule with high fidelity.

Workflow for Route 1

Caption: Workflow for the biocatalytic reduction and intramolecular cyclization route.

Step 1: Enantioselective Biocatalytic Reduction

The first step involves the asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to ethyl (R)-4-chloro-3-hydroxybutanoate. This transformation is typically achieved with exceptional enantioselectivity using whole-cell biocatalysts or isolated ketoreductase (KRED) enzymes.

Causality Behind Experimental Choices:

• Biocatalyst Selection: The choice of biocatalyst is critical for achieving high enantiomeric excess (ee). A variety of microorganisms, such as Candida magnoliae and recombinant E. coli expressing specific reductases, have been shown to be effective.[1] These enzymes often utilize a nicotinamide cofactor (NADH or NADPH) as a hydride source.

• Cofactor Regeneration: To make the process economically viable, an in-situ cofactor regeneration system is employed. A common method is to use a sacrificial alcohol, such as isopropanol, which is oxidized by the same enzyme or a coupled dehydrogenase, thereby regenerating the NAD(P)H cofactor.

• Reaction Conditions: The reaction is typically performed in an aqueous buffer system at or near physiological pH and mild temperatures to ensure the stability and activity of the enzyme.

Experimental Protocol: Biocatalytic Reduction

• Preparation of the Reaction Mixture: In a temperature-controlled bioreactor, a buffered aqueous solution (e.g., potassium phosphate buffer, pH 7.0) is prepared.

• Addition of Reagents: Ethyl 4-chloro-3-oxobutanoate is added as the substrate. A cofactor regeneration system, such as isopropanol, and a catalytic amount of NADP+ are also introduced.

• Initiation of Reaction: The reaction is initiated by the addition of the biocatalyst (e.g., whole cells of recombinant E. coli expressing a suitable ketoreductase).

• Reaction Monitoring: The progress of the reduction is monitored by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of the starting material and the enantiomeric excess of the product.

• Work-up and Isolation: Upon completion, the reaction mixture is typically extracted with an organic solvent (e.g., ethyl acetate). The organic layer is then dried and concentrated under reduced pressure to yield the crude ethyl (R)-4-chloro-3-hydroxybutanoate. Further purification can be achieved by column chromatography if necessary.

Step 2: Base-Mediated Intramolecular Cyclization

The second step is an intramolecular Williamson ether synthesis, where the hydroxyl group displaces the adjacent chloride to form the oxetane ring.

Causality Behind Experimental Choices:

• Choice of Base: A non-nucleophilic base is required to deprotonate the hydroxyl group without competing in side reactions. Strong bases like sodium hydride (NaH) are effective, but milder bases such as potassium carbonate (K2CO3) can also be used, often requiring heating.

• Solvent: An aprotic polar solvent, such as tetrahydrofuran (THF) or dimethylformamide (DMF), is typically used to dissolve the reactants and facilitate the SN2 reaction.

Experimental Protocol: Intramolecular Cyclization

• Preparation of the Reaction: A solution of ethyl (R)-4-chloro-3-hydroxybutanoate in a dry aprotic solvent (e.g., THF) is prepared under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base: A suitable base (e.g., sodium hydride) is added portion-wise to the solution at a controlled temperature (e.g., 0 °C).

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or GC.

• Quenching and Work-up: The reaction is carefully quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is then extracted with an organic solvent.

• Purification: The combined organic layers are washed, dried, and concentrated. The resulting crude product is purified by vacuum distillation or column chromatography to afford pure (R)-ethyl 4-oxooxetane-2-carboxylate.

Route 2: Asymmetric Paternò-Büchi [2+2] Photocycloaddition

A potential alternative for the synthesis of chiral oxetanes is the Paternò-Büchi reaction, a photochemical [2+2] cycloaddition between a carbonyl compound and an alkene.[2] The development of enantioselective variants of this reaction offers a direct approach to the chiral oxetane core.[3][4]

Proposed Synthetic Pathway for Route 2

Caption: Proposed workflow for the asymmetric Paternò-Büchi reaction route.

Conceptual Framework:

This proposed route involves the asymmetric [2+2] photocycloaddition of ethyl glyoxylate and ethoxyethene, catalyzed by a chiral Lewis acid. The resulting 4-ethoxyoxetane would then be oxidized to the desired 4-oxooxetane.

Causality Behind Experimental Choices:

• Reactant Selection: Ethyl glyoxylate serves as the carbonyl component, and ethoxyethene acts as the electron-rich alkene. The enol ether nature of ethoxyethene is expected to favor the desired regioselectivity in the cycloaddition.

• Chiral Catalyst: A chiral Lewis acid could coordinate to the carbonyl group of ethyl glyoxylate, creating a chiral environment and inducing facial selectivity in the approach of the alkene upon photoexcitation.

• Photochemical Conditions: The reaction would be carried out under irradiation with light of a suitable wavelength to excite the carbonyl compound.

• Oxidation: The final step would require a selective oxidation of the 4-ethoxy group to a ketone.

Hypothetical Experimental Protocol: Asymmetric Paternò-Büchi Reaction

• Preparation: A solution of ethyl glyoxylate and the chiral Lewis acid catalyst in a suitable solvent (e.g., dichloromethane) is prepared in a photoreactor.

• Reaction: Ethoxyethene is added, and the mixture is cooled to a low temperature (e.g., -78 °C) and irradiated with a light source (e.g., a high-pressure mercury lamp with a Pyrex filter).

• Monitoring and Work-up: The reaction is monitored for the formation of the oxetane product. Upon completion, the reaction is quenched and worked up to isolate the crude product.

• Oxidation: The isolated (R)-ethyl 4-ethoxyoxetane-2-carboxylate would then be subjected to an oxidation protocol to yield the final product.

Comparison of Synthetic Routes

Feature	Route 1: Biocatalysis & Cyclization	Route 2: Paternò-Büchi Reaction
Stereocontrol	Excellent (often >99% ee)	Potentially good to excellent, but highly dependent on catalyst development.
Yield	Generally good to high over two steps.	Can be variable; photochemical reactions can have side products.
Scalability	Well-established for large-scale production.	May be challenging to scale up due to the nature of photochemical reactions.
Starting Materials	Readily available and relatively inexpensive.	Readily available.
Reagents & Conditions	Mild enzymatic conditions; requires a base for cyclization.	Cryogenic temperatures and specialized photochemical equipment may be needed.
Maturity of Method	Well-developed and documented in the literature.	More speculative for this specific target; requires significant methods development.

Conclusion

For the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate, the two-step route involving biocatalytic reduction followed by intramolecular cyclization stands out as the more mature, reliable, and scalable method. The exceptional enantioselectivity of the enzymatic step ensures the production of a high-purity chiral intermediate, which can be efficiently converted to the final product.

The asymmetric Paternò-Büchi reaction represents a more direct and atom-economical approach. However, its application to this specific target remains largely conceptual and would require substantial research and development to become a viable alternative. As the field of asymmetric photochemistry continues to advance, this route may offer future opportunities for a more streamlined synthesis.

For researchers and professionals in drug development, Route 1 currently provides the most practical and efficient pathway to access the valuable chiral building block, (R)-ethyl 4-oxooxetane-2-carboxylate.

References

• Meggers, E. Asymmetric Catalysis Activated by Visible Light. Chemical Society Reviews2015, 44 (11), 3475–3486.
• Alonso, R.; Bach, T. Enantioselective Photochemical Reactions.
• Paternò, E.; Chieffi, G. Sintesi in chimica organica per mezzo della luce. Nota II. Composti degli idrocarburi non saturi con le aldeidi e con i chetoni. Gazzetta Chimica Italiana1909, 39, 341–361.
• Wada, M., et al. Synthesis of Ethyl (S)-4-chloro-3-hydroxybutanoate by Asymmetric Reduction of Ethyl 4-chloroacetoacetate with a New Isolate of Candida magnoliae. Bioscience, Biotechnology, and Biochemistry2003, 67 (7), 1451-1456.

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A Senior Application Scientist's Guide to the Analytical Characterization of (R)-ethyl 4-oxooxetane-2-carboxylate

Introduction: The Critical Role of Chirality in Modern Drug Development

(R)-ethyl 4-oxooxetane-2-carboxylate is a chiral building block of significant interest in medicinal chemistry and drug development. Its strained four-membered oxetane ring, combined with a ketone and a chiral ester functional group, makes it a valuable synthon for introducing unique structural motifs into pharmacologically active molecules. As with any chiral compound destined for pharmaceutical use, the stereochemical integrity is not merely a quality parameter; it is a critical determinant of biological activity, efficacy, and safety. The enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1] Therefore, a robust, multi-faceted analytical strategy is imperative to unambiguously confirm the structure and quantify the enantiomeric purity of (R)-ethyl 4-oxooxetane-2-carboxylate.

This guide provides an in-depth comparison of the essential analytical methods for the comprehensive characterization of this molecule. We will move beyond simple procedural lists to explore the underlying principles, the rationale behind experimental choices, and the synergistic interplay between spectroscopic and chromatographic techniques. The protocols and data presented herein are designed to serve as a self-validating framework for researchers, quality control analysts, and drug development professionals.

Part 1: Unambiguous Structural Elucidation and Purity

Before assessing enantiomeric purity, it is fundamental to confirm that the correct molecular structure has been synthesized and that it is free from significant achiral impurities. This is achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the cornerstone of chemical structure elucidation, providing detailed information about the atomic connectivity and chemical environment of hydrogen (¹H) and carbon (¹³C) nuclei.

Expertise & Causality: For a molecule like ethyl 4-oxooxetane-2-carboxylate, the strained oxetane ring imposes specific and predictable constraints on the chemical shifts and coupling constants of the ring protons. A standard 1D ¹H and ¹³C NMR is the first step, but 2D correlation experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are essential for irrefutable assignment. The HSQC experiment is particularly vital as it directly links each proton to the carbon it is attached to, resolving any ambiguities in the 1D spectra.

Predicted ¹H and ¹³C NMR Data for Ethyl 4-oxooxetane-2-carboxylate:

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
Oxetane CH -COOEt	~4.8 - 5.2 (dd)	~75 - 80	The proton at the chiral center (C2) is deshielded by the adjacent ester oxygen and the ring oxygen.
Oxetane CH ₂-C=O	~3.0 - 3.5 (m)	~45 - 50	The two protons at C3 are diastereotopic and will appear as a complex multiplet.
C =O (Ketone)	-	~205 - 210	Characteristic chemical shift for a ketone carbonyl carbon.
C =O (Ester)	-	~168 - 172	Characteristic chemical shift for an ester carbonyl carbon.
O-CH ₂-CH₃	~4.2 - 4.4 (q)	~60 - 65	Methylene protons of the ethyl group, split into a quartet by the adjacent methyl group.
O-CH₂-CH ₃	~1.2 - 1.4 (t)	~13 - 16	Methyl protons of the ethyl group, split into a triplet by the adjacent methylene group.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). Ensure the sample is fully dissolved.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• 1D ¹H Acquisition: Acquire a standard proton spectrum with sufficient scans to achieve a good signal-to-noise ratio (typically 16-32 scans).

• 1D ¹³C Acquisition: Acquire a proton-decoupled carbon spectrum. This may require a longer acquisition time.

• 2D COSY Acquisition: Run a standard COSY experiment to establish ¹H-¹H coupling correlations, which is crucial for assigning the protons on the oxetane ring and ethyl group.

• 2D HSQC Acquisition: Run a standard HSQC experiment to correlate directly bonded ¹H and ¹³C nuclei, confirming the assignments made from the 1D spectra.

• Data Processing: Process all spectra using appropriate software (e.g., MestReNova, TopSpin). Perform phasing, baseline correction, and integration.

Caption: NMR workflow for structural elucidation.

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy

Mass Spectrometry (MS): This technique provides the molecular weight of the compound, serving as a primary check of its identity. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy. For ethyl 4-oxooxetane-2-carboxylate (C₇H₁₀O₄), the expected exact mass is 158.0579 g/mol .

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a rapid and simple method to confirm the presence of key functional groups. The spectrum should prominently feature:

• A strong absorption band around 1780-1820 cm⁻¹: Characteristic of the C=O stretch of the strained cyclic ketone.

• A strong absorption band around 1735-1750 cm⁻¹: Characteristic of the C=O stretch of the ester group.

Part 2: The Gold Standard for Enantiomeric Purity

Once the structure is confirmed, the critical task is to determine the enantiomeric purity or enantiomeric excess (% ee).

Chiral Chromatography (HPLC & SFC)

High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using a chiral stationary phase (CSP) are the definitive methods for separating and quantifying enantiomers.[2][3]

Expertise & Causality: The principle relies on the differential interaction of the two enantiomers with the chiral environment of the CSP.[3] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose, such as Chiralpak® and Chiralcel® columns) are exceptionally versatile and are the first choice for screening chiral separations of small molecules like this one.[1][4] The separation occurs because the transient diastereomeric complexes formed between each enantiomer and the chiral selector on the stationary phase have different energies, leading to different retention times. SFC is often preferred over HPLC for its higher efficiency and faster analysis times, using supercritical CO₂ as the primary mobile phase component.

Caption: Workflow for chiral HPLC/SFC method development.

Experimental Protocol: Chiral HPLC Analysis

• System Preparation: Use an HPLC or SFC system equipped with a UV detector.

• Standard Preparation:

  • Racemic Standard: Prepare a solution of the racemic ethyl 4-oxooxetane-2-carboxylate at ~1.0 mg/mL in a suitable solvent (e.g., mobile phase).

  • Sample Solution: Prepare the (R)-enantiomer sample at the same concentration.

• Initial Screening Conditions:

  • Column: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate))

  • Mobile Phase: 90:10 Hexane:Isopropanol (v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Injection Volume: 5 µL

• Analysis:

  • Inject the racemic standard to determine the retention times of both the (R) and (S) enantiomers and to calculate the resolution (Rs). An Rs value > 1.5 is desired for baseline separation.

  • Inject the (R)-enantiomer sample to confirm its identity and to quantify the area of the minor (S)-enantiomer peak.

• Calculation of Enantiomeric Excess (% ee):

  • % ee = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100

Polarimetry: A Classical, Complementary Technique

Polarimetry measures the rotation of plane-polarized light as it passes through a solution of a chiral compound. The direction (+ or dextrorotatory, - or levorotatory) and magnitude of this rotation are characteristic of the enantiomer.

Trustworthiness: While historically significant, polarimetry has major limitations for accurate purity determination.[2][5] The measured optical rotation is highly sensitive to concentration, solvent, temperature, and the presence of even achiral impurities.[5] It cannot distinguish a sample that is 90% ee from one that is 92% ee with high confidence. Its primary modern use in a development setting is to confirm the stereochemical outcome of a synthesis (i.e., did we make the (+) or (-) enantiomer?) by comparing the sign of rotation to a literature value, rather than for precise quantification.[2][6] Chiral chromatography remains the authoritative method for quantification.[3]

Part 3: Comparative Guide to Analytical Methods

The choice of analytical technique depends on the information required. The following table provides an objective comparison.

Parameter	Chiral HPLC / SFC	Polarimetry	NMR Spectroscopy	Mass Spectrometry
Primary Use	Enantiomeric purity (ee%) quantification	Confirmation of optical rotation sign (+/-)	Structural elucidation	Molecular weight confirmation
Accuracy	High (Gold Standard)	Low to Moderate	N/A for ee% (unless using chiral shift reagents)	High (for mass)
Precision	High (RSD < 2%)	Low	High	High
Sensitivity	High (µg/mL to ng/mL)	Low (requires mg/mL concentration)	Moderate (requires mg)	Very High (pg/mL to fg/mL)
Information	Retention time, resolution, ee%, achiral purity	Specific rotation [α]	Atomic connectivity, 3D structure	Molecular weight, elemental formula
Key Advantage	Direct, accurate separation and quantification of enantiomers.	Simple, rapid confirmation of bulk chirality.	Unambiguous structure determination.	Confirms molecular formula.
Key Limitation	Requires method development.	Imprecise for ee%; sensitive to experimental conditions.	Cannot inherently distinguish enantiomers.	Does not provide stereochemical info.

Conclusion: An Integrated Strategy for Complete Characterization

The robust characterization of (R)-ethyl 4-oxooxetane-2-carboxylate is not achieved by a single technique but by an integrated analytical workflow. The recommended strategy is as follows:

• Primary Identification: Use NMR Spectroscopy (¹H, ¹³C, and 2D) as the definitive tool for structural confirmation.

• Molecular Weight Verification: Confirm the molecular weight and elemental composition using High-Resolution Mass Spectrometry (HRMS) .

• Enantiomeric Purity Quantification: Employ Chiral HPLC or SFC as the gold-standard method for the accurate and precise determination of enantiomeric excess.

• Stereochemical Confirmation: Use Polarimetry as a rapid, complementary check to confirm that the desired enantiomer (based on the sign of optical rotation) has been produced.

By synergistically applying these methods, researchers and developers can ensure the identity, purity, and stereochemical integrity of (R)-ethyl 4-oxooxetane-2-carboxylate, meeting the rigorous standards required for modern pharmaceutical development.

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A Comparative Guide to the Biological Activity of (R)-ethyl 4-oxooxetane-2-carboxylate and Its Analogs for Drug Discovery Professionals

Introduction: The Rising Prominence of the Oxetane Scaffold in Medicinal Chemistry

In the landscape of modern drug discovery, the pursuit of novel molecular scaffolds that confer advantageous physicochemical and pharmacological properties is a paramount objective. Among these, the oxetane ring, a four-membered cyclic ether, has garnered substantial interest as a versatile building block.[1][2][3] Its inherent polarity, metabolic stability, and three-dimensional structure offer a unique toolkit for medicinal chemists to refine the properties of therapeutic candidates, moving beyond the traditional, often planar, chemical space.[4] The incorporation of an oxetane moiety can significantly enhance aqueous solubility, a critical factor for oral bioavailability, and improve metabolic stability, leading to a more favorable pharmacokinetic profile.[2] This guide provides an in-depth comparative analysis of the biological activity of a key oxetane-containing building block, (R)-ethyl 4-oxooxetane-2-carboxylate, and its structurally related analogs. We will delve into the nuanced effects of structural modifications on biological performance, supported by experimental data and detailed methodologies, to empower researchers in their drug design and development endeavors.

Comparative Biological Activity: A Focus on Anticancer and Enzymatic Inhibition Profiles

While direct comparative studies on the biological activity of (R)-ethyl 4-oxooxetane-2-carboxylate and its immediate analogs are not extensively documented in publicly available literature, we can construct a robust comparative framework by examining structurally related compounds and the well-established principles of medicinal chemistry. The 4-oxooxetane-2-carboxylate scaffold presents several key positions for analog synthesis, primarily at the ester functionality and the C3 position of the oxetane ring.

Anticipated Structure-Activity Relationships (SAR)

Based on broader studies of oxetane-containing compounds and other bioactive small molecules, we can hypothesize the following SAR trends:

• Ester Modification (R group): Altering the ethyl group of the ester to other alkyl or aryl functionalities will primarily influence the compound's lipophilicity and steric bulk. Larger, more lipophilic groups may enhance membrane permeability and interaction with hydrophobic pockets of target proteins, but could also decrease aqueous solubility and increase metabolic susceptibility.

• Modification at the C3 Position: Introduction of substituents at the C3 position of the oxetane ring would significantly impact the molecule's three-dimensionality and potential for vector interactions with a biological target. Small alkyl groups could provide beneficial steric hindrance to prevent metabolic attack, while polar groups could introduce new hydrogen bonding opportunities.

• Modification of the Oxetane Carbonyl: Reduction of the C4-oxo group to a hydroxyl would introduce a hydrogen bond donor and a chiral center, potentially leading to stereospecific interactions with a target.

The following diagram illustrates the key diversification points on the 4-oxooxetane-2-carboxylate scaffold.

Caption: Key points for analog synthesis on the 4-oxooxetane-2-carboxylate scaffold.

Comparative Data from Structurally Related Oxetane Analogs

To provide a quantitative perspective, the following table summarizes the biological activity of various oxetane-containing compounds from the literature, highlighting the impact of structural modifications on their anticancer and enzyme-inhibiting properties. While not direct analogs of (R)-ethyl 4-oxooxetane-2-carboxylate, these examples provide valuable insights into how changes to the oxetane core and its substituents can modulate biological activity.

Compound/Analog	Target/Assay	IC50/Activity	Key Structural Features & Inferred SAR	Reference
GDC-0349	mTOR Kinase	IC50 > 100 µM (hERG)	Introduction of an oxetane on a nitrogen atom reduced basicity and hERG inhibition.	[4]
Oxetane-containing Indole Analog (5c)	MCF-7 Breast Cancer Cells	GI50 = 0.47 ± 0.02 µM	Replacement of a ketone with an oxetane ring in an indole scaffold retained potent cytotoxicity.	[5]
Oxetanyl Compound 23	FTO Demethylase	IC50 = 0.35 µM	The oxetane moiety forms a key hydrogen bond with Ser 229 in the enzyme's active site.	[6]
Oxetane-containing Compound 12	AXL Kinase	IC50 = 320 nM	Introduction of an oxetane led to a significant increase in potency compared to the initial hit.	[6]
Oxetane-containing Compound 40	MNK1/2 Kinase	MNK1 IC50 = 0.2 µM	Replacement of a methyl group with an oxetane enhanced inhibitory potency.	[6]

Experimental Protocols: A Guide to Assessing Biological Activity

To ensure the generation of reliable and reproducible data for the comparative analysis of (R)-ethyl 4-oxooxetane-2-carboxylate and its analogs, standardized experimental protocols are essential. The following sections provide detailed, step-by-step methodologies for key in vitro assays.

In Vitro Cytotoxicity Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and, by extension, the cytotoxic potential of novel compounds.[7]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Culture and Seeding:

  • Maintain the desired cancer cell lines (e.g., MCF-7, HT-29) in a humidified incubator at 37°C with 5% CO2.[7]

  • Harvest cells in the logarithmic growth phase and determine cell concentration and viability.

  • Seed cells into 96-well plates at an optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[7]

• Compound Treatment:

  • Prepare a stock solution of the test compounds (e.g., 10 mM in DMSO).

  • Perform serial dilutions to obtain a range of desired concentrations.

  • Add the various concentrations of the test compounds to the appropriate wells, including vehicle and positive controls.[7]

  • Incubate the plates for a predetermined period (e.g., 48 or 72 hours).

• MTT Incubation and Formazan Solubilization:

  • Following treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[7]

  • Incubate for 3-4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[7]

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

The following flowchart illustrates the MTT assay workflow.

Caption: Workflow for determining cytotoxicity using the MTT assay.

In Vitro Metabolic Stability Assay

Assessing the metabolic stability of a compound is crucial for predicting its in vivo half-life and clearance.[8][9] This assay measures the rate of disappearance of the parent compound when incubated with liver microsomes or hepatocytes.[10]

Principle: The test compound is incubated with a metabolically active system (e.g., liver microsomes) and the concentration of the parent compound is measured over time using LC-MS/MS.[8]

Step-by-Step Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Thaw liver microsomes (e.g., human, rat) on ice.

  • Prepare a NADPH regenerating system.

• Incubation:

  • In a 96-well plate, combine the liver microsomes, phosphate buffer, and the test compound.

  • Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.[8]

• Time-Point Sampling and Reaction Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[8]

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the in vitro half-life (t1/2) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint).[8]

This diagram outlines the process for evaluating metabolic stability.

Caption: Workflow for the in vitro metabolic stability assay.

Conclusion: Strategic Application of Oxetane Analogs in Drug Discovery

The 4-oxooxetane-2-carboxylate scaffold represents a valuable starting point for the design of novel therapeutic agents. While direct comparative biological data for (R)-ethyl 4-oxooxetane-2-carboxylate and its immediate analogs is an area ripe for further investigation, the principles gleaned from the broader study of oxetane-containing molecules provide a strong rationale for their exploration. The strategic incorporation and modification of the oxetane motif can lead to significant improvements in key drug-like properties, including metabolic stability and target engagement. By employing the robust experimental protocols detailed in this guide, researchers can systematically evaluate the biological activity of novel analogs, thereby accelerating the discovery and development of the next generation of therapeutics.

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A Comparative Spectroscopic Guide to (R) and (S)-Ethyl 4-oxooxetane-2-carboxylate for Pharmaceutical Development

In the landscape of pharmaceutical development, the stereochemistry of a molecule is not a trivial detail; it is a critical determinant of therapeutic efficacy and safety. Enantiomers, non-superimposable mirror-image isomers, can exhibit remarkably different pharmacological and toxicological profiles. Therefore, the unambiguous identification and characterization of individual enantiomers are paramount. This guide provides a comprehensive spectroscopic comparison of the (R) and (S) enantiomers of ethyl 4-oxooxetane-2-carboxylate, a chiral building block with potential applications in medicinal chemistry. We will delve into the principles and practical applications of Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating agents to distinguish between these stereoisomers.

The Imperative of Chirality in Drug Design

Chirality is a fundamental property of many biologically active molecules. The distinct three-dimensional arrangement of atoms in enantiomers leads to differential interactions with chiral biological targets such as enzymes and receptors. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in some cases, responsible for adverse effects. The ability to selectively synthesize and, crucially, analytically differentiate between enantiomers is a cornerstone of modern drug development. This guide focuses on robust spectroscopic techniques that provide definitive stereochemical information.

Vibrational Circular Dichroism (VCD): A Fingerprint of Absolute Configuration

Vibrational Circular Dichroism (VCD) is a powerful spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[1][2] This differential absorption, which is orders of magnitude smaller than the conventional infrared absorption, provides a unique spectral fingerprint that is directly related to the absolute configuration of the molecule.[1][3]

The Causality Behind VCD for Enantiomeric Distinction

Enantiomers, by definition, have opposite absolute configurations. This opposition in their three-dimensional structure leads to an equal but opposite interaction with circularly polarized light. Consequently, the VCD spectra of the (R) and (S) enantiomers of ethyl 4-oxooxetane-2-carboxylate are expected to be mirror images of each other.[2] Where one enantiomer shows a positive VCD band, the other will show a negative band of equal magnitude at the same frequency. This mirror-image relationship is a definitive indicator of enantiomeric identity.

Experimental Protocol: VCD Spectroscopy

• Sample Preparation: Dissolve a known concentration (typically 0.1 M) of the enantiomerically pure (R) or (S)-ethyl 4-oxooxetane-2-carboxylate in a suitable solvent that has minimal infrared absorption in the region of interest (e.g., deuterated chloroform, CDCl₃).

• Instrumentation: Utilize a Fourier Transform Infrared (FTIR) spectrometer equipped with a VCD module.[1]

• Data Acquisition: Record the VCD spectrum over a relevant spectral range, typically from 2000 to 800 cm⁻¹. The carbonyl stretch of the oxetane ring and the ester group are expected to be prominent and informative bands.

• Data Processing: The raw data is processed to yield the final VCD spectrum, which is a plot of the difference in absorbance (ΔA) versus wavenumber (cm⁻¹).

Caption: Workflow for VCD analysis of enantiomers.

Hypothetical VCD Data for Ethyl 4-oxooxetane-2-carboxylate

Wavenumber (cm⁻¹)	(R)-Enantiomer ΔA (x 10⁻⁵)	(S)-Enantiomer ΔA (x 10⁻⁵)	Vibrational Mode Assignment
1780	+5.2	-5.1	C=O stretch (oxetane)
1745	-3.8	+3.9	C=O stretch (ester)
1250	+2.1	-2.2	C-O stretch

This table illustrates the expected mirror-image relationship in the VCD spectra. The positive band for the (R)-enantiomer at 1780 cm⁻¹ corresponds to a negative band of similar magnitude for the (S)-enantiomer.

Electronic Circular Dichroism (ECD): Probing Chiral Chromophores

Electronic Circular Dichroism (ECD) spectroscopy is analogous to VCD but operates in the ultraviolet-visible (UV-Vis) region of the electromagnetic spectrum. It measures the differential absorption of left and right circularly polarized light associated with electronic transitions within a molecule.[4][5] For ECD to be effective, the molecule must contain a chromophore, a part of the molecule that absorbs UV-Vis light, in a chiral environment. The carbonyl groups in ethyl 4-oxooxetane-2-carboxylate serve as such chromophores.

The Principle of ECD in Enantiomeric Differentiation

Similar to VCD, the ECD spectra of enantiomers are mirror images of each other. The sign and intensity of the Cotton effects (the characteristic peaks in an ECD spectrum) are directly related to the absolute configuration of the molecule.[4][6] A positive Cotton effect for one enantiomer will be observed as a negative Cotton effect for the other.

Experimental Protocol: ECD Spectroscopy

• Sample Preparation: Prepare dilute solutions (typically 10⁻³ to 10⁻⁵ M) of the enantiomerically pure (R) and (S)-ethyl 4-oxooxetane-2-carboxylate in a UV-transparent solvent such as acetonitrile or methanol.

• Instrumentation: Use a dedicated CD spectropolarimeter.

• Data Acquisition: Scan the appropriate UV wavelength range, typically from 400 nm down to 190 nm.

• Data Presentation: The ECD spectrum is plotted as the difference in molar extinction coefficients (Δε) or molar ellipticity ([θ]) versus wavelength (nm).

Caption: Principle of ECD for enantiomeric differentiation.

Hypothetical ECD Data for Ethyl 4-oxooxetane-2-carboxylate

Wavelength (nm)	(R)-Enantiomer Δε (M⁻¹cm⁻¹)	(S)-Enantiomer Δε (M⁻¹cm⁻¹)	Electronic Transition
295	+1.5	-1.4	n → π* (oxetane C=O)
210	-2.8	+2.9	π → π* (ester C=O)

This table demonstrates the expected mirror-image relationship in the ECD spectra, providing a clear method for distinguishing between the (R) and (S) enantiomers.

NMR Spectroscopy with Chiral Solvating Agents: Creating a Diastereomeric Environment

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of chemical structure elucidation. However, in a standard achiral solvent, the NMR spectra of enantiomers are identical because their nuclei experience the same average magnetic environment.[7] To overcome this, a chiral solvating agent (CSA) can be introduced.[8][9] A CSA is a chiral molecule that forms transient, non-covalent diastereomeric complexes with the enantiomers of the analyte.[10]

The Mechanism of Chiral Recognition by NMR

The diastereomeric complexes formed between the (R)-analyte and the CSA, and the (S)-analyte and the same CSA, are not mirror images and thus have different physical properties, including different NMR spectra.[11] This results in the splitting of NMR signals for the analyte, with separate peaks observed for each enantiomer. The difference in chemical shifts (ΔΔδ) between the signals of the two enantiomers allows for their quantification and identification.

Experimental Protocol: NMR with a Chiral Solvating Agent

• Analyte Preparation: Prepare a solution of the racemic or enantiomerically enriched ethyl 4-oxooxetane-2-carboxylate in a suitable deuterated solvent (e.g., CDCl₃).

• CSA Selection and Addition: Choose an appropriate chiral solvating agent that is known to interact with esters or ketones. Examples include Pirkle's alcohol or derivatives of tartaric acid. Add a specific amount of the CSA to the NMR tube containing the analyte solution.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Data Analysis: Analyze the spectrum for split signals corresponding to the protons of the ethyl 4-oxooxetane-2-carboxylate. The integration of these split signals can be used to determine the enantiomeric excess (ee) of the sample.

Caption: Workflow for NMR analysis with a chiral solvating agent.

Hypothetical ¹H NMR Data for Ethyl 4-oxooxetane-2-carboxylate with a Chiral Solvating Agent

Proton	Chemical Shift (δ) of (R)-Enantiomer Complex (ppm)	Chemical Shift (δ) of (S)-Enantiomer Complex (ppm)	ΔΔδ (ppm)
CH (position 2)	4.85	4.82	0.03
CH₂ (ethyl)	4.20	4.18	0.02
CH₃ (ethyl)	1.25	1.26	-0.01

This table shows that in the presence of a chiral solvating agent, the protons of the (R) and (S) enantiomers exhibit different chemical shifts, allowing for their distinction and quantification.

Conclusion

The spectroscopic techniques of VCD, ECD, and NMR with chiral solvating agents provide a powerful and complementary toolkit for the stereochemical analysis of chiral molecules like (R) and (S)-ethyl 4-oxooxetane-2-carboxylate. VCD and ECD offer definitive assignment of absolute configuration through their characteristic mirror-image spectra for enantiomers. NMR with chiral solvating agents provides a convenient method for determining enantiomeric purity. The judicious application of these techniques is essential for ensuring the stereochemical integrity of chiral compounds throughout the drug discovery and development process.

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A Comparative Guide to the Validation of the Absolute Configuration of (R)-ethyl 4-oxooxetane-2-carboxylate

For researchers, scientists, and drug development professionals, the unambiguous assignment of the absolute configuration of a chiral molecule is a non-negotiable cornerstone of chemical synthesis and medicinal chemistry. The spatial arrangement of atoms in a molecule can dictate its biological activity, with enantiomers often exhibiting profoundly different pharmacological and toxicological profiles. The subject of this guide, (R)-ethyl 4-oxooxetane-2-carboxylate, a strained β-lactone, presents a compelling case for a rigorous comparative analysis of the available stereochemical validation techniques. Its small, four-membered ring structure and the presence of a reactive carbonyl group introduce specific challenges and considerations when selecting an appropriate analytical method.

This guide provides an in-depth comparison of the primary analytical techniques for determining the absolute configuration of (R)-ethyl 4-oxooxetane-2-carboxylate: X-ray Crystallography, Vibrational Circular Dichroism (VCD) Spectroscopy, Electronic Circular Dichroism (ECD) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral derivatizing agents, specifically Mosher's method. We will delve into the causality behind experimental choices, present supporting data from related structures, and provide detailed protocols to ensure scientific integrity and reproducibility.

The Imperative of Stereochemical Fidelity

The oxetane ring is an increasingly important motif in medicinal chemistry, valued for its ability to act as a bioisostere for gem-dimethyl or carbonyl groups, thereby modulating properties like solubility and metabolic stability[1]. When this ring system incorporates a chiral center, as in ethyl 4-oxooxetane-2-carboxylate, the precise three-dimensional structure becomes paramount. The biological target, be it an enzyme or a receptor, is itself chiral and will interact differently with each enantiomer. Therefore, robust validation of the intended (R) or (S) configuration is a critical step in any research or development program involving such molecules.

A Comparative Analysis of Analytical Methodologies

The choice of method for absolute configuration determination is often dictated by the physical properties of the analyte, the availability of instrumentation, and the desired level of certainty. For a molecule like ethyl 4-oxooxetane-2-carboxylate, a small, potentially crystalline solid or liquid, several options are viable.

Technique	Principle	Advantages	Limitations	Suitability for (R)-ethyl 4-oxooxetane-2-carboxylate
X-ray Crystallography	Diffraction of X-rays by a single crystal to determine the three-dimensional arrangement of atoms.[2][3]	Provides an unambiguous and definitive determination of absolute configuration.	Requires a high-quality single crystal of the analyte or a suitable derivative. The molecule may not crystallize readily.	High. If a suitable crystal can be obtained, this method provides the "gold standard" for absolute configuration assignment.
Vibrational Circular Dichroism (VCD)	Measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[1][4]	Applicable to a wide range of molecules in solution, does not require crystallization. Highly sensitive to the 3D structure.	Requires comparison with computationally predicted spectra (e.g., using DFT) for absolute configuration assignment. Can be instrumentally intensive.	High. As a β-lactone, it possesses strong carbonyl and C-O stretching vibrations that are expected to give distinct VCD signals. VCD has been successfully applied to similar β-lactone structures.[2]
Electronic Circular Dichroism (ECD)	Measures the differential absorption of left and right circularly polarized UV-Vis light by a chiral molecule with a chromophore.[2][5]	Highly sensitive and requires a small amount of sample.	Requires a chromophore that absorbs in the accessible UV-Vis range. Like VCD, it relies on comparison with computational predictions.[5][6]	Moderate. The oxo-ester functionality provides a chromophore, but its absorption may be in the far-UV region, which can be challenging to measure accurately.
NMR with Chiral Derivatizing Agents (e.g., Mosher's Method)	Covalent derivatization of the chiral analyte with an enantiomerically pure reagent to form diastereomers, which have distinct NMR spectra.[7][8][9]	Does not require specialized instrumentation beyond a standard NMR spectrometer. Well-established and widely used.	Requires a suitable functional group for derivatization (e.g., a hydroxyl group). The analysis can be complex, and the derivatization reaction may not proceed cleanly.	Low (Directly). The target molecule lacks a suitable functional group for direct application of Mosher's method. However, a synthetic precursor or a reduced analog with a hydroxyl group could be analyzed.

Experimental Protocols and Data Interpretation

X-ray Crystallography: The Definitive Answer

The power of single-crystal X-ray diffraction lies in its ability to generate a precise three-dimensional map of the electron density within a molecule, allowing for the direct visualization of the atomic arrangement.[2][3][10]

Experimental Workflow:

Caption: Workflow for absolute configuration determination by X-ray crystallography.

Step-by-Step Protocol:

• Crystal Growth: Dissolve the purified (R)-ethyl 4-oxooxetane-2-carboxylate in a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane, dichloromethane/pentane). Employ slow evaporation, vapor diffusion, or cooling crystallization techniques to obtain single crystals of sufficient size and quality.

• Data Collection: Mount a selected crystal on a goniometer head and place it on a single-crystal X-ray diffractometer. Collect a full sphere of diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or Patterson analysis. Refine the structural model against the experimental data to obtain accurate atomic coordinates, bond lengths, and angles.

• Absolute Configuration Assignment: The absolute configuration is typically determined by analyzing anomalous dispersion effects. The Flack parameter is a key indicator; a value close to 0 for the correct enantiomer and close to 1 for the inverted structure confirms the assignment with high confidence.

Expected Data: The output of a successful X-ray crystallographic analysis is a detailed crystallographic information file (CIF) and an ORTEP (Oak Ridge Thermal-Ellipsoid Plot) diagram illustrating the molecular structure and the assigned absolute configuration at the chiral center.

Vibrational Circular Dichroism (VCD): A Solution-Phase Approach

VCD spectroscopy provides information about the stereochemistry of a molecule in solution by measuring its differential absorption of circularly polarized infrared light.[1][4] For (R)-ethyl 4-oxooxetane-2-carboxylate, the carbonyl (C=O) and carbon-oxygen (C-O) stretching modes are expected to be particularly informative. The experimental VCD spectrum is then compared to a theoretically predicted spectrum for the known (R) or (S) configuration.

Experimental and Computational Workflow:

Caption: Combined experimental and computational workflow for VCD analysis.

Step-by-Step Protocol:

• Sample Preparation: Prepare a solution of (R)-ethyl 4-oxooxetane-2-carboxylate in a suitable infrared-transparent solvent (e.g., carbon tetrachloride or deuterated chloroform) at a concentration that provides an optimal absorbance in the infrared spectrum (typically 0.05-0.1 M).

• Spectral Acquisition: Record the VCD and IR spectra of the sample using a VCD spectrometer.

• Computational Modeling:

  • Perform a thorough conformational search for the (R)-enantiomer of ethyl 4-oxooxetane-2-carboxylate using molecular mechanics or semi-empirical methods.

  • For the lowest energy conformers, perform geometry optimization and frequency calculations using Density Functional Theory (DFT) with a suitable functional and basis set (e.g., B3LYP/6-31G(d)).

  • Calculate the theoretical VCD and IR spectra for each conformer.

  • Generate a Boltzmann-averaged theoretical spectrum based on the relative energies of the conformers.

• Data Analysis: Compare the experimental VCD spectrum with the calculated spectrum for the (R)-enantiomer. A good agreement in the signs and relative intensities of the VCD bands confirms the absolute configuration.

Expected Data: The experimental VCD spectrum of (R)-ethyl 4-oxooxetane-2-carboxylate is expected to show distinct positive and negative bands, particularly in the carbonyl stretching region (around 1800-1850 cm⁻¹) and the fingerprint region (below 1500 cm⁻¹). The comparison with the DFT-calculated spectrum for the (R)-configuration should show a clear correlation.

Electronic Circular Dichroism (ECD): Probing Chiral Chromophores

ECD spectroscopy is a powerful technique for determining the absolute configuration of chiral molecules containing a chromophore that absorbs UV-Vis light.[2][5][6] The carbonyl group and the ester functionality in ethyl 4-oxooxetane-2-carboxylate act as a chromophore. Similar to VCD, ECD analysis relies on the comparison of the experimental spectrum with a computationally generated spectrum.

Workflow: The workflow for ECD is analogous to that of VCD, with the key difference being the type of spectroscopy and the computational methods used to predict the electronic transitions.

Step-by-Step Protocol:

• Sample Preparation: Prepare a dilute solution of (R)-ethyl 4-oxooxetane-2-carboxylate in a UV-transparent solvent (e.g., methanol, acetonitrile).

• Spectral Acquisition: Record the ECD and UV-Vis absorption spectra of the sample.

• Computational Modeling:

  • Perform a conformational analysis as described for VCD.

  • For the low-energy conformers, perform excited-state calculations using Time-Dependent Density Functional Theory (TD-DFT) to predict the ECD spectrum.

  • Generate a Boltzmann-averaged theoretical ECD spectrum.

• Data Analysis: Compare the experimental ECD spectrum with the calculated spectrum for the (R)-enantiomer. The agreement in the sign and position of the Cotton effects will confirm the absolute configuration.

Expected Data: The ECD spectrum of (R)-ethyl 4-oxooxetane-2-carboxylate is expected to show Cotton effects (positive or negative peaks) corresponding to the electronic transitions of the oxo-ester chromophore.

NMR Spectroscopy with Chiral Derivatizing Agents (Mosher's Method): A Chemical Approach

While not directly applicable to the target molecule due to the lack of a suitable functional group, Mosher's method is a valuable technique for determining the absolute configuration of chiral alcohols and amines.[7][8][9] It is included here for completeness and because it could be applied to a synthetic precursor or a reduced analog of ethyl 4-oxooxetane-2-carboxylate where the ketone is reduced to a hydroxyl group.

Principle: The chiral alcohol is reacted with both enantiomers of a chiral derivatizing agent, such as α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form a pair of diastereomeric esters. These diastereomers exhibit different chemical shifts in their ¹H NMR spectra, and the pattern of these differences can be used to deduce the absolute configuration of the original alcohol.

Workflow:

Caption: Workflow for Mosher's method analysis of a reduced analog.

Step-by-Step Protocol:

• Derivatization: In two separate reactions, react the chiral alcohol with (R)-(-)-MTPA chloride and (S)-(+)-MTPA chloride in the presence of a base (e.g., pyridine) to form the respective (S)- and (R)-MTPA esters.

• NMR Analysis: Acquire the ¹H NMR spectra of both diastereomeric esters.

• Data Analysis:

  • Assign the proton signals for both diastereomers.

  • Calculate the difference in chemical shifts (Δδ = δS - δR) for protons on either side of the newly formed ester linkage.

  • A consistent pattern of positive and negative Δδ values on either side of the stereocenter, when compared to the established Mosher's method model, allows for the assignment of the absolute configuration.

Expected Data: The ¹H NMR spectra of the two diastereomeric MTPA esters will show small but measurable differences in chemical shifts for protons near the chiral center. A table of Δδ values will be generated, and the spatial arrangement of positive and negative values will reveal the absolute configuration.

Conclusion: A Multi-faceted Approach to Stereochemical Validation

The determination of the absolute configuration of (R)-ethyl 4-oxooxetane-2-carboxylate is a critical task that can be approached with several powerful analytical techniques. While X-ray crystallography offers the most definitive and unambiguous result, its prerequisite of a high-quality single crystal can be a significant hurdle. Vibrational Circular Dichroism (VCD) emerges as a highly suitable alternative, providing rich structural information for the molecule in its solution state, which is often more biologically relevant. The combination of experimental VCD with robust computational methods provides a high degree of confidence in the stereochemical assignment. Electronic Circular Dichroism (ECD) is also a viable option, though potentially less informative if the key electronic transitions are in the far-UV. Finally, while not directly applicable to the target molecule, NMR-based methods like Mosher's analysis remain a valuable tool in the synthetic chemist's arsenal, particularly for related synthetic intermediates.

For a comprehensive and irrefutable validation of the absolute configuration of (R)-ethyl 4-oxooxetane-2-carboxylate, a multi-technique approach is recommended. For instance, initial confirmation by VCD could be followed by X-ray crystallography for ultimate proof. This rigorous approach ensures the scientific integrity of the research and provides the necessary confidence for its application in drug discovery and development.

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• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature protocols, 2(10), 2451-2458. [Link]

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• Polavarapu, P. L. (2002). Computational methods and points for attention in absolute configuration determination. Frontiers in Chemistry, 8, 35. [Link]

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• Stephens, P. J., McCann, D. M., Devlin, F. J., & Cheeseman, J. R. (2004). Determination of Absolute Configuration Using Density Functional Theory Calculations of Optical Rotation and Electronic Circular Dichroism: Chiral Alkenes. The Journal of Organic Chemistry, 69(23), 7806-7816.
• Harada, N. (2004). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Chirality, 16(S1), S5-S16.

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• Lodewyk, M. W., Siebert, M. R., & Tantillo, D. J. (2013). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. In Methods in Molecular Biology (Vol. 1055, pp. 149-162). Humana Press.
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• Lee, J., Lee, J. H., Kim, M., & Kim, D. (2021). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(1), 596-603.
• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray Crystallography to Determine Absolute Configuration (II). Acta Chimica Slovenica, 55(4), 814-819.
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• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512-519.
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A Comparative Guide to Catalysts for the Enantioselective Synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate

This guide provides an in-depth comparative analysis of catalytic systems for the synthesis of (R)-ethyl 4-oxooxetane-2-carboxylate, a valuable chiral building block in pharmaceutical and chemical industries. The focus is on the asymmetric [2+2] cycloaddition of a ketene with an aldehyde, which forms the core oxetane ring structure. We will dissect the performance, mechanisms, and practical application of leading catalytic strategies to inform catalyst selection for researchers, scientists, and drug development professionals.

Introduction: The Significance of Chiral β-Lactones

β-Lactones, or 2-oxetanones, are strained four-membered rings that serve as highly versatile synthetic intermediates.[1] Their inherent ring strain facilitates a variety of stereospecific ring-opening reactions, making them powerful precursors for constructing complex, stereochemically rich molecules, including β-hydroxy and β-amino acids.[2] The target molecule, (R)-ethyl 4-oxooxetane-2-carboxylate, is a key intermediate whose stereochemistry is critical for the biological activity of numerous compounds. Its synthesis is a benchmark for catalytic asymmetric cycloaddition reactions.

The primary route to this class of molecules is the formal [2+2] cycloaddition between a ketene and an aldehyde. The central challenge lies in controlling the absolute stereochemistry of the newly formed stereocenter. This guide compares three dominant catalytic approaches: Cinchona alkaloid-based organocatalysis, chiral phosphine catalysis, and chiral Lewis acid catalysis.

Core Catalytic Strategy: Cinchona Alkaloid-Based Organocatalysis

The use of Cinchona alkaloids as nucleophilic catalysts represents one of the most robust and well-established methods for asymmetric β-lactone synthesis.[3] Pioneered by Wynberg, this approach has been significantly expanded by combining the alkaloid with a mild Lewis acid, creating a dual-activation system that broadens the substrate scope to include less reactive aldehydes.[1][4]

Mechanism and Principle of Stereocontrol

The catalytic cycle, as postulated by Nelson and others, relies on the nucleophilic character of the cinchona alkaloid's quinuclidine nitrogen.[4]

• Catalyst Activation: The alkaloid catalyst attacks the ketene (often generated in situ from an acyl halide) to form a chiral acylammonium enolate intermediate. This zwitterionic species is the key to enantiocontrol.

• Aldehyde Activation: Concurrently, a Lewis acid (e.g., LiClO₄) coordinates to the aldehyde, increasing its electrophilicity and lowering the energy of the transition state.[5]

• Stereoselective C-C Bond Formation: The chiral enolate undergoes a stereoselective [2+2] cycloaddition with the activated aldehyde. The facial selectivity is dictated by the rigid conformation of the cinchona alkaloid backbone, which shields one face of the enolate.

• Catalyst Turnover: The resulting intermediate collapses to release the β-lactone product and regenerate the alkaloid catalyst.

Caption: Catalytic cycle for Cinchona alkaloid/Lewis acid co-catalyzed β-lactone synthesis.

Performance Data

The combination of a cinchona alkaloid derivative with a Lewis acid provides excellent enantioselectivity for the synthesis of disubstituted β-lactones.[6] The reaction of in situ generated ketenes with ethyl glyoxylate is a particularly relevant model for the target synthesis.

Catalyst System	Aldehyde	Yield (%)	dr (cis:trans)	ee (%)	Reference
TMS-Quinine / LiClO₄	Ethyl Glyoxylate	65	>95:5	96	[6]
O-TMS-Quinidine / LiClO₄	Benzyloxyacetaldehyde	71	>95:5	96 (S)	[4][7]
O-TMS-Quinine / LiClO₄	Pivaldehyde	71	N/A	96 (S)	[4][7]

Experimental Protocol: Cinchona Alkaloid/LiClO₄ Catalyzed Cycloaddition

This protocol is adapted from the general procedure reported by Nelson et al.[4][7]

• Preparation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add O-trimethylsilylquinine (TMSQ, 0.10 mmol) and lithium perchlorate (LiClO₄, 0.3 mmol).

• Solvent Addition: Add 1.0 mL of diethyl ether (Et₂O) followed by 2.0 mL of dichloromethane (CH₂Cl₂).

• Cooling: Cool the reaction mixture to the desired temperature (typically -78 °C) using a dry ice/acetone bath.

• Reagent Addition: Add the aldehyde (1.0 mmol) to the cooled catalyst solution.

• Ketene Generation: In a separate flask, prepare a solution of the corresponding acyl chloride (e.g., ethoxyacetyl chloride, 1.2 mmol) and Hünig's base (diisopropylethylamine, 1.5 mmol) in CH₂Cl₂. Add this solution dropwise to the reaction mixture over 1-2 hours using a syringe pump to maintain a low concentration of the ketene.

• Reaction Monitoring: Stir the reaction at -78 °C for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching & Workup: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature. Extract the aqueous layer with CH₂Cl₂ (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess (ee) of the purified product using chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Alternative Strategy: Chiral Phosphine Catalysis

Chiral phosphines have emerged as effective nucleophilic catalysts for a range of asymmetric transformations, including the formal [2+2] cycloaddition to form β-lactones.[1] This methodology, developed by Fu and colleagues, provides an alternative to alkaloid-based systems.

Mechanism and Principle

Similar to amine catalysts, chiral phosphines act as nucleophiles. The proposed mechanism involves the addition of the phosphine to the ketene, generating a chiral phosphonium enolate. This intermediate then reacts with the aldehyde, and subsequent ring closure extrudes the phosphine catalyst. The stereochemical outcome is governed by the chiral environment created by the phosphine ligand, such as BINAPHANE.[1]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (R)-ethyl 4-oxooxetane-2-carboxylate

This document provides essential safety and logistical information for the proper handling and disposal of (R)-ethyl 4-oxooxetane-2-carboxylate. As a valued professional in research and drug development, your safety and adherence to environmental regulations are paramount. This guide moves beyond mere procedural lists to offer a deep, chemically-grounded understanding of the "why" behind each step, ensuring a self-validating system of laboratory safety.

Hazard Assessment and Chemical Profile

• Oxetane Ring: The four-membered ether ring is significantly strained. This strain makes it susceptible to ring-opening reactions under both acidic and basic conditions, a reactivity greater than that of larger cyclic ethers.[1] Such reactions can be exothermic.

• β-Keto Ester: This functionality imparts moderate acidity to the α-protons (the hydrogens on the carbon between the two carbonyl groups). More importantly, the ester group can be hydrolyzed under acidic or basic conditions.[2][3] This hydrolysis, particularly when base-catalyzed (saponification), is a key mechanism for chemical neutralization prior to disposal.

Based on analogous chemical structures, the primary hazards are summarized below.

Hazard Category	Description	Rationale & Cited Sources
Eye Irritation	Expected to cause serious eye irritation.	Carboxylate esters and similar functionalized molecules are frequently classified as eye irritants.[4][5][6][7] Direct contact can cause damage.
Skin Irritation	May cause skin irritation upon contact.	Similar chemical classifications consistently list skin irritation as a potential hazard.[4][5][6][7] Prolonged exposure should be avoided.
Reactivity	Chemically reactive, particularly with strong acids and bases.	The strained oxetane ring and hydrolyzable ester group are inherently reactive sites.[1][8] Incompatible with strong oxidizing agents.[4]
Inhalation	Vapors or mists may cause respiratory irritation.	While likely having low vapor pressure, aerosolization should be avoided. Use only in well-ventilated areas.[5][9][10]
Toxicity	Long-term toxicological properties are not well-established.	As with many research chemicals, the absence of data necessitates handling it as a potentially toxic substance.[10]

Personal Protective Equipment (PPE)

A proactive approach to safety is non-negotiable. Based on the hazard assessment, the following minimum PPE must be worn when handling (R)-ethyl 4-oxooxetane-2-carboxylate.

Equipment	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes that can cause serious eye irritation.[5]
Hand Protection	Nitrile gloves (or other chemically resistant gloves).	Prevents skin contact and irritation. Gloves must be inspected before use and disposed of properly after handling.[10]
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from accidental spills.

Disposal Pathway Decision Framework

The correct disposal procedure depends on the nature of the waste. This decision tree provides a clear workflow for selecting the appropriate pathway.

Caption: Chemical neutralization pathway via saponification.

Step-by-Step Protocol:

• Preparation:

  • Perform this procedure in a functioning fume hood while wearing all required PPE.

  • Place the beaker containing the dilute aqueous waste into a larger container with an ice-water bath to control the temperature, as hydrolysis can be exothermic.

• Basification:

  • Slowly add a 1 M solution of sodium hydroxide (NaOH) to the stirring aqueous waste.

  • Monitor the pH of the solution using a calibrated pH meter or pH strips. Add NaOH dropwise until the pH is stable in the range of 12-13.

• Reaction:

  • Allow the solution to stir at room temperature for several hours (or overnight for very dilute solutions) to ensure complete hydrolysis of the ester.

• Neutralization:

  • After the reaction period, carefully neutralize the solution. Slowly add a dilute acid (e.g., 1 M hydrochloric acid) while stirring in the ice bath.

  • Monitor the pH closely. The goal is to bring the final pH to a neutral range, typically between 5.0 and 9.0, to comply with wastewater regulations. [11][12]

• Final Disposal:

  • Once the pH is confirmed to be neutral, the solution can be flushed down the drain with a large volume of running water (at least 20 times the volume of the neutralized solution). [13] * Crucially, this final step is subject to your local and institutional wastewater regulations. If the original solution contained heavy metals or other regulated substances, it must be disposed of as hazardous waste (Pathway A). [12]

Spill Management

In the event of a spill, immediate and correct action is vital to mitigate risks.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Contain: For small liquid spills, absorb the material using a non-reactive absorbent like vermiculite, sand, or cat litter. [9][14]Do not use combustible materials like paper towels for large quantities.

• Collect: Wearing appropriate PPE, carefully scoop the absorbent material into a sealable, properly labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: The container with the collected spill residue must be disposed of as hazardous waste following Pathway A. [9] By adhering to these chemically sound and regulation-aligned procedures, you contribute to a safe and responsible laboratory environment.

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A Senior Application Scientist's Guide to Handling (R)-ethyl 4-oxooxetane-2-carboxylate

This document provides essential safety and handling protocols for (R)-ethyl 4-oxooxetane-2-carboxylate, a compound whose specific toxicological properties have not been thoroughly investigated.[1] Given its structure, which includes a strained β-lactone ring, it must be treated as a reactive and potentially hazardous substance.[2] The following guidance is rooted in a conservative, risk-based approach, prioritizing the safety of all laboratory personnel.

Foundational Hazard Assessment

The chemical structure of (R)-ethyl 4-oxooxetane-2-carboxylate—containing a reactive four-membered oxetane ring fused into a β-lactone system—is the primary driver of our safety protocol. Strained ring systems are known for their high reactivity.[2] Therefore, we must anticipate potential hazards even in the absence of comprehensive substance-specific data.

Anticipated Hazards:

• Skin and Eye Contact: Based on analogous compounds, this chemical should be considered a skin irritant and capable of causing serious eye irritation or damage.[3][4]

• Inhalation: Vapors or aerosols may cause respiratory irritation.[1] All handling of open containers must be performed in a well-ventilated area, preferably a certified chemical fume hood.[5]

• Reactivity: The strained lactone ring is susceptible to cleavage by nucleophiles, acids, and bases.[6] It should be stored away from strong oxidizing agents, acids, and bases to prevent uncontrolled reactions.[5][6]

• Flammability: While specific data is unavailable, many organic esters are flammable. Keep away from heat, sparks, and open flames.[6][7]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is the most critical defense against direct exposure.[5][8] A multi-layered approach is mandatory for handling this compound.

Protection Type	Recommended PPE	Standard/Material	Rationale
Hand Protection	Double-gloved chemical-resistant gloves	Inner: Nitrile, Outer: Nitrile or Butyl Rubber (EN 374)	Prevents direct skin contact. Double-gloving provides protection in case the outer glove is compromised. Butyl rubber offers excellent resistance to a wide range of esters and ketones.[9]
Eye & Face Protection	Chemical splash goggles and a full-face shield	Conforming to EN 166 or ANSI Z87.1	Essential for protecting eyes and face from splashes during transfer and reaction quenching.[7][8][9]
Body Protection	Chemical-resistant lab coat or coveralls	Standard laboratory coat (flame-resistant recommended)	Protects personal clothing and underlying skin from minor spills and contamination.[9]
Respiratory Protection	Work within a certified chemical fume hood	N/A	Primary engineering control to prevent inhalation of vapors or aerosols.[5] An air-purifying respirator with organic vapor cartridges may be required for spill cleanup outside of a hood.[9]
Foot Protection	Closed-toe, chemical-resistant shoes	N/A	Protects feet from potential spills.[9]

Operational Workflow: From Receipt to Disposal

A systematic, step-by-step approach ensures that safety is integrated into every phase of the experimental process.

Preparation and PPE Donning Sequence

• Verify Engineering Controls: Confirm the chemical fume hood is operational and certified. Ensure an eyewash station and safety shower are accessible and unobstructed.[5][8]

• Assemble Materials: Gather all necessary equipment, reagents, and waste containers before handling the primary chemical.

• Don PPE:

  • Put on closed-toe shoes and a lab coat.

  • Don the first pair of nitrile gloves.

  • Don the second pair of gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.[9]

  • Put on chemical splash goggles, followed by a face shield.[9]

Safe Handling and Experimental Procedure

• Chemical Dispensing: All transfers and manipulations of (R)-ethyl 4-oxooxetane-2-carboxylate must be conducted within a chemical fume hood to minimize vapor inhalation.[5]

• Inert Atmosphere: For reactions sensitive to moisture or air, handle the compound under an inert atmosphere (e.g., nitrogen or argon).[10]

• Avoid Static Discharge: When transferring significant quantities of the material, ground and bond containers to prevent static discharge, which could be an ignition source.[6][7]

• Heating: If heating is required, use a controlled heating mantle or bath. Avoid open flames.[7]

Workflow Diagram

Caption: Safe handling workflow for (R)-ethyl 4-oxooxetane-2-carboxylate.

Disposal and Decontamination Plan

Proper disposal is crucial to ensure environmental safety and regulatory compliance.

• Chemical Waste: All materials contaminated with (R)-ethyl 4-oxooxetane-2-carboxylate, including gloves, pipette tips, and absorbent pads, must be disposed of as hazardous chemical waste.[9]

• Waste Containers: Collect waste in a clearly labeled, sealed container. Do not mix with incompatible waste streams.[1][11]

• Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., acetone or ethanol). Collect the rinsate as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.[9]

• Decontamination: Wipe down all surfaces and equipment with an appropriate solvent and absorbent pads. Dispose of all cleaning materials as hazardous waste.

Emergency Response Protocols

Immediate and correct response to an emergency can significantly mitigate harm.[5]

Spills

• Minor Spill (in fume hood):

  • Alert personnel in the immediate area.

  • Wearing full PPE, absorb the spill with an inert material like vermiculite or sand.

  • Collect the contaminated absorbent into a sealed container for hazardous waste disposal.

  • Wipe the area with a solvent-moistened cloth, also disposing of it as hazardous waste.

• Major Spill:

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory door and prevent entry.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water.[1][3] Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention and provide the Safety Data Sheet (if available) or this guide to the medical personnel.

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